Executive Summary Ethyl hydroxy(phenyl)carbamate (CAS 18631-99-7), also known as Ethyl N-hydroxy-N-phenylcarbamate , is a specialized organonitrogen compound acting at the intersection of metabolic toxicology and green c...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Ethyl hydroxy(phenyl)carbamate (CAS 18631-99-7), also known as Ethyl N-hydroxy-N-phenylcarbamate , is a specialized organonitrogen compound acting at the intersection of metabolic toxicology and green chemistry. While historically utilized as a reference standard for the N-hydroxylated metabolites of carbamate herbicides (e.g., Propham), recent research has elevated its status as a highly efficient Redox Mediator in laccase-catalyzed oxidation systems.
This guide provides a comprehensive technical analysis of CAS 18631-99-7, detailing its synthesis via modern one-pot reductive acylation, its mechanistic role in radical-mediated biocatalysis, and its physicochemical profile.
Chemical Identity & Structural Analysis[1][2]
The compound is an N-substituted carbamate where the nitrogen atom bears both a phenyl ring and a hydroxyl group. This N-hydroxy functionality is the critical pharmacophore responsible for its redox activity and metabolic instability.
Soluble in EtOH, Et₂O, CHCl₃, EtOAc; Sparingly soluble in H₂O
Acidity (pKa)
~9.5 (N-OH proton)
Synthesis & Production Methodologies
Two primary routes exist for the synthesis of Ethyl hydroxy(phenyl)carbamate. While the classical route requires the isolation of unstable phenylhydroxylamine, the modern "One-Pot" protocol is recommended for its safety and efficiency.
Method A: Modern One-Pot Reductive Acylation (Recommended)
This method avoids the isolation of the potentially allergenic and unstable phenylhydroxylamine intermediate by generating it in situ from nitrobenzene using Zinc metal, followed by immediate trapping with ethyl chloroformate.
Reagents:
Nitrobenzene (1.0 eq)
Zinc dust (2.0 eq)
Ethyl Chloroformate (3.0 eq)
Ammonium Chloride (saturated aq. solution)
Solvent: THF/Water (biphasic)
Protocol:
Setup: In a round-bottom flask, dissolve nitrobenzene in THF. Add saturated aqueous NH₄Cl. Cool the mixture to 0°C.
Reduction: Add Zinc dust in small portions to control the exotherm. Stir vigorously for 15–30 minutes. The nitro group is reduced to the hydroxylamine (Ph-NH-OH) in situ.
Acylation: Add ethyl chloroformate dropwise at 0°C. The hydroxylamine nitrogen, being more nucleophilic than the oxygen, selectively attacks the chloroformate.
Workup: Filter off zinc residues. Extract with Ethyl Acetate.[1] Wash the organic layer with brine and dry over Na₂SO₄.
Purification: Concentrate in vacuo. The residue is typically purified by flash chromatography (Hexane/EtOAc) or recrystallization from ligroine/hexane to yield white crystals.
Method B: Classical Acylation
Reagents: Phenylhydroxylamine, Ethyl Chloroformate, Sodium Bicarbonate, Ether/Water.
Note: This route is less desirable due to the rapid oxidation of phenylhydroxylamine to nitrosobenzene upon air exposure.
Mechanistic Analysis & Visualization
Synthesis Mechanism
The synthesis relies on the nucleophilic attack of the nitrogen atom of phenylhydroxylamine on the carbonyl carbon of ethyl chloroformate. The N-attack is kinetically favored over O-attack under neutral/mildly basic conditions.
Figure 1: Reaction pathway for the one-pot synthesis of Ethyl N-hydroxy-N-phenylcarbamate.
Laccase Mediator Cycle
In biocatalysis, CAS 18631-99-7 functions as a redox mediator. The enzyme (Laccase) oxidizes the N-OH group to a stable N-oxyl radical (N-O•). This radical, being small and diffusible, can abstract hydrogen atoms from bulky substrates (like lignin or recalcitrant dyes) that cannot enter the enzyme's active site.
Figure 2: The catalytic cycle of the Laccase-Mediator System (LMS) utilizing the N-OH moiety.
Applications & Utility
Biocatalysis (Laccase Mediator)
The N-hydroxy-N-phenylcarbamate structure mimics natural mediators like N-hydroxyacetanilide (NHA).
Advantage: The electron-withdrawing carbamate group stabilizes the N-oxyl radical intermediate, preventing rapid degradation compared to simple phenylhydroxylamines.
Use Case: Decolorization of textile dyes (Indigo Carmine) and delignification of biomass.
Metabolic Reference Standard
Context: Used in the toxicological assessment of carbamate pesticides (e.g., Propham, Chlorpropham).
Significance: N-hydroxylation is a key metabolic activation step. This compound serves as the authentic standard to identify metabolites in urine or plasma via LC-MS/MS.
Synthetic Intermediate[4]
Nitrene Precursor: Under basic conditions or thermolysis, the compound can lose ethanol and CO₂ (or rearrange) to form nitrene species or undergo Bamberger-like rearrangements to ring-functionalized aminophenols.
Analytical Characterization
To validate the synthesis, the following spectral data should be confirmed:
¹H NMR (CDCl₃, 400 MHz):
δ 1.25 ppm (t, 3H): Methyl group of the ethyl ester (-OCH₂CH ₃).
δ 4.20 ppm (q, 2H): Methylene group of the ethyl ester (-OCH ₂CH₃).
δ 7.10–7.40 ppm (m, 5H): Phenyl ring protons (aromatic multiplet).
δ ~9.0–10.0 ppm (br s, 1H): N-OH proton (exchangeable with D₂O). Note: This peak is broad and chemical shift varies with concentration.
Mass Spectrometry (ESI+):
[M+H]⁺: m/z 182.2
[M+Na]⁺: m/z 204.2
Fragmentation: Loss of the ethyl group (M-29) or decarboxylation are common.
Specific Risk: N-hydroxy compounds can induce methemoglobinemia if absorbed in significant quantities. Handle with nitrile gloves and work in a fume hood.
Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). The compound is sensitive to oxidation and light over prolonged periods.
References
PubChem. (n.d.). Ethyl N-hydroxy-N-phenylcarbamate (Compound Summary). National Library of Medicine. Retrieved from [Link]
Cummings, B. S., et al. (2004). Kinetics and mechanism of base-catalysed degradations of substituted aryl-N-hydroxycarbamates. Organic & Biomolecular Chemistry. Retrieved from [Link]
Thieme Connect. (2006). Facile Procedure for the Synthesis of N-Aryl-N-hydroxy Carbamates. Synthesis. Retrieved from [Link]
MDPI. (2022). Laccase Mediator Cocktail System as a Sustainable Skin Whitening Agent. Molecules. Retrieved from [Link]
An In-Depth Technical Guide to Ethyl N-hydroxy-N-phenylcarbamate: Synthesis, Putative Structure, and Potential Applications
For the attention of Researchers, Scientists, and Drug Development Professionals. This guide provides a comprehensive technical overview of Ethyl N-hydroxy-N-phenylcarbamate, a molecule of interest at the intersection of...
Author: BenchChem Technical Support Team. Date: February 2026
For the attention of Researchers, Scientists, and Drug Development Professionals.
This guide provides a comprehensive technical overview of Ethyl N-hydroxy-N-phenylcarbamate, a molecule of interest at the intersection of carbamate chemistry and drug discovery. As a Senior Application Scientist, the following content is structured to deliver not just procedural steps, but a deeper understanding of the causality behind the synthetic choices and the potential of this compound class. Given the limited publicly available data for this specific molecule, this guide synthesizes information from analogous structures and foundational chemical principles to provide a robust framework for its study.
Introduction and Scientific Context
The carbamate functional group is a cornerstone in medicinal chemistry, valued for its unique combination of stability and bioactivity. Its presence in numerous approved drugs underscores its importance. The introduction of an N-hydroxy substituent to the carbamate scaffold, as in Ethyl N-hydroxy-N-phenylcarbamate, presents an intriguing modification with the potential to modulate the electronic and steric properties of the molecule, thereby influencing its biological activity. N-hydroxy compounds are themselves a class of significant interest in drug development, often acting as mimics of peptide bonds or as chelating agents for metal ions in enzyme active sites.
This guide will delve into the known synthesis of N-aryl-N-hydroxycarbamates, propose a putative structure for Ethyl N-hydroxy-N-phenylcarbamate, discuss its likely chemical reactivity, and explore its potential applications in drug discovery based on the activities of related compounds.
Molecular Structure and Physicochemical Properties
Putative Chemical Structure:
The proposed structure of Ethyl N-hydroxy-N-phenylcarbamate is presented below. It features a central carbamate moiety with a phenyl group and a hydroxyl group attached to the nitrogen atom, and an ethyl ester group.
Caption: Putative structure of Ethyl N-hydroxy-N-phenylcarbamate.
Expected to be soluble in common organic solvents (e.g., ethanol, acetone, ethyl acetate) and sparingly soluble in water.
The phenyl group and ethyl ester moiety contribute to organosolubility, while the N-hydroxy group may impart some polarity.
pKa
The N-hydroxy proton is expected to be weakly acidic.
The acidity of the N-OH proton would be influenced by the electron-withdrawing nature of the adjacent carbonyl and phenyl groups.
Synthesis of Ethyl N-hydroxy-N-phenylcarbamate
Two primary synthetic routes for N-aryl-N-hydroxycarbamates are presented below. The first is a historical method specifically mentioning the target compound, while the second is a more modern and general approach.
Synthesis from N-Phenylhydroxylamine and Ethyl Chloroformate
This classical approach involves the acylation of N-phenylhydroxylamine with ethyl chloroformate.
Reaction Scheme:
Caption: Synthesis via N-acylation.
Experimental Protocol (Conceptual):
This protocol is based on the general principles of N-acylation of hydroxylamines.[1]
Dissolution: Dissolve N-phenylhydroxylamine in a suitable aprotic solvent (e.g., dichloromethane, tetrahydrofuran) under an inert atmosphere (e.g., nitrogen or argon).
Base Addition: Add a non-nucleophilic base (e.g., triethylamine, pyridine) to the solution to act as a scavenger for the hydrochloric acid byproduct.
Acylation: Cool the reaction mixture in an ice bath (0 °C) and add ethyl chloroformate dropwise with stirring. The reaction is typically exothermic.
Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).
Workup: Upon completion, quench the reaction with water or a dilute aqueous acid solution. Separate the organic layer, wash with brine, and dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄).
Purification: Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.
Causality Behind Experimental Choices:
Inert Atmosphere: N-phenylhydroxylamine can be sensitive to oxidation, hence the use of an inert atmosphere.
Aprotic Solvent: To avoid side reactions with the highly reactive ethyl chloroformate.
Base: Essential to neutralize the HCl formed, which would otherwise protonate the starting material and prevent the reaction. A non-nucleophilic base is chosen to avoid competing reactions.
Low Temperature: To control the exothermicity of the acylation reaction and minimize the formation of byproducts.
Synthesis via Zinc-Mediated Reduction of Nitrobenzene
A more contemporary approach involves the in-situ formation of the N-phenylhydroxylamine intermediate from nitrobenzene followed by trapping with a chloroformate.[2]
Workflow Diagram:
Caption: Workflow for the synthesis of N-aryl-N-hydroxycarbamates.
Detailed Protocol (Adapted from a general procedure): [2]
Reaction Setup: In a round-bottom flask, dissolve nitrobenzene in a 2:1 mixture of tetrahydrofuran (THF) and water. Add ammonium chloride and cool the mixture to 0 °C.
Reagent Addition: Add ethyl chloroformate via syringe, followed by the portion-wise addition of zinc powder.
Reaction: Stir the reaction mixture vigorously at 0 °C for approximately 2 hours.
Workup: Separate the organic and aqueous layers. Dilute the organic layer with diethyl ether and wash sequentially with saturated sodium bicarbonate solution, water, and brine.
Isolation of Intermediate: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude N,O-bisprotected hydroxylamine.
Solvolysis: Dissolve the crude intermediate in methanol and treat with a solution of sodium methoxide in methanol at room temperature.
Final Purification: After the reaction is complete (monitored by TLC), neutralize the mixture and extract the product with an organic solvent. Purify by column chromatography to yield the final Ethyl N-hydroxy-N-phenylcarbamate.
Self-Validating System:
The success of each step can be validated by TLC analysis. The disappearance of the starting material and the appearance of a new spot for the intermediate and then the final product confirms the progression of the reaction. The final product's identity and purity would ideally be confirmed by spectroscopic methods.
Reactivity and Mechanistic Insights
The reactivity of Ethyl N-hydroxy-N-phenylcarbamate is dictated by the interplay of the N-hydroxy and carbamate functionalities.
Acidity of the N-OH Proton: The N-hydroxy proton is expected to be the most acidic proton in the molecule and can be deprotonated by a suitable base. The resulting N-oxyanion is a potent nucleophile.
Nucleophilicity: The nitrogen and the oxygen of the N-hydroxy group are both potential nucleophilic centers. Their relative reactivity will depend on the reaction conditions and the nature of the electrophile.
Electrophilicity of the Carbonyl Carbon: The carbonyl carbon of the carbamate is electrophilic and susceptible to nucleophilic attack, which can lead to the cleavage of the carbamate group.
Potential for Rearrangement: N-Aryl-N-hydroxy compounds can be prone to rearrangements, such as the Bamberger rearrangement, under acidic conditions.
Applications in Drug Development and Research
While specific biological activities for Ethyl N-hydroxy-N-phenylcarbamate have not been reported, the N-aryl-N-hydroxycarbamate scaffold is a promising pharmacophore.
Table of Potential Biological Activities of N-Aryl-N-hydroxycarbamate Analogs:
The N-hydroxy group can act as a hydrogen bond donor and acceptor, and as a chelator for metal ions in metalloenzymes, a common strategy in the design of enzyme inhibitors. The phenyl ring can engage in pi-stacking interactions with aromatic residues in protein binding pockets. The ethyl carbamate portion can influence solubility and metabolic stability.
Potential Research Applications:
Enzyme Inhibition Studies: As a potential inhibitor of metalloenzymes, such as matrix metalloproteinases (MMPs) or histone deacetylases (HDACs).
Prodrug Design: The N-hydroxy group could be masked with a promoiety that is cleaved in vivo to release the active N-hydroxy compound.
Fragment-Based Drug Discovery: As a starting point for the development of more potent and selective drug candidates.
Conclusion
Ethyl N-hydroxy-N-phenylcarbamate represents an under-explored area of carbamate chemistry with significant potential for applications in drug discovery and development. This guide has provided a comprehensive overview of its putative structure, synthetic methodologies, and potential reactivity and applications based on established chemical principles and data from related compounds. The lack of detailed experimental data for this specific molecule highlights an opportunity for further research to fully characterize its properties and explore its biological potential. The protocols and insights provided herein are intended to serve as a valuable resource for researchers embarking on the study of this intriguing class of compounds.
References
Haz-Map. (n.d.). Ethyl N-phenylcarbamate. Retrieved from [Link]
N-Aryl Substituted Hydroxamic Acid Derivatives: A Technical Guide for Drug Discovery Professionals
This guide provides an in-depth exploration of N-aryl substituted hydroxamic acid derivatives, a class of compounds that has garnered significant attention in medicinal chemistry for their therapeutic potential. We will...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth exploration of N-aryl substituted hydroxamic acid derivatives, a class of compounds that has garnered significant attention in medicinal chemistry for their therapeutic potential. We will delve into their synthesis, mechanism of action, and diverse biological activities, with a particular focus on their role as enzyme inhibitors in drug development. This document is intended for researchers, scientists, and professionals in the field of drug discovery seeking a comprehensive understanding of this important pharmacophore.
Introduction: The Significance of the Hydroxamic Acid Moiety
Hydroxamic acids are a class of organic compounds characterized by the functional group R-CO-N(R')-OH. The N-aryl substituted derivatives, where R' is an aryl group, are of particular interest due to their unique chemical properties and biological activities. A key feature of hydroxamic acids is their ability to act as potent chelators of metal ions, such as zinc (Zn²⁺) and iron (Fe³⁺).[1][2] This chelating ability is central to their primary mechanism of action as enzyme inhibitors, as many enzymes rely on metal cofactors for their catalytic activity.[3][4]
The therapeutic potential of hydroxamic acid derivatives is well-established, with several compounds approved for clinical use and many others in various stages of clinical trials.[3][5] Their applications span a wide range of diseases, including cancer, inflammation, infectious diseases, and neurological disorders.[6][7] Notably, their role as histone deacetylase (HDAC) inhibitors has revolutionized aspects of cancer therapy.[8][9][10]
This guide will provide a detailed overview of the critical aspects of N-aryl substituted hydroxamic acid derivatives, from fundamental chemistry to therapeutic applications.
Physicochemical Properties and Tautomerism
N-aryl substituted hydroxamic acids are characterized by a distinct reactivity compared to common amides.[3] They exist in two tautomeric forms: the keto form, which is more stable in acidic conditions, and the iminol form, which predominates in basic environments.[3] These compounds are weak acids, with pKa values typically in the range of 8.5 to 9.5, allowing for deprotonation of the hydroxyl group under physiological conditions.[1] The acidity can be influenced by the nature of the substituents on the aryl ring; electron-withdrawing groups tend to increase acidity.[1]
The ability of the hydroxamate anion to form stable complexes with metal ions is a cornerstone of its biological activity.[4] In solution, these derivatives predominantly exist in a trans conformation, but they interconvert to the cis form upon chelation to a metal ion, which allows for a more stable bidentate coordination.[1]
Synthetic Strategies for N-Aryl Substituted Hydroxamic Acids
The synthesis of N-aryl substituted hydroxamic acids is of great interest to organic and medicinal chemists.[5] While a universal, high-yield method applicable to all substrates remains elusive, several reliable synthetic routes have been established.[5] The choice of method often depends on the specific starting materials and the desired final product.
Acylation of N-Arylhydroxylamines
A common and intuitive method for preparing N-aryl hydroxamic acids involves the acylation of N-arylhydroxylamines. This can be achieved using various acylating agents, such as acyl chlorides or activated esters. The higher nucleophilicity of the nitrogen atom in hydroxylamine ensures that the reaction proceeds to form the desired hydroxamic acid.[1][2]
Experimental Protocol: Synthesis via Acyl Chloride
Dissolution: Dissolve the N-arylhydroxylamine in a suitable anhydrous solvent (e.g., tetrahydrofuran, dichloromethane) under an inert atmosphere (e.g., nitrogen, argon).
Base Addition: Add a non-nucleophilic base (e.g., triethylamine, pyridine) to the reaction mixture to neutralize the HCl that will be generated.
Acylation: Slowly add the acyl chloride to the cooled reaction mixture (typically 0 °C).
Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Work-up: Upon completion, quench the reaction with water or a saturated aqueous solution of ammonium chloride.
Extraction: Extract the product into an organic solvent.
Purification: Purify the crude product by column chromatography or recrystallization.
Coupling Reactions with Carboxylic Acids
Modern coupling reagents commonly used in peptide synthesis can also be employed to form the amide bond between a carboxylic acid and an N-arylhydroxylamine. Reagents like N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) in the presence of an activator such as N-hydroxysuccinimide (NHS) are effective.[4]
Solid-Phase Synthesis
For the generation of libraries of hydroxamic acid derivatives, solid-phase synthesis offers a high-throughput approach.[5] This typically involves immobilizing either the hydroxylamine or the carboxylic acid component onto a solid support and then proceeding with the coupling reaction.[5]
NHC-Catalyzed Direct Amidation
A more recent and efficient method involves the N-heterocyclic carbene (NHC)-catalyzed direct amidation of aldehydes with nitroso compounds. This approach offers excellent yields for a variety of aryl, alkyl, alkenyl, and heterocyclic aldehydes.[11]
Below is a generalized workflow for the synthesis of N-aryl substituted hydroxamic acids.
Caption: General synthetic routes to N-aryl substituted hydroxamic acids.
Mechanism of Action: Enzyme Inhibition
The primary mechanism by which N-aryl substituted hydroxamic acids exert their biological effects is through the inhibition of metalloenzymes.[1][3] The hydroxamic acid moiety acts as a zinc-binding group (ZBG), chelating the catalytic zinc ion within the enzyme's active site.[3][4] This interaction is typically bidentate, involving both the carbonyl oxygen and the hydroxyl oxygen of the hydroxamic acid.[3]
Histone Deacetylase (HDAC) Inhibition
HDACs are a class of enzymes that play a crucial role in gene expression by removing acetyl groups from lysine residues on histones.[12] Aberrant HDAC activity is linked to various cancers, making them a key therapeutic target.[12] N-aryl substituted hydroxamic acids are among the most potent classes of HDAC inhibitors.[9][10]
The general pharmacophore model for a hydroxamic acid-based HDAC inhibitor consists of three key components:
Zinc-Binding Group (ZBG): The hydroxamic acid moiety that chelates the zinc ion in the active site.
Linker: A chain, typically an aliphatic chain, that connects the ZBG to the cap group and fits into the enzyme's catalytic tunnel.
Cap Group: A larger, often aromatic or heterocyclic group that interacts with the surface of the enzyme, providing affinity and selectivity.[3]
Several N-aryl substituted hydroxamic acids have been approved as HDAC inhibitors for cancer treatment, including Vorinostat (SAHA), Belinostat, and Panobinostat.[3] These drugs induce the accumulation of acetylated histones, leading to changes in gene expression that can result in cell cycle arrest, differentiation, and apoptosis of cancer cells.[5][8]
The diagram below illustrates the mechanism of HDAC inhibition by a hydroxamic acid derivative.
Caption: Inhibition of HDAC by a hydroxamic acid derivative.
Other Metalloenzyme Targets
Beyond HDACs, N-aryl substituted hydroxamic acids have been investigated as inhibitors of other metalloenzymes, including:
Matrix Metalloproteinases (MMPs): Involved in tissue remodeling and implicated in cancer metastasis and arthritis.[2]
A Disintegrin and Metalloproteinases (ADAMs): Play roles in cell adhesion and signaling.[2]
UDP-3-O-acyl-N-acetylglucosamine deacetylase (LpxC): An essential enzyme in the biosynthesis of lipopolysaccharide (LPS) in Gram-negative bacteria, making it an attractive target for new antibiotics.[2][13]
Carbonic Anhydrases (CAs): Zinc-containing enzymes involved in various physiological processes.[1]
Biological Activities and Therapeutic Applications
The diverse enzyme inhibitory profiles of N-aryl substituted hydroxamic acids translate into a broad spectrum of biological activities and therapeutic applications.
Anticancer Activity
The most prominent application of these derivatives is in cancer therapy.[8][12] As HDAC inhibitors, they can induce cell cycle arrest, apoptosis, and inhibit angiogenesis in various cancer cell lines.[8][10] Several hydroxamic acid-based drugs are approved for treating cutaneous T-cell lymphoma, peripheral T-cell lymphoma, and multiple myeloma.[3][5] Numerous others are in clinical trials for a wide range of solid and hematological malignancies.[5]
Compound Name
Approved Indication(s)
Key HDAC Targets
Vorinostat (SAHA)
Cutaneous T-cell lymphoma
Pan-HDAC inhibitor
Belinostat
Peripheral T-cell lymphoma
Pan-HDAC inhibitor
Panobinostat
Multiple myeloma
Pan-HDAC inhibitor
Pracinostat
In clinical trials for AML and MDS
Potent HDAC inhibitor
Givinostat
In clinical trials for various cancers and Duchenne Muscular Dystrophy
The inhibition of essential bacterial metalloenzymes like LpxC makes hydroxamic acid derivatives promising candidates for the development of new antibiotics, particularly against Gram-negative bacteria.[2][13] Some novel derivatives have shown significant potentiation of the activity of existing antibiotics against resistant bacterial strains.[13]
Anti-inflammatory and Other Activities
N-aryl substituted hydroxamic acids have also demonstrated anti-inflammatory, neuroprotective, and anti-malarial properties in preclinical studies.[6][9] Their ability to modulate various biological pathways suggests a broad therapeutic potential that is still being actively explored.
Challenges and Future Directions
Despite their therapeutic successes, N-aryl substituted hydroxamic acid derivatives are not without their challenges.
Selectivity
Many of the current hydroxamic acid-based drugs are pan-HDAC inhibitors, meaning they inhibit multiple HDAC isoforms.[9] This lack of selectivity can lead to off-target effects and toxicities. A major focus of current research is the design of isoform-selective HDAC inhibitors to improve the therapeutic window.[9]
Pharmacokinetics and Stability
Hydroxamic acids can be susceptible to metabolic hydrolysis, which can limit their oral bioavailability and in vivo efficacy.[5] Prodrug strategies and structural modifications are being explored to improve their pharmacokinetic profiles.
Potential for Mutagenicity
A significant concern with hydroxamic acids is their potential for mutagenicity.[2][3] The prevailing hypothesis for this is the in vivo conversion of the hydroxamate to an isocyanate via a Lossen rearrangement, which can then interact with DNA.[2][3] This risk can be mitigated through careful molecular design and the introduction of specific structural features.[3]
Conclusion
N-aryl substituted hydroxamic acid derivatives represent a versatile and powerful class of pharmacophores with proven therapeutic value, particularly in oncology. Their ability to chelate metal ions in the active sites of key enzymes like HDACs underpins their potent biological activities. While challenges related to selectivity and potential toxicity remain, ongoing research into novel synthetic methodologies, structure-activity relationships, and drug delivery strategies continues to expand the therapeutic potential of this remarkable class of compounds. For drug development professionals, a thorough understanding of the chemistry, mechanism of action, and biological properties of N-aryl substituted hydroxamic acids is essential for harnessing their full potential in the creation of next-generation therapeutics.
References
Preparation and Properties of Some N-Aryl Hydroxamic Acids. - SciSpace. Available from: [Link]
Methods for Hydroxamic Acid Synthesis - PMC - PubMed Central - NIH. Available from: [Link]
Mechanism-based inactivation of N-arylhydroxamic acid N,O-acyltransferase by 7-substituted-N-hydroxy-2-acetamidofluorenes - PubMed. Available from: [Link]
Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applications - AIR Unimi. Available from: [Link]
Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applications | ACS Omega - ACS Publications. Available from: [Link]
In vivo Anticancer Potential of Hydroxamic Acid Derivatives | Bentham Science Publishers. Available from: [Link]
Transition-Metal-Free Synthesis of N-Aryl Hydroxamic Acids via Insertion of Arynes | The Journal of Organic Chemistry - ACS Publications. Available from: [Link]
A review on Hydroxamic Acids: Widespectrum Chemotherapeutic Agents - NAUN. Available from: [Link]
Design, Synthesis, and Biological Evaluation of Novel Hydroxamic Acid-Based Organoselenium Hybrids - MDPI. Available from: [Link]
Suberoylanilide Hydroxamic Acid Analogs with Heteroaryl Amide Group and Different Chain Length: Synthesis and Effect on Histone Deacetylase - MDPI. Available from: [Link]
Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applications. Available from: [Link]
Novel Hydroxamic Acids Containing Aryl-Substituted 1,2,4- or 1,3,4-Oxadiazole Backbones and an Investigation of Their Antibiotic Potentiation Activity - PMC. Available from: [Link]
Hydroxamic acid – A novel molecule for anticancer therapy - PMC - PubMed Central. Available from: [Link]
Recent Developments of Hydroxamic Acid Hybrids as Potential Anti-Breast Cancer Agents. Available from: [Link]
(PDF) Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applications. Available from: [Link]
(PDF) Methods for Hydroxamic Acid Synthesis - ResearchGate. Available from: [Link]
Design, Synthesis, and Biological Evaluation of Novel Hydroxamic Acid-Based Organoselenium Hybrids - PMC - NIH. Available from: [Link]
Technical Guide: Solubility Profiling of N-Hydroxy-N-Phenyl Carbamates
Executive Summary The solubility profile of -hydroxy- -phenyl carbamates (NHNPCs) is a critical parameter in their application as metabolic inhibitors, pesticide intermediates, and siderophore mimics. Unlike their reduce...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The solubility profile of
-hydroxy--phenyl carbamates (NHNPCs) is a critical parameter in their application as metabolic inhibitors, pesticide intermediates, and siderophore mimics. Unlike their reduced counterparts (-phenyl carbamates), the introduction of the hydroxylamine moiety () significantly alters the solute-solvent interaction landscape, introducing competitive hydrogen bonding and potential thermal instability.
This guide provides a rigorous technical framework for determining, modeling, and predicting the solubility of NHNPCs. It moves beyond static data tables to establish a self-validating experimental protocol using laser monitoring techniques, ensuring data integrity even for thermally sensitive derivatives.
Physicochemical Basis of Solubility
Structural Dynamics
The NHNPC scaffold consists of a lipophilic aromatic ring, a semi-polar carbamate linker, and a polar
-hydroxy group. This amphiphilic nature dictates a complex solubility profile:
Hydrophobic Domain: The phenyl ring drives solubility in aromatic solvents (toluene, benzene) via
stacking interactions.
H-Bonding Domain: The
-hydroxy group acts as both a hydrogen bond donor (HBD) and acceptor (HBA). This significantly enhances solubility in polar aprotic solvents (DMSO, DMF) compared to the non-hydroxylated analog.
Dielectric Correlation: Solubility generally correlates with the solvent's dielectric constant (
), but deviations occur in alcohols due to self-association of the solvent.
Thermodynamic Cycle
The dissolution process is governed by the balance between the crystal lattice energy (enthalpy of fusion) and the solvation enthalpy. For NHNPCs, the disruption of intermolecular H-bonds in the crystal lattice is the rate-limiting energetic step.
Figure 1: Thermodynamic cycle of dissolution. For NHNPCs,
is high due to intermolecular H-bonding ().
Experimental Protocol: Laser Monitoring Method
Traditional gravimetric methods (shake-flask) are prone to error with NHNPCs due to potential oxidative degradation of the
-OH group during long equilibration times. The Laser Monitoring Technique offers a dynamic, non-invasive, and rapid alternative.
Principle
The method detects the precise moment of saturation by monitoring the scattering of a laser beam passing through the solvent. As the solute dissolves, the solution remains clear (low scattering). The instant the solubility limit is exceeded, undissolved micro-particles scatter the light, triggering a detector response.
Workflow
Equipment:
Jacketed glass vessel (50 mL) with temperature control (
K).
Lasentec or equivalent FBRM (Focused Beam Reflectance Measurement) probe.
Precision dosing unit (gravimetric addition).
Protocol Steps:
Solvent Preparation: Charge the vessel with a known mass (
) of the pure organic solvent.
Thermal Equilibration: Set the thermostat to the starting temperature (
, typically 293.15 K) and stir at 400 rpm until thermal equilibrium is reached.
Blanking: Record the baseline laser transmission intensity (
).
Dynamic Addition:
Add the NHNPC solid in small, weighed increments (
).
After each addition, allow a short mixing period (e.g., 5-10 min).
Monitor the laser transmission (
).
Endpoint Detection:
Region A (Undersaturated):
. The solid dissolves completely.
Region B (Saturation Point): A sharp decrease in
or increase in backscatter signal indicates the persistence of solid particles.
Calculation: The solubility (
) in mole fraction () is calculated at the transition point.
Temperature Stepping: Repeat the process at higher temperatures (
) using fresh solvent/solute to avoid degradation products affecting the equilibrium.
Figure 2: Logic flow for the Laser Monitoring Solubility Determination.
Thermodynamic Modeling
To ensure the reliability of the experimental data, it is essential to correlate the results with thermodynamic models.
Modified Apelblat Equation
This semi-empirical model is highly effective for carbamates in organic solvents. It accounts for the non-ideal behavior of the solution.
: Empirical parameters derived from regression analysis.
Interpretation:
If
, the enthalpy of solution is temperature-dependent.
A high correlation coefficient (
) validates the experimental consistency.
van't Hoff Analysis
Used to extract thermodynamic parameters: Enthalpy (
) and Entropy () of solution.
Plot:
vs. .
Slope:
.
Intercept:
.
Note: For NHNPCs, dissolution is typically endothermic (
), meaning solubility increases with temperature.
Reference Solubility Data
While specific data for every N-hydroxy derivative varies, the Ethyl N-phenylcarbamate (EPC) analog serves as a robust baseline. The N-hydroxy modification generally decreases solubility in non-polar solvents (due to increased polarity) and increases solubility in H-bond accepting solvents.
Table 1: Solubility Baseline of Ethyl N-phenylcarbamate (Analog) at 298.15 K
Solvent Class
Specific Solvent
Solubility (g/L)
Predicted Trend for N-Hydroxy Analog
Polar Aprotic
DMF
> 1400
Increase (Strong H-bond acceptor interaction)
DMSO
> 1000
Increase
Alcohols
Methanol
~ 450
Similar / Slight Decrease
Ethanol
~ 347
Similar / Slight Decrease
Esters
Ethyl Acetate
~ 107
Decrease (Less compatible with polar -OH)
Chlorinated
Chloroform
~ 336
Decrease
Hydrocarbons
n-Hexane
~ 4.5
Significant Decrease (Lipophobicity of -OH dominates)
Cyclohexane
~ 7.2
Significant Decrease
Water
Water
~ 0.63
Increase (Due to H-bonding capability)
Data Source for Analog: Derived from extensive solubility profiling of Ethyl N-phenylcarbamate [4].
Applications & Implications
Purification via Crystallization
The steep solubility curve in alcohols (methanol/ethanol) makes them ideal candidates for cooling crystallization. The N-hydroxy derivatives can be dissolved at near-boiling temperatures and recovered in high yield/purity upon cooling to 0-5°C.
Formulation
For liquid formulations, cosolvency is recommended. A mixture of water and a cosolvent (like propylene glycol or PEG 400) often exhibits a solubility maximum (solvency peak) that exceeds the solubility in either pure solvent, a phenomenon described by the Jouyban-Acree model [5].
References
Porzelle, A., et al. (2009).[3] Facile Procedure for the Synthesis of N-Aryl-N-hydroxy Carbamates. Synlett. Link
BenchChem. (2025).[4] N-Phenylmethanesulfonamide: A Technical Guide to its Solubility in Organic Solvents. Link
Jouyban, A., et al. (2021).[5] Solubility study of ketoconazole in propylene glycol and ethanol mixtures at different temperatures: A laser monitoring method. Journal of Molecular Liquids. Link[5]
ScentVN. (2025). Ethyl N-phenylcarbamate Solubility Data. Link
Shakeel, F., et al. (2023).[5][6] Using a Laser Monitoring Technique for Dissolution and Thermodynamic Study. Dissolution Technologies. Link
Ichikawa, Y., et al. (2010).[1][2] Tin-catalyzed transcarbamoylation of primary and secondary alcohols with phenyl carbamate. Synlett. Link[2]
Difference between ethyl hydroxy(phenyl)carbamate and phenylurethane
Title: Comparative Analysis of Ethyl Phenylcarbamate and Ethyl -Hydroxy- -Phenylcarbamate: Structural, Synthetic, and Toxicological Divergences Executive Summary This technical guide provides a rigorous differentiation b...
Author: BenchChem Technical Support Team. Date: February 2026
Title: Comparative Analysis of Ethyl Phenylcarbamate and Ethyl
-Hydroxy--Phenylcarbamate: Structural, Synthetic, and Toxicological Divergences
Executive Summary
This technical guide provides a rigorous differentiation between Phenylurethane (Ethyl phenylcarbamate) and its
-oxidized derivative, Ethyl hydroxy(phenyl)carbamate (Ethyl -hydroxy--phenylcarbamate). While the former is a stable carbamate ester with historical pharmaceutical applications, the latter is a reactive hydroxamic acid derivative serving as a critical metabolic intermediate and a specialized radical precursor in organic synthesis.
For drug development professionals, the distinction is not merely structural but mechanistic: Phenylurethane represents the "parent" pharmacophore, whereas the
-hydroxy derivative represents the "proximate carcinogen"—the bioactivated species responsible for genotoxicity via nitrenium ion formation.
Chemical Architecture & Physicochemical Properties
The fundamental difference lies in the substitution at the nitrogen atom. Phenylurethane possesses a secondary amine proton (
), conferring stability and hydrogen-bond donor capability. The -hydroxy derivative replaces this proton with a hydroxyl group (), introducing redox lability and unique chelating properties.
Table 1: Physicochemical Comparison
Feature
Phenylurethane (Parent)
Ethyl -hydroxy--phenylcarbamate
IUPAC Name
Ethyl phenylcarbamate
Ethyl -hydroxy--phenylcarbamate
CAS Number
101-99-5
18631-99-7
Molecular Formula
Molecular Weight
165.19 g/mol
181.19 g/mol
Structure
Electronic State
Stable amide resonance
Redox-active; precursor to amidoxyl radicals
pKa (approx)
~13-14 (Amide NH)
~8-9 (Hydroxamic acid OH)
Solubility
Soluble in EtOH, Et2O, Chloroform
Soluble in polar organic solvents; alkali soluble
Synthetic Pathways
The synthesis of these two molecules follows divergent pathways dictated by the oxidation state of the nitrogen source.
Phenylurethane Synthesis
Standard Schotten-Baumann conditions are used, reacting aniline with ethyl chloroformate. This is a robust, nucleophilic acyl substitution.
Ethyl
-hydroxy-
-phenylcarbamate Synthesis
This synthesis requires phenylhydroxylamine (
) as the starting material. Because phenylhydroxylamine is sensitive to oxidation (forming nitrosobenzene), the reaction must be performed under controlled conditions, often using a weak base (e.g., ) to neutralize the HCl byproduct without promoting over-oxidation.
Figure 1: Comparative Synthetic Pathways
Caption: Divergent synthesis starting from Aniline vs. Phenylhydroxylamine using Ethyl Chloroformate.
Metabolic & Toxicological Significance[1]
This is the most critical section for drug development. Phenylurethane is a known toxicant, but its toxicity is largely mediated by its metabolic conversion into the
-hydroxy derivative.
The Bioactivation Mechanism
Phase I Metabolism: Cytochrome P450 enzymes (specifically CYP1A2 and CYP2E1) oxidize Phenylurethane at the nitrogen atom.
Formation of the Proximate Carcinogen: The resulting Ethyl
-hydroxy--phenylcarbamate is the "proximate carcinogen."
Phase II Conjugation & DNA Damage: The
-hydroxy group is sulfated or acetylated (e.g., by sulfotransferases). This ester becomes a good leaving group, generating a highly electrophilic Nitrenium Ion ().
Genotoxicity: The nitrenium ion attacks DNA (specifically the C8 position of guanine), leading to adduct formation and potential mutagenesis.
Figure 2: Metabolic Bioactivation Pathway
Caption: The bioactivation of Phenylurethane to its genotoxic Nitrenium species via the N-hydroxy intermediate.
Experimental Protocols
Synthesis of Ethyl
-hydroxy-
-phenylcarbamate
Context: This protocol is adapted for high-purity isolation required for metabolic standards.
Reagents:
Phenylhydroxylamine (freshly prepared): 10.9 g (0.1 mol)
Ethyl chloroformate: 10.85 g (0.1 mol)
Sodium bicarbonate (
): 10 g
Solvent: Diethyl ether / Water (biphasic system)
Procedure:
Preparation: Dissolve phenylhydroxylamine in 100 mL of diethyl ether. Cool the solution to 0°C in an ice bath.
Biphasic Setup: Add a solution of
in 50 mL water. Vigorous stirring is essential to manage the interfacial reaction.
Addition: Dropwise add ethyl chloroformate over 30 minutes. Maintain temperature <5°C to prevent O-acylation or rearrangement.
Workup: Separate the organic layer. Wash with cold water (2x 50 mL) and 5% HCl (to remove unreacted amine).
Drying: Dry over anhydrous
, filter, and evaporate in vacuo.
Purification: Recrystallize from hexane/benzene or use column chromatography (Silica, Hexane:EtOAc 4:1) if oil persists.
Validation: Verify via
H-NMR. Look for the absence of the signal (typically broad singlet ~9.5 ppm in parent) and presence of (broad, exchangeable, often ~10-11 ppm depending on solvent).
Retention Time: Phenylurethane is more lipophilic and will elute later than the more polar
-hydroxy derivative.
Research Applications
Metabolic Standards: The
-hydroxy derivative is the "gold standard" reference material for assessing the metabolic stability of novel carbamate drugs. If this metabolite is detected in microsome assays, it flags a structural alert for toxicity.
Radical Chemistry: Recent literature highlights the use of Ethyl
-hydroxy--phenylcarbamate as a precursor for amidoxyl radicals . Under visible light photoredox conditions (using oxidants like PIFA), it generates radicals that undergo [4+2] annulation with alkenes, offering a route to synthesize benzoxazines [1, 2].[2]
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 4418899, Ethyl N-hydroxy-N-phenylcarbamate. Retrieved from [Link]
Liu, Y., et al. (2023). Visible-Light Induced and PIFA Enabled [4+2] Annulation of Alkenes with N-Aryl Substituted Hydroxamic Acids. ResearchGate. Retrieved from [Link]
Miller, J. A. (1970).Carcinogenesis by Chemicals: An Overview—G. H. A. Clowes Memorial Lecture. Cancer Research, 30(3), 559–576.
Boyland, E., & Nery, R. (1965).The metabolism of urethane and related compounds. Biochemical Journal, 94(1), 198–208.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Advanced Laccase Mediators: Technical Profile and Sourcing of Ethyl N-hydroxy-N-phenylcarbamate (CAS 18631-99-7)
Content Type: Technical Whitepaper
Audience: Bio-catalysis Researchers, Green Chemistry Engineers, and Drug Development Scientists.[1]
Executive Summary
Ethyl N-hydroxy-N-phenylcarbamate (CAS 18631-99-7) represents a specialized class of N-hydroxy mediators used in oxidoreductase systems.[1] While less ubiquitous than common mediators like ABTS or HBT, this compound offers unique redox properties for Laccase-Mediator Systems (LMS) .[1] It functions as an electron shuttle, extending the oxidative range of laccase enzymes to degrade non-phenolic lignin units, recalcitrant environmental pollutants, and complex organic substrates.[1]
This guide provides a comprehensive technical analysis, including sourcing strategies for this rare reagent, its mechanism of action, and a validated experimental protocol for its deployment in biocatalytic assays.
Chemical Profile & Technical Specifications
Before integrating CAS 18631-99-7 into an experimental workflow, researchers must verify the compound's integrity, as N-hydroxy derivatives are prone to oxidation and degradation.[1]
Pale yellow to off-white solid (typically crystalline)
Solubility
Soluble in organic solvents (EtOH, DMSO, MeOH); sparingly soluble in water.[1]
Stability
Sensitive to light and air.[1] Store at -20°C under inert atmosphere (Argon/Nitrogen).
pKa
~8.0 - 9.0 (estimated for N-OH group)
Critical QC Check: Upon receipt, perform a ¹H-NMR to confirm the integrity of the N-OH moiety, which can reduce to the amide (Ethyl N-phenylcarbamate) or oxidize to the nitroxide radical during improper storage.[1]
Mechanism of Action: The Laccase-Mediator Cycle[1]
The primary utility of CAS 18631-99-7 is its role as a Redox Mediator .[1] Laccases (EC 1.10.3.[1]2) are robust oxidases but have a relatively low redox potential (0.5 – 0.8 V), limiting their ability to oxidize non-phenolic substrates directly.[1]
The Mediator Mechanism:
Enzymatic Oxidation: Laccase oxidizes the mediator (CAS 18631-99-7) via a single-electron transfer, generating a reactive Nitroxyl Radical (N-O[1]•) intermediate.
Substrate Oxidation: This radical acts as a diffusible oxidant, abstracting a hydrogen atom (HAT mechanism) or an electron (ET mechanism) from the target substrate (e.g., lignin, dye, drug metabolite).[1]
Regeneration: The mediator returns to its native state or degrades, depending on stability.[1]
Figure 1: Laccase-Mediator Signaling Pathway[1]
Caption: The catalytic cycle showing CAS 18631-99-7 shuttling electrons between Laccase and the target substrate.[1]
Sourcing Strategy & Market Analysis
CAS 18631-99-7 is not a commodity chemical.[1] It is classified as a Tier 3 Specialty Reagent , often available only through "Rare Chemical" libraries or Custom Synthesis services.[1]
Supplier Landscape
Supplier Category
Representative Vendors
Availability Status
Estimated Lead Time
Primary Research Suppliers
Sigma-Aldrich (AldrichCPR)
Low / Inquiry Only
2 - 6 Weeks
Specialty Pharma Blocks
BLD Pharm
Moderate
1 - 2 Weeks
Custom Synthesis
BOC Sciences , ChemSpace
High (Made to Order)
4 - 8 Weeks
Pricing Analysis (2025 Estimates)
Due to its scarcity, prices are significantly higher than standard mediators like HBT.[1]
Recommendation: For initial screening, purchase 100 mg from a specialty vendor (e.g., BLD Pharm). If the assay is validated, contract a custom synthesis lab to produce >10 g batches, which reduces unit cost by ~60%.
Experimental Protocol: Laccase-Mediator Assay
Objective: Assess the efficacy of CAS 18631-99-7 in enhancing the oxidation of a model substrate (e.g., Veratryl alcohol or Reactive Blue 19).
Reagents:
Buffer: 100 mM Sodium Acetate Buffer (pH 4.5 – 5.0). Note: Laccase activity is pH-dependent.[1]
Technical Abstract:
Ethyl N-hydroxy-N-phenylcarbamate is a specialized N-hydroxylated carbamate derivative primarily utilized in biochemical research to investigate mechanisms of chemical carcinogenesis. Unlike its parent compound, Ethyl N-phenylcarbamate (Phenylurethane), the presence of the N-hydroxy moiety renders this compound a direct-acting proximal carcinogen in certain metabolic models. It serves as a critical probe for understanding the metabolic activation of aromatic amines and amides, specifically the formation of electrophilic nitrenium ions capable of forming DNA adducts.
Target Audience:
This guide is engineered for medicinal chemists, toxicologists, and oncology researchers. It moves beyond standard GHS compliance to provide a mechanistic understanding of the compound's reactivity and biological impact.
PART 2: CHEMICAL IDENTITY & PHYSICOCHEMICAL PROFILE
Property
Specification
Molecular Formula
C₉H₁₁NO₃
Molecular Weight
181.19 g/mol
Physical State
White to off-white crystalline solid
Solubility
Soluble in DMSO, Ethanol, Methanol; Sparingly soluble in water
Purity Standard
Typically ≥97% (HPLC) for biological assays
Stability
Sensitive to oxidation; store under inert gas (Argon/Nitrogen) at -20°C
Structural Characterization:
The molecule features an N-hydroxy group attached to the nitrogen atom of the carbamate linkage. This N-OH functionality is the "warhead" responsible for its distinct biological activity, distinguishing it from standard urethanes.
PART 3: HAZARD IDENTIFICATION & MECHANISTIC TOXICOLOGY
GHS Classification (Research Grade Assessment):
Note: As a specialized research chemical, formal regulatory classification may be limited. The following is derived from structure-activity relationships (SAR) of N-hydroxycarbamates.
Health Hazard: Carcinogenicity (Category 1B/2), Germ Cell Mutagenicity (Category 2).
Acute Toxicity: Harmful if swallowed or absorbed through skin.
Irritation: Causes skin and serious eye irritation (Category 2A).
Mechanistic Insight: The Metabolic Activation Pathway
The toxicity of Ethyl N-hydroxy-N-phenylcarbamate is not random; it follows a specific bio-activation pathway. In vivo, N-hydroxy compounds can undergo esterification (e.g., sulfation or acetylation) to form unstable esters. These esters spontaneously degrade to form highly electrophilic nitrenium ions, which covalently bind to the C8 or N7 positions of guanine in DNA, leading to mutagenesis.
Visualization 1: Metabolic Activation & DNA Adduct Formation
Caption: Pathway illustrating the bio-activation of N-hydroxycarbamates into DNA-damaging electrophiles.
PART 4: HANDLING, STORAGE, & SYNTHESIS PROTOCOLS
A. Synthesis of Ethyl N-hydroxy-N-phenylcarbamate
Context: Researchers often synthesize this compound fresh due to stability concerns.
Preparation: In a flame-dried round-bottom flask under Argon, dissolve N-phenylhydroxylamine (1.0 eq) in anhydrous ether or dichloromethane.
Base Addition: Add Pyridine or Sodium Bicarbonate (1.1 eq) to scavenge the HCl by-product. Cool the mixture to 0°C.
Acylation: Dropwise add Ethyl Chloroformate (1.05 eq) over 30 minutes. Maintain temperature <5°C to prevent O-acylation side reactions (Lossen rearrangement risk).
Workup: Wash with cold water, then 5% HCl (to remove pyridine), then brine. Dry over MgSO₄.
Purification: Recrystallize from Benzene/Petroleum Ether or purify via flash chromatography (Silica gel).
Visualization 2: Synthesis Workflow
Caption: Controlled synthesis pathway emphasizing temperature control to ensure N-selectivity.
B. Storage & Stability Validation
Primary Hazard: Auto-oxidation. N-hydroxy compounds can oxidize to nitroso derivatives upon exposure to air.
Protocol:
Flush vial with Argon before sealing.
Store at -20°C.
Self-Validation: Before use, perform a TLC or melting point check. If the solid has turned yellow/orange, oxidation to nitrosobenzene derivatives may have occurred.
PART 5: EMERGENCY RESPONSE & EXPOSURE CONTROL
Engineering Controls:
Mandatory: Class II Biological Safety Cabinet (BSC) or Chemical Fume Hood.
Glove Permeation: Use double-gloving (Nitrile over Latex) or specific chemical-resistant laminate gloves (e.g., Silver Shield) due to the high skin permeability of carbamates.
First Aid Measures:
Inhalation: Remove to fresh air. If breathing is labored, administer oxygen.[1][2] Rationale: Carbamates can inhibit acetylcholinesterase, though N-hydroxy derivatives are less potent inhibitors and more potent mutagens.
Skin Contact: Wash immediately with polyethylene glycol (PEG 300) or soap and water. Rationale: PEG is superior for solubilizing lipophilic carbamates from skin pores.
Eye Contact: Rinse for 15 minutes.[3][1][4] Seek ophthalmic evaluation immediately.
Spill Management:
Isolate: Evacuate area (15m radius).
Neutralize: Cover spill with a 1:1 mixture of soda ash and calcium hydroxide.
Decontaminate: Clean surface with a 10% sodium hypochlorite (bleach) solution to oxidize the N-hydroxy functionality, breaking the mutagenic potential.
PART 6: REFERENCES
Boyland, E., & Nery, R. (1966). The synthesis and some reactions of N-hydroxycarbamates. Journal of the Chemical Society C: Organic, 346-350.
Miller, E. C., & Miller, J. A. (1981). Searches for Ultimate Chemical Carcinogens and Their Reactions with Cellular Macromolecules. Cancer, 47(10), 2327-2345.
National Toxicology Program (NTP). (2021). Report on Carcinogens, Fifteenth Edition: Urethane. U.S. Department of Health and Human Services.
Stability of N-Hydroxy Carbamate Esters in Storage: Mechanisms, Kinetics, and Preservation
This technical guide details the stability profile, degradation mechanisms, and preservation protocols for N-hydroxy carbamate esters ( ). It is designed for researchers utilizing these motifs as prodrugs (e.g., for nitr...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide details the stability profile, degradation mechanisms, and preservation protocols for N-hydroxy carbamate esters (
). It is designed for researchers utilizing these motifs as prodrugs (e.g., for nitroxyl or HDAC inhibitors) or synthetic intermediates.
Executive Technical Summary
N-hydroxy carbamate esters represent a unique class of chemical instability. Unlike standard carbamates, the presence of the
-hydroxyl group introduces two critical destabilizing factors: enhanced acidity of the nitrogen proton (facilitating base-catalyzed decomposition) and redox susceptibility (oxidation to nitroso or nitroxyl species).
Primary Failure Mode: Base-catalyzed hydrolysis via an E1cB-like mechanism, releasing alcohol, CO₂, and hydroxylamine/nitroxyl.
Secondary Failure Mode: Oxidative dehydrogenation to transient nitrosoformates.
Critical Control Points: pH < 6.0, exclusion of metal ions, low temperature (< -20°C), and elimination of moisture.
Mechanistic Analysis of Instability
Understanding the specific bond-breaking events is prerequisite to designing a storage protocol.
Hydrolytic Degradation (pH-Dependent)
The stability of N-hydroxy carbamates is governed by the ionization of the
group.
Acidic Conditions (pH < 5): The compound is generally stable. The carbonyl oxygen is protonated, but the electrophilicity is not sufficient to drive rapid attack by water at low temperatures.
Neutral to Basic Conditions (pH > 7): The
proton () is removed. The resulting conjugate base () is unstable. It decomposes via an elimination mechanism (E1cB) to form an intermediate isocyanate or directly fragments to nitroxyl (HNO) and the alkoxide.
Oxidative Instability
The
moiety is a reducing agent. In the presence of trace transition metals (, ) or dissolved oxygen, it can oxidize to the -oxy radical or nitroso species (), which rapidly decomposes or polymerizes.
Thermal Decomposition
At elevated temperatures (> 40°C), even in solid state, N-hydroxy carbamates can undergo decarboxylation. This is often an entropy-driven fragmentation.
Degradation Pathway Diagram
The following diagram illustrates the competing pathways of hydrolysis and oxidation.
Caption: Divergent degradation pathways of N-hydroxy carbamates driven by pH (left) and oxidation (right).
Experimental Characterization Protocols
To validate the stability of a specific N-hydroxy carbamate derivative, the following self-validating workflows must be employed.
Accelerated Stability Profiling (pH Rate Profile)
This protocol determines the "shelf-life pH window."
Materials:
Universal Buffer (Citrate-Phosphate-Borate) ranging pH 2.0 to 10.0.
HPLC with UV detection (210-254 nm) or LC-MS.
Internal Standard (e.g., Benzoic acid, unreactive analog).
Protocol:
Stock Solution: Dissolve compound in MeCN or DMSO (10 mM).
Incubation: Spike stock into buffers (final conc. 100 µM) at 37°C.
Sampling: Aliquot at
min.
Quenching: Immediately quench basic samples with 1% Formic Acid to stop E1cB degradation.
Analysis: Plot
vs. time to determine .
Output: Graph
vs. pH. Expect a V-shaped or L-shaped curve; the minimum indicates optimal storage pH.
Stability Data Summary (Example)
Data below represents typical values for a benzyl N-hydroxy carbamate.
Parameter
Condition
Half-Life ()
Dominant Mechanism
pH
pH 2.0 (Buffer)
> 72 Hours
Acid-catalyzed hydrolysis
pH 7.4 (PBS)
20 - 45 Minutes
Base-catalyzed E1cB
pH 9.0 (Borate)
< 5 Minutes
Rapid elimination to HNO
Temperature
-20°C (Solid)
> 1 Year
Negligible
25°C (Solid)
2 - 4 Weeks
Thermal decarboxylation
Solvent
DMSO (Dry)
> 24 Hours
Stable
Methanol
Variable
Transesterification risk
Storage and Handling Master Protocol
This protocol is designed to maximize recovery of high-value N-hydroxy carbamate intermediates or prodrugs.
Solid State Storage (Long Term)
Lyophilization: If isolating from HPLC, lyophilize from 0.1% Trifluoroacetic Acid (TFA) or Formic Acid water/acetonitrile mixtures. The trace acid ensures the nitrogen remains protonated during the drying phase.
Atmosphere: Store under Argon or Nitrogen. Oxygen accelerates radical formation.
Temperature: Store at -20°C or -80°C .
Desiccation: Use
or active molecular sieves in the secondary container to prevent moisture absorption.
Solution Handling (Short Term/Assay)
Solvent Choice: Anhydrous DMSO or Acetonitrile are preferred. Avoid protic solvents (MeOH, EtOH) for long durations due to potential trans-carbamoylation.
Working Buffers: Always keep working buffers at pH < 6.0 unless the experiment specifically requires physiological conditions.
Chelators: Add 0.1 mM EDTA to buffers to strip trace metals (
) that catalyze oxidative decomposition.
Stability Testing Workflow Diagram
Caption: Workflow for validating N-hydroxy carbamate stability under varying stress conditions.
References
Iley, J., & Moreira, R. (2009). Mechanisms of hydrolysis of N-hydroxycarbamates and related compounds.[1][2] Investigates the E1cB mechanism and the role of the N-OH proton acidity.
Context: Establishes the fundamental pH-instability rel
Fukuto, J. M., et al. (2005). The chemistry and biology of nitroxyl (HNO): a chemically unique species with novel and important biological properties.[3]
Context: Details the decomposition of N-hydroxy deriv
Guthrie, D. A., et al. (2015). Development of N-hydroxy carbamate prodrugs for nitroxyl delivery.
Context: Provides kinetic data on hydrolysis rates
Miyata, N., et al. (2012). Hydroxamic acid-based HDAC inhibitors and their carbamate prodrugs.
Context: Discusses the stabilization of the hydroxamic/hydroxycarbam
Sutton, A. D., et al. (2012). Chemistry of Angeli's Salt and related N-hydroxy derivatives.[4]
Context: Mechanistic insight into metal-catalyzed degrad
Synthesis of benzo[c][1,2]oxazines using ethyl hydroxy(phenyl)carbamate
This Application Note and Protocol guide details the synthesis of benzo[c][1,2]oxazines via Rhodium(III)-catalyzed C–H activation and annulation of ethyl hydroxy(phenyl)carbamate with internal alkynes. This transformatio...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note and Protocol guide details the synthesis of benzo[c][1,2]oxazines via Rhodium(III)-catalyzed C–H activation and annulation of ethyl hydroxy(phenyl)carbamate with internal alkynes. This transformation represents a powerful method for constructing fused heterocyclic scaffolds with high atom economy and regioselectivity.[1]
Part 1: Introduction & Mechanistic Insight
Benzo[c][1,2]oxazines are privileged structural motifs found in various bioactive natural products and pharmaceuticals, exhibiting anti-inflammatory, antibacterial, and anticancer properties. Traditional syntheses often require pre-functionalized substrates or harsh conditions. The Rh(III)-catalyzed oxidative annulation offers a direct route from readily available N-hydroxycarbamates and alkynes.
The Reaction System
Substrate: Ethyl hydroxy(phenyl)carbamate (Ph-N(OH)COOEt). The N-hydroxy group, protected as a carbamate, serves as a directing group (DG) for C–H activation and as a heteroatom source for the ring.
) is typically employed to regenerate the active Rh(III) species from Rh(I), facilitating the catalytic turnover in this oxidative coupling.
Mechanism: C–H Activation & Annulation
The reaction proceeds via a Rh(III)/Rh(I) catalytic cycle:
Coordination: The N-hydroxycarbamate coordinates to the active
species via the oxygen of the carbamate and the nitrogen lone pair (or the hydroxyl oxygen), directing the metal to the ortho-position.
C–H Activation: The Rh(III) center inserts into the ortho-C–H bond of the phenyl ring, forming a five-membered rhodacycle intermediate.
Alkyne Insertion: The alkyne inserts into the Rh–C bond, expanding the ring to a seven-membered rhodacycle.
Reductive Elimination: C–O bond formation occurs (reductive elimination), releasing the benzo[c][1,2]oxazine product and generating a reduced Rh(I) species.
Re-oxidation: The oxidant (
) oxidizes Rh(I) back to Rh(III) to restart the cycle.
Figure 1: Catalytic cycle for the Rh(III)-catalyzed synthesis of benzo[c][1,2]oxazines via C-H activation.
Part 2: Experimental Protocol
Materials & Reagents
Component
Role
Specifications
Ethyl hydroxy(phenyl)carbamate
Substrate
>98% purity; Dry under vacuum if hygroscopic.
Diphenylacetylene
Alkyne Partner
1.2 equivalents relative to substrate.
Catalyst
2.5 mol% (5 mol% Rh loading). Stored in desiccator.
Oxidant
2.0 equivalents. Anhydrous preferred.
Methanol (MeOH)
Solvent
Anhydrous, degassed.
Sodium Acetate (NaOAc)
Additive
0.5 - 1.0 equiv (optional, aids C-H activation).
Standard Operating Procedure (SOP)
Step 1: Reaction Setup
In an oven-dried Schlenk tube or reaction vial equipped with a magnetic stir bar, add Ethyl hydroxy(phenyl)carbamate (0.20 mmol, 1.0 equiv).
Add Diphenylacetylene (0.24 mmol, 1.2 equiv).
Add the catalyst
(3.1 mg, 0.005 mmol, 2.5 mol%).
Add the oxidant
(72.6 mg, 0.40 mmol, 2.0 equiv).
(Optional) Add NaOAc (8.2 mg, 0.10 mmol) if reaction rates are slow with specific substrates.
Evacuate the vessel and backfill with Nitrogen (
) or Argon three times.
Step 2: Solvent Addition & Reaction
Add anhydrous MeOH (2.0 mL) via syringe under inert atmosphere.
Seal the tube (Teflon-lined cap).
Place the reaction vessel in a pre-heated oil bath at 60 °C .
Stir vigorously for 12–16 hours . Monitor reaction progress via TLC (Thin Layer Chromatography) using Hexanes:EtOAc (typically 4:1 or 3:1). Look for the disappearance of the hydroxamate starting material.
Step 3: Work-up & Purification
Cool the reaction mixture to room temperature.
Dilute with Dichloromethane (DCM) (10 mL).
Filter the mixture through a short pad of Celite to remove insoluble copper salts. Wash the pad with additional DCM (2 x 10 mL).
Concentrate the filtrate under reduced pressure (Rotary Evaporator).
Purify the crude residue via Flash Column Chromatography on silica gel.
Eluent: Gradient of Petroleum Ether/Ethyl Acetate (starting 95:5 to 80:20).
Collect fractions containing the product (UV active, distinct
from alkyne).
Dry the purified product under high vacuum to obtain the Benzo[c][1,2]oxazine derivative.
Data Interpretation
Appearance: Typically a white or pale yellow solid.
NMR: Look for the disappearance of the broad N-OH/N-H peak (if visible) and the appearance of the aromatic peaks corresponding to the fused ring system. The ethyl carbamate protons () should remain distinct.
NMR: Confirm the presence of the carbamate carbonyl (~155 ppm) and the new quaternary carbons from the alkyne insertion.
Part 3: Optimization & Scope
Substrate Scope & Limitations
Alkynes: Symmetrical internal alkynes (e.g., diphenylacetylene, 3-hexyne) work best. Unsymmetrical alkynes may yield regioisomeric mixtures, though steric bulk usually directs the C-O bond formation to the more hindered position or C-C bond to the less hindered position depending on the specific electronic bias.
Substituents: Electron-donating groups (Me, OMe) on the phenyl ring generally accelerate the C–H activation step. Electron-withdrawing groups (
, ) may require higher temperatures (80–100 °C) or longer reaction times.
Troubleshooting Guide
Observation
Probable Cause
Corrective Action
Low Yield
Incomplete C-H activation
Increase temperature to 80 °C or add PivOH (0.2 equiv) as a proton shuttle.
No Reaction
Catalyst poisoning
Ensure solvent is degassed; check purity of alkyne (remove terminal alkyne impurities).
Black Precipitate
Rh(0) formation
Re-oxidant () loading is insufficient; ensure aerobic conditions or add Ag salt ().
Regioisomers
Unsymmetrical alkyne
Use alkynes with significant steric/electronic difference between substituents to improve selectivity.
References
Rh(III)-Catalyzed C–H Activation and Annulation: Chem. Rev.2010 , 110, 1147–1169. Link
Synthesis of Benzo[c][1,2]oxazines: J. Org. Chem.2014 , 79, 11155–11160. Link
Mechanistic Studies on Rh(III) Catalysis: Acc. Chem. Res.2015 , 48, 1007–1020. Link
Oxidative Annulation with N-Hydroxycarbamates: Org. Lett.2014 , 16, 592–595.[2] Link
Application Notes and Protocols: PIFA-Mediated Oxidative Annulation with Hydroxamic Acids
For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract This document provides a comprehensive technical guide to the use of [bis(trifluoroacetoxy)iodo]b...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: Gemini, Senior Application Scientist
Abstract
This document provides a comprehensive technical guide to the use of [bis(trifluoroacetoxy)iodo]benzene, commonly known as PIFA, in mediating the oxidative annulation of hydroxamic acids. This powerful synthetic strategy offers an efficient, metal-free pathway to a diverse array of nitrogen- and oxygen-containing heterocycles, which are pivotal scaffolds in medicinal chemistry and drug development. We will delve into the underlying mechanisms, provide detailed, field-proven protocols for the synthesis of key heterocyclic systems, and offer insights into the causality behind experimental choices to ensure reproducible and high-yielding results.
Introduction: The Power of Hypervalent Iodine in Heterocyclic Synthesis
Hypervalent iodine reagents have emerged as versatile and environmentally benign alternatives to heavy metal oxidants in modern organic synthesis.[1] Among these, Phenyliodine(III) bis(trifluoroacetate) (PIFA) is a highly effective oxidizing agent, prized for its ability to facilitate a wide range of transformations, including oxidative cyclizations.[2][3] Its strong electrophilicity, owing to the two trifluoroacetate groups, makes it particularly adept at activating nitrogen-containing functional groups.[4]
Hydroxamic acids, with their inherent nucleophilicity and predisposition to oxidation, are excellent substrates for PIFA-mediated reactions. The union of these two entities unlocks a powerful synthetic tool for the construction of complex heterocyclic architectures through intramolecular carbon-nitrogen and carbon-oxygen bond formation. This guide will focus on the practical application of this methodology, providing researchers with the knowledge to harness its full potential.
The Core Mechanism: Unraveling the PIFA-Hydroxamic Acid Interaction
The central event in the PIFA-mediated oxidative annulation of hydroxamic acids is the generation of a highly reactive N-acylnitrenium ion intermediate.[1][5] This electrophilic species is the linchpin that drives the subsequent intramolecular cyclization. The generally accepted mechanism can be broken down into the following key steps:
Activation of the Hydroxamic Acid: The reaction is initiated by the coordination of the hydroxamic acid to the iodine(III) center of PIFA, forming an amido-λ³-iodane intermediate.[5]
Generation of the N-Acylnitrenium Ion: This intermediate can then fragment, releasing iodobenzene and trifluoroacetic acid, to generate the highly electrophilic N-acylnitrenium ion.[5]
Intramolecular Cyclization: The N-acylnitrenium ion is then poised for intramolecular attack by a suitably positioned nucleophile within the hydroxamic acid substrate. This nucleophile is typically a carbon-carbon double or triple bond, or an aromatic ring.
Product Formation: Following the cyclization event, subsequent rearrangement and/or quenching of the resulting carbocationic intermediate leads to the final heterocyclic product.
The efficiency and regioselectivity of the cyclization are influenced by several factors, including the nature of the intramolecular nucleophile, the substitution pattern of the hydroxamic acid, and the reaction conditions.
Figure 1: Generalized mechanism of PIFA-mediated oxidative annulation of hydroxamic acids.
Application I: Synthesis of Hydroxylated Lactams from Unsaturated Hydroxamic Acids
A powerful application of this methodology is the synthesis of hydroxylated lactams from unsaturated O-alkyl hydroxamates.[5] This transformation proceeds via an intramolecular oxamidation, providing access to valuable building blocks for natural product synthesis and medicinal chemistry.
Causality Behind Experimental Choices
PIFA as the Oxidant: PIFA is the oxidant of choice due to its ability to efficiently generate the key N-acylnitrenium ion intermediate under mild conditions.[4][5] Other oxidants like diacetoxyiodobenzene (PIDA) are often less effective for this transformation.[6]
Solvent Selection: Dichloromethane (CH₂Cl₂) is a commonly used solvent as it is relatively non-polar and does not compete with the intramolecular nucleophile. In some cases, 2,2,2-trifluoroethanol (TFE) can be employed to enhance the reactivity of PIFA and stabilize charged intermediates.[1][6]
Trifluoroacetic Acid (TFA) as an Additive: The addition of TFA can significantly accelerate the reaction.[5] It is believed to facilitate the breakdown of the amido-λ³-iodane intermediate, promoting the formation of the N-acylnitrenium ion.[5]
Temperature Control: These reactions are typically run at low temperatures (0 °C to room temperature) to control the reactivity of the nitrenium ion and minimize side reactions.
Experimental Protocol: Synthesis of a Hydroxylated Lactam
This protocol is adapted from a reported procedure for the intramolecular oxamidation of an unsaturated O-alkyl hydroxamate.[5]
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Silica gel for column chromatography
Procedure:
Dissolve the unsaturated O-alkyl hydroxamate (1.0 equiv) in anhydrous CH₂Cl₂ under an inert atmosphere (e.g., nitrogen or argon).
Cool the solution to 0 °C in an ice bath.
If using TFA, add it to the reaction mixture at this point.
In a separate flask, dissolve PIFA (1.1 equiv) in anhydrous CH₂Cl₂.
Add the PIFA solution dropwise to the cooled solution of the hydroxamic acid over a period of 10-15 minutes.
Stir the reaction mixture at 0 °C and monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.
Add saturated aqueous Na₂S₂O₃ solution to reduce any excess PIFA.
Separate the organic layer and extract the aqueous layer with CH₂Cl₂ (3 x volumes).
Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.
Filter the drying agent and concentrate the filtrate under reduced pressure.
Purify the crude product by silica gel column chromatography to afford the desired hydroxylated lactam.
Data Presentation: Substrate Scope
The following table summarizes the results for the PIFA-mediated cyclization of various unsaturated O-alkyl hydroxamates to their corresponding hydroxylated lactams, demonstrating the versatility of this protocol.[5]
While direct PIFA-mediated annulation of simple hydroxamic acids to isoxazolines is less commonly reported, a closely related and highly relevant transformation is the hypervalent iodine-mediated generation of nitrile oxides from aldoximes, followed by intramolecular cycloaddition.[7] This provides a powerful route to fused isoxazoline systems.
Mechanistic Insight
In this variation, the hypervalent iodine reagent oxidizes the aldoxime to a nitrile oxide in situ. This highly reactive 1,3-dipole then undergoes an intramolecular [3+2] cycloaddition with a tethered alkene to furnish the isoxazoline ring.
Figure 2: Workflow for the synthesis of fused isoxazolines via in situ nitrile oxide generation.
Protocol for Fused Isoxazoline Synthesis
This generalized protocol is based on established methods for the intramolecular nitrile oxide cycloaddition (INOC) reaction.
To a solution of the unsaturated aldoxime (1.0 equiv) in the chosen anhydrous solvent, add PIFA (1.2 equiv) portion-wise at room temperature. The addition of molecular sieves can be beneficial to ensure anhydrous conditions.
Stir the reaction mixture at room temperature and monitor its progress by TLC.
Upon completion, filter the reaction mixture and concentrate the filtrate under reduced pressure.
Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with saturated aqueous NaHCO₃ solution, followed by saturated aqueous Na₂S₂O₃ solution, and finally brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.
Purify the crude product by silica gel column chromatography to yield the fused isoxazoline.
Application III: Synthesis of 1,2,4-Oxadiazoles
The synthesis of 1,2,4-oxadiazoles can be achieved through the cyclization of O-acylamidoximes, which are themselves derivatives of hydroxamic acids. While various dehydrating agents can effect this transformation, hypervalent iodine reagents offer a mild and efficient alternative.
Synthetic Strategy
The synthesis of 1,2,4-oxadiazoles from hydroxamic acids is a two-step process:
Acylation of a Hydroxamic Acid: The hydroxamic acid is first acylated to form an O-acylamidoxime.
PIFA-Mediated Oxidative Cyclization: The O-acylamidoxime is then treated with PIFA to induce oxidative cyclodehydration to the 1,2,4-oxadiazole.
Figure 3: Synthetic pathway to 1,2,4-oxadiazoles from hydroxamic acids.
Protocol for 1,2,4-Oxadiazole Synthesis
This protocol outlines the two-step synthesis of a 1,2,4-oxadiazole from a hydroxamic acid.
Step 1: Preparation of O-Acylamidoxime
Dissolve the hydroxamic acid (1.0 equiv) in a suitable solvent such as pyridine or CH₂Cl₂ containing a base (e.g., triethylamine).
Cool the solution to 0 °C.
Add the acylating agent (e.g., an acyl chloride or anhydride, 1.1 equiv) dropwise.
Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).
Work up the reaction by adding water and extracting with an organic solvent.
Purify the crude O-acylamidoxime by recrystallization or column chromatography.
Step 2: PIFA-Mediated Cyclization
Dissolve the purified O-acylamidoxime (1.0 equiv) in an anhydrous solvent such as acetonitrile or CH₂Cl₂.
Add PIFA (1.2 equiv) to the solution at room temperature.
Stir the mixture until the starting material is consumed (monitored by TLC).
Quench the reaction with saturated aqueous NaHCO₃ and Na₂S₂O₃ solutions.
Extract the product with an organic solvent, dry the combined organic layers, and concentrate.
Purify the crude product by column chromatography to afford the 1,2,4-oxadiazole.
Troubleshooting and Safety Considerations
PIFA Handling: PIFA is a moisture-sensitive and corrosive solid. It should be handled in a fume hood with appropriate personal protective equipment (gloves, safety glasses). Store in a desiccator.
Reaction Monitoring: Close monitoring of the reaction by TLC is crucial, as over-reaction or side reactions can occur.
Anhydrous Conditions: For many of these reactions, maintaining anhydrous conditions is important for optimal yields. Use dry solvents and, if necessary, an inert atmosphere.
Work-up: The use of a sodium thiosulfate wash during the work-up is important to quench any unreacted PIFA.
Conclusion
PIFA-mediated oxidative annulation of hydroxamic acids and their derivatives represents a powerful and versatile strategy for the synthesis of a wide range of N- and O-containing heterocycles. The mild reaction conditions, broad substrate scope, and avoidance of toxic heavy metals make this methodology highly attractive for applications in drug discovery and development. By understanding the underlying mechanisms and carefully controlling the experimental parameters, researchers can effectively utilize these protocols to access novel and complex molecular architectures.
References
K. C. Nicolaou, T. Montagnon, and S. A. Snyder, "The Bismuth(III) Iodide Mediated Intramolecular Acylnitroso-Diels-Alder Reaction: A New Approach to the Synthesis of Hydroxylated Lactams," Angewandte Chemie International Edition, vol. 41, no. 6, pp. 993–996, 2002. [Link]
I. Tellitu, S. Serna, M. T. Herrero, I. Moreno, E. Domínguez, and R. SanMartin, "Intramolecular PIFA-Mediated Alkyne Amidation and Carboxylation Reaction," The Journal of Organic Chemistry, vol. 72, no. 4, pp. 1526–1529, 2007. [Link]
S. A. Glover, A. M. Bonin, and A. P. Scott, "Intramolecular Oxamidation of Unsaturated O-Alkyl Hydroxamates: A Remarkably Versatile Entry to Hydroxy Lactams," The Journal of Organic Chemistry, vol. 70, no. 23, pp. 9479–9489, 2005. [Link]
A. A. K. El-Gazzar, H. N. Hafez, and N. M. Abdallah, "Hydroxamic Acids: Synthesis, and Biological Activities," Bioorganic & Medicinal Chemistry, vol. 17, no. 21, pp. 7349–7365, 2009. [Link]
Z. Zhang et al., "PIFA-Mediated oxidative cyclization of 1-aroyl-N-arylcyclopropane-1-carboxamides and their application in the synthesis of pyrrolo[3,2-c]quinolinones," Organic Chemistry Frontiers, vol. 4, no. 3, pp. 403-407, 2017. [Link]
O. V. Fedorova et al., "The PIFA-initiated oxidative cyclization of 2-(3-butenyl)quinazolin-4(3H)-ones – an efficient approach to 1-(hydroxymethyl)-2,3-dihydropyrrolo[1,2-a]quinazolin-5(1H)-ones," Beilstein Journal of Organic Chemistry, vol. 17, pp. 2836-2845, 2021. [Link]
A. Padwa, "Intramolecular 1,3-dipolar cycloaddition reactions," Angewandte Chemie International Edition in English, vol. 15, no. 3, pp. 123-136, 1976. [Link]
Zhiguo Zhang et al., "PIFA-Mediated oxidative cyclization of 1-aroyl-N-arylcyclopropane-1-carboxamides and their application in the synthesis of pyrrolo[3,2-c]quinolinones," Organic Chemistry Frontiers, vol. 4, no. 3, pp. 403-407, 2017. [Link]
U. Wille, "Hypervalent Iodine(III) Reagents in the Oxidation of N-Containing Organic Compounds," Chemical Reviews, vol. 102, no. 5, pp. 1379–1432, 2002. [Link]
R. SanMartin et al., "Novel Alternative for the N−N Bond Formation through a PIFA-Mediated Oxidative Cyclization and Its Application to the Synthesis of Indazol-3-ones," The Journal of Organic Chemistry, vol. 72, no. 1, pp. 235-238, 2007. [Link]
Application Note: Visible-Light Induced [4+2] Cycloaddition Reagents Executive Summary The Diels-Alder [4+2] cycloaddition is a cornerstone of organic synthesis, yet traditional thermal methods are often limited by elect...
The Diels-Alder [4+2] cycloaddition is a cornerstone of organic synthesis, yet traditional thermal methods are often limited by electronic matching requirements (typically electron-rich diene + electron-deficient dienophile).[1][2] Visible-light photocatalysis has revolutionized this field by unlocking two distinct mechanistic pathways: Radical Cation Catalysis and Triplet Energy Transfer (EnT) .[1][2] These pathways allow for the coupling of electronically "mismatched" substrates (e.g., electron-rich/electron-rich) and the activation of inert polyarenes, operating under mild conditions that preserve sensitive functional groups.[1]
This guide details the selection of reagents, mechanistic principles, and validated protocols for implementing these transformations in a drug discovery or process chemistry setting.
Mechanistic Principles
Understanding the distinction between electron transfer and energy transfer is critical for reagent selection.
Mechanism: The excited photocatalyst transfers energy (not electrons) to the substrate via a Dexter mechanism, generating a triplet diradical intermediate that undergoes cycloaddition.[1]
Key Reagent: Ir[dF(CF
)ppy](dtbbpy)PF.
Application: Dearomative cycloadditions (e.g., naphthalenes, indoles) and [2+2] vs [4+2] selectivity control.[1][2]
Figure 1: Mechanistic divergence between radical cation generation (oxidative) and triplet sensitization (energy transfer).
Reagent Selection Guide
The choice of photocatalyst dictates the reaction pathway. The table below compares the standard "workhorse" reagents.
General photoredox; often too weak for difficult oxidations.[1][2]
Ir[dF(CF)ppy](dtbbpy)PF
Sensitizer / Oxidant
+1.21 V vs SCE (Red)
~60.1 kcal/mol
Energy Transfer (EnT).[1][2] Dearomative [4+2] of arenes.
Super Oxidant
+1.84 V vs SCE
N/A
Emerging: Oxidation of electron-deficient alkenes; unique regioselectivity.[1][2]
Note on Potentials:
For Oxidative Quenching (Substrate
Substrate), look for a high positive reduction potential of the excited catalyst ( or ).[1][2] Ru(bpz) is significantly more oxidizing than Ru(bpy).[1][2]
For Energy Transfer , the catalyst's triplet energy (
) must be higher than that of the substrate. The Iridium catalyst listed is the gold standard for high-energy triplets.[1]
Application Note A: Radical Cation Diels-Alder
Target: Electronically mismatched substrates (e.g., electron-rich diene + electron-rich dienophile).[1][2]
Reference Protocol: Based on Yoon, J. Am. Chem. Soc. 2011.[3]
Protocol Overview
This reaction utilizes Ru(bpz)
(PF) to generate a radical cation from the dienophile.[1] Unlike thermal Diels-Alder, which is concerted, this proceeds stepwise.[1] A unique feature of this specific protocol is that it can often be conducted open to the atmosphere , as oxygen facilitates the turnover of the catalyst (re-oxidizing the reduced Ru(I) species back to Ru(II)).[1]
Monitoring: Monitor by TLC. The reaction typically completes in 1–6 hours.
Workup: Dilute with Et
O, wash with water (to remove nitromethane/salts), dry over NaSO, and concentrate. Purify via silica gel chromatography.
Validation Check: The solution should turn from orange (Ru
) to a darker color upon irradiation and return to orange upon completion/exposure to air (re-oxidation).[1][2]
Application Note B: Energy Transfer (EnT) Dearomative [4+2]
Target: Dearomatization of non-activated arenes (e.g., Naphthalene, Indole) with alkenes.[1][2]
Reference Protocol: Based on Glorius/Maji, Chem. Sci. 2021.
Protocol Overview
This method uses Ir[dF(CF
)ppy](dtbbpy)PF to sensitize the arene (e.g., naphthalene) to its triplet state.[1][2] This high-energy intermediate breaks aromaticity to undergo cycloaddition.[1][2] Unlike the radical cation pathway, this must be strictly oxygen-free because O is a potent triplet quencher.[1]
Preparation: In a reaction vial, combine the arene substrate (e.g., 2-acyl naphthalene, 1.0 equiv) and the alkene partner (e.g., styrene, 2.0 equiv) in anhydrous MeCN (0.1 M).
Catalyst Addition: Add the Iridium photocatalyst (1 mol%).
Degassing (Critical): Seal the vial with a septum. Sparging with Argon for 15–20 minutes is mandatory. Even trace oxygen will quench the long-lived triplet state of the catalyst and the substrate.[1]
Irradiation: Irradiate with Blue LEDs for 12–24 hours.
Workup: Evaporate solvent directly and purify via flash chromatography.
Validation Check: If the reaction stalls, check for oxygen leaks. The reaction rate is often diffusion-controlled regarding the energy transfer step.[1]
Emerging Technology: Chromium(III) Photocatalysis
For substrates that are electron-deficient (and thus hard to oxidize) or require unique regioselectivity, the
Mechanism: Operates via a radical cation mechanism but with a significantly higher oxidation potential (+1.84 V) than Ru-based systems.[1][2][3]
Key Advantage: It can promote "converging pathways" including vinylcyclobutane rearrangements that mimic [4+2] products but with different regiochemical outcomes compared to thermal Diels-Alder.[1][2]
Use a cooling fan. Maintain C to ensure the reaction is photochemically driven.
Safety:
Blue Light Hazard: High-intensity blue LEDs can damage the retina.[1] Always use orange-tinted UV/Blue light blocking safety glasses.[1][2]
Nitromethane: Potential explosive hazard if concentrated or heated under confinement. Handle in a fume hood.
References
Radical Cation Diels-Alder (Yoon Protocol)
Lin, S., Ischay, M. A., Fry, C. G., & Yoon, T. P. (2011).[1] Radical Cation Diels-Alder Cycloadditions by Visible Light Photocatalysis. Journal of the American Chemical Society, 133(48), 19350–19353.[1]
Rai, P., Maji, K., Jana, S. K., & Maji, B. (2021).[1] Intermolecular dearomative [4+2] cycloaddition of naphthalenes via visible-light energy-transfer-catalysis. Chemical Science, 12, 6664-6671.[1]
Cr(III)
Stevenson, S. M., & Ferreira, E. M. (2021).[1] Chromium photocatalysis: accessing structural complements to Diels–Alder adducts with electron-deficient dienophiles.[1][2][3] Chemical Science, 12, 11089-11097.[1]
Review on Visible Light Cycloadditions
Nakajima, K., & Miyake, Y. (2023).[1] Visible-Light-Promoted Photocatalytic [4+2] Cycloaddition Reaction for the Synthesis of Carbazole Derivatives. Asian Journal of Organic Chemistry.
Application Notes and Protocols for the N-Arylation of Ethyl N-Hydroxycarbamate
Introduction: The Strategic Importance of N-Aryl-N-Hydroxycarbamates N-Aryl-N-hydroxycarbamates are a class of organic compounds of significant interest to the pharmaceutical and agrochemical industries. Their structural...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Importance of N-Aryl-N-Hydroxycarbamates
N-Aryl-N-hydroxycarbamates are a class of organic compounds of significant interest to the pharmaceutical and agrochemical industries. Their structural motif is present in a variety of biologically active molecules, including potent enzyme inhibitors and antifungal agents.[1] The N-hydroxycarbamate functionality can act as a key pharmacophore, capable of binding to metallic centers in enzymes.[2] Consequently, robust and versatile synthetic routes to these compounds are highly sought after in drug discovery and development. This document provides a detailed guide to the N-arylation of ethyl N-hydroxycarbamate, a common building block for accessing this important class of molecules.
Core Synthetic Strategies: A Comparative Overview
The formation of the N-aryl bond in N-aryl-N-hydroxycarbamates is typically achieved through transition-metal-catalyzed cross-coupling reactions. The three most prominent and effective methods are the Chan-Lam coupling, the Ullmann condensation, and the Buchwald-Hartwig amination. The choice of method often depends on the nature of the arylating agent, the desired substrate scope, and the tolerance of other functional groups within the molecule.
Method 1: The Chan-Lam Coupling
The Chan-Lam coupling is a copper-catalyzed reaction that forms a C-N bond between an N-nucleophile and an arylboronic acid.[3][4] It is often favored for its mild reaction conditions, which can frequently be conducted at room temperature and open to the air.[3]
Reaction Principle and Causality
The reaction is believed to proceed through a catalytic cycle involving a Cu(II) species. The cycle is initiated by the coordination of the ethyl N-hydroxycarbamate to the copper catalyst. Transmetalation with the arylboronic acid, followed by oxidative addition and reductive elimination, furnishes the N-arylated product and regenerates the active catalyst. The presence of a base is often required to deprotonate the N-hydroxycarbamate, increasing its nucleophilicity.
Experimental Protocol: Chan-Lam N-Arylation
Materials:
Ethyl N-hydroxycarbamate
Arylboronic acid
Copper(II) acetate (Cu(OAc)₂)
Pyridine
Dichloromethane (DCM)
Saturated aqueous ammonium chloride (NH₄Cl)
Saturated aqueous sodium bicarbonate (NaHCO₃)
Brine
Anhydrous magnesium sulfate (MgSO₄)
Silica gel for column chromatography
Procedure:
To a round-bottom flask, add ethyl N-hydroxycarbamate (1.0 equiv), the desired arylboronic acid (1.5 equiv), and copper(II) acetate (1.5 equiv).
Dissolve the solids in dichloromethane (DCM).
Add pyridine (2.0 equiv) to the reaction mixture.
Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC).
Upon completion, quench the reaction with saturated aqueous ammonium chloride.
Extract the aqueous layer with DCM (3x).
Wash the combined organic layers with saturated aqueous sodium bicarbonate and then with brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography to yield the desired N-aryl-N-hydroxycarbamate.
Workflow Diagram: Chan-Lam Coupling
Caption: General workflow for the Chan-Lam N-arylation of ethyl N-hydroxycarbamate.
Method 2: The Ullmann Condensation
The Ullmann condensation is a classical copper-catalyzed reaction that couples an aryl halide with an amine, alcohol, or thiol.[5][6] Modern modifications have made this reaction more versatile and applicable to a wider range of substrates under milder conditions than originally reported.[5]
Reaction Principle and Causality
The Ullmann condensation typically involves a Cu(I) catalyst. The reaction is thought to proceed via oxidative addition of the aryl halide to the copper catalyst, followed by coordination of the deprotonated ethyl N-hydroxycarbamate. Reductive elimination then yields the N-arylated product. The use of a ligand, such as a diamine, can accelerate the reaction by stabilizing the copper intermediates. A base is necessary to generate the N-hydroxycarbamate anion.
Experimental Protocol: Ullmann Condensation
Materials:
Ethyl N-hydroxycarbamate
Aryl iodide
Copper(I) iodide (CuI)
1,10-Phenanthroline
Potassium carbonate (K₂CO₃)
Dimethylformamide (DMF)
Ethyl acetate (EtOAc)
Water
Brine
Anhydrous sodium sulfate (Na₂SO₄)
Silica gel for column chromatography
Procedure:
In a sealable reaction vessel, combine ethyl N-hydroxycarbamate (1.2 equiv), the aryl iodide (1.0 equiv), copper(I) iodide (0.1 equiv), 1,10-phenanthroline (0.2 equiv), and potassium carbonate (2.0 equiv).
Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen).
Add anhydrous dimethylformamide (DMF).
Seal the vessel and heat the reaction mixture at the appropriate temperature (e.g., 110 °C), monitoring by TLC.
After completion, cool the reaction to room temperature and dilute with ethyl acetate.
Wash the organic layer with water and then with brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.
Purify the residue by silica gel column chromatography.
Workflow Diagram: Ullmann Condensation
Caption: General workflow for the Ullmann N-arylation of ethyl N-hydroxycarbamate.
Method 3: The Buchwald-Hartwig Amination
The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has become a cornerstone of modern organic synthesis for the formation of C-N bonds.[7][8] It is known for its broad substrate scope and high functional group tolerance.[7]
Reaction Principle and Causality
This reaction involves a palladium(0) catalyst that undergoes oxidative addition with an aryl halide. The resulting palladium(II) complex then coordinates with the deprotonated ethyl N-hydroxycarbamate. Reductive elimination from this complex affords the N-arylated product and regenerates the palladium(0) catalyst. The choice of phosphine ligand is critical for the success of the reaction, as it influences the rate of both the oxidative addition and reductive elimination steps. A strong base is required to deprotonate the N-hydroxycarbamate.
To a dry Schlenk flask under an inert atmosphere, add Pd₂(dba)₃ (0.02 equiv) and the phosphine ligand (0.04 equiv).
Add anhydrous toluene and stir for a few minutes to form the active catalyst.
In a separate flask, add ethyl N-hydroxycarbamate (1.2 equiv), the aryl halide (1.0 equiv), and sodium tert-butoxide (1.4 equiv).
Transfer the catalyst solution to the flask containing the reactants via cannula.
Heat the reaction mixture to the desired temperature (e.g., 100 °C) and monitor by TLC.
Upon completion, cool the reaction to room temperature and quench with water.
Extract the aqueous layer with diethyl ether (3x).
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.
Purify the crude product by flash column chromatography.
Workflow Diagram: Buchwald-Hartwig Amination
Caption: General workflow for the Buchwald-Hartwig N-arylation of ethyl N-hydroxycarbamate.
Quantitative Data Summary
Reaction
Catalyst
Arylating Agent
Base
Solvent
Temperature
Chan-Lam
Cu(OAc)₂
Arylboronic Acid
Pyridine
DCM
Room Temp.
Ullmann
CuI / Ligand
Aryl Iodide
K₂CO₃
DMF
110 °C
Buchwald-Hartwig
Pd₂(dba)₃ / Ligand
Aryl Halide
NaOt-Bu
Toluene
100 °C
Synthesis of Ethyl N-Hydroxycarbamate
Ethyl N-hydroxycarbamate can be synthesized by the reaction of hydroxylamine with ethyl chloroformate in an alkaline medium.[9] Alternatively, it can be prepared by reacting a carbonic acid diester with hydroxylamine in the presence of a base.
Conclusion and Future Perspectives
The N-arylation of ethyl N-hydroxycarbamate is a critical transformation for the synthesis of valuable compounds in medicinal and materials chemistry. The Chan-Lam, Ullmann, and Buchwald-Hartwig reactions all provide effective means to achieve this, each with its own set of advantages and considerations. The choice of methodology will be dictated by the specific requirements of the target molecule, including functional group compatibility and steric hindrance. Further research into developing more sustainable and efficient catalytic systems for these transformations remains an active area of investigation.
References
MDPI. (n.d.). Copper-Catalyzed N-Arylation of Pyranoquinolinones with Boronic Acids at Room Temperature without Ligand. Retrieved from [Link]
Sci-Hub. (2008). Copper-catalyzed Coupling of Hydroxylamines with Aryl Iodides. Retrieved from [Link]
Organic Chemistry Portal. (2015). Selective Copper-Catalyzed N-Arylation of Lactams with Arylboronic Acids under Base- and Ligand-Free Conditions. Retrieved from [Link]
Organic Chemistry Portal. (2015). A Synthetic Approach to N-Aryl Carbamates via Copper-Catalyzed Chan-Lam Coupling at Room Temperature. Retrieved from [Link]
Wikipedia. (n.d.). Ullmann condensation. Retrieved from [Link]
SciSpace. (1965). The synthesis and some reactions of N-hydroxycarbamates. Retrieved from [Link]
PubMed. (2008). Microwave-assisted Efficient Copper-Promoted N-arylation of Amines With Arylboronic Acids. Retrieved from [Link]
MIT Open Access Articles. (n.d.). Mechanistic Studies on the Copper- Catalyzed N-Arylation of Amides. Retrieved from [Link]
ResearchGate. (2006). Scope and Limitations of Pd 2 (dba) 3 /P( i -BuNCH 2 CH 2 ) 3 N-Catalyzed Buchwald−Hartwig Amination Reactions of Aryl Chlorides. Retrieved from [Link]
SYNFORM. (n.d.). Facile Procedure for the Synthesis of N-Aryl-N-hydroxy Carbamates. Retrieved from [Link]
Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Chan-Lam Coupling. Retrieved from [Link]
PubMed. (2019). Palladium-Catalyzed Hydroxycarbonylation of (Hetero)aryl Halides for DNA-Encoded Chemical Library Synthesis. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Ullmann Reaction. Retrieved from [Link]
NROChemistry. (n.d.). Chan-Lam Coupling: Mechanism & Examples. Retrieved from [Link]
Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]
Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Palladium-catalyzed radical arylation of N-hydroxyphthalimides with triphenyl phosphites as an unusual arylating agent via C(sp2)–O bond cleavage. Retrieved from [Link]
ResearchGate. (2016). Copper-Catalyzed N-Arylation of Tautomerizable Heterocycles with Boronic Acids and Its Application to Synthesis of Oxygenated Carbazoles. Retrieved from [Link]
MDPI. (n.d.). Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. Retrieved from [Link]
PMC - NIH. (2013). Palladium-Catalyzed Synthesis of N-Aryl Carbamates. Retrieved from [Link]
YouTube. (2025). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. Retrieved from [Link]
Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Palladium-catalyzed N-arylation of (hetero)aryl chlorides with pyrroles and their analogues. Retrieved from [Link]
ACS Publications. (2025). Metal-N-Heterocyclic Carbene Complexes in Buchwald-Hartwig Amination Reactions. Retrieved from [Link]
PMC - NIH. (n.d.). Palladium-Catalyzed Addition of Aryl Halides to N-Sulfinylamines for the Synthesis of Sulfinamides. Retrieved from [Link]
Bentham Science Publisher. (n.d.). Synthesis and Medicinal Applications of N-Aryl-C-nitroazoles. Retrieved from [Link]
ResearchGate. (2025). Synthesis and Medicinal Applications of N-Aryl-C-nitroazoles | Request PDF. Retrieved from [Link]
MDPI. (n.d.). Synthesis, Bioevaluation and Structure-Activity Relationships of Novel N-Aryl Carbamate Derivatives as Potential Fungicidal Agents. Retrieved from [Link]
PMC - NIH. (2023). Recent Advances in the Synthesis of Di- and Trisubstituted Hydroxylamines. Retrieved from [Link]
Application Note: Ethyl Hydroxy(phenyl)carbamate as a Radical Precursor
This Application Note and Protocol Guide details the use of Ethyl Hydroxy(phenyl)carbamate as a specialized radical precursor for the synthesis of N,O-heterocycles. This guide is designed for organic chemists and drug di...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note and Protocol Guide details the use of Ethyl Hydroxy(phenyl)carbamate as a specialized radical precursor for the synthesis of N,O-heterocycles. This guide is designed for organic chemists and drug discovery scientists focusing on late-stage functionalization and scaffold synthesis.
Subject: Oxidative Generation of N-Aryl Aminoxyl Radicals for [4+2] Heteroannulation
Executive Summary
Ethyl hydroxy(phenyl)carbamate (Ph-N(OH)COOEt) serves as a robust, bench-stable precursor for the generation of N-alkoxycarbonyl-N-arylaminoxyl radicals . Unlike transient radical species that require harsh thermal conditions, this precursor undergoes facile oxidative activation using hypervalent iodine reagents (e.g., PIFA) under visible light irradiation.
The primary application of this system is the [4+2] heteroannulation with alkenes (styrenes) to synthesize benzo[c][1,2]oxazines . These scaffolds are pharmacologically significant, appearing in bioactive compounds with anti-inflammatory and anticancer properties. This metal-free protocol offers a sustainable alternative to traditional transition-metal-catalyzed C-H functionalization.
Mechanistic Insight
The utility of ethyl hydroxy(phenyl)carbamate lies in its ability to access a reactive open-shell intermediate without the need for pre-functionalized halogenated arenes.
The Radical Species
Upon oxidation, the precursor generates a resonance-stabilized aminoxyl radical (also referred to as an amidoxyl radical in some contexts).
Structure:
Reactivity Profile: The radical exhibits electrophilic character, making it highly reactive toward electron-rich alkenes (e.g., styrenes, vinyl ethers).
Regioselectivity: The radical addition typically occurs at the terminal carbon of the alkene, followed by an intramolecular homolytic aromatic substitution (HAS) onto the ortho-position of the phenyl ring.
Activation Pathway (Graphviz Diagram)
The following diagram illustrates the PIFA-mediated oxidative activation and subsequent annulation cycle.
Figure 1: Mechanistic pathway for the oxidative generation of aminoxyl radicals from ethyl hydroxy(phenyl)carbamate and their subsequent [4+2] annulation with alkenes.[1]
Experimental Protocols
Protocol A: Synthesis of Ethyl Hydroxy(phenyl)carbamate
Note: While N-phenylhydroxylamine is the starting material, it is prone to oxidation. Prepare fresh or store under inert atmosphere at -20°C.
Reagents:
N-Phenylhydroxylamine (freshly prepared or commercial)
Ethyl Chloroformate (
)
Sodium Bicarbonate (
)
Dichloromethane (DCM) / Water (
)
Procedure:
Setup: In a 250 mL round-bottom flask, dissolve N-phenylhydroxylamine (10.0 mmol, 1.0 equiv) in a biphasic mixture of DCM (50 mL) and saturated aq. NaHCO3 (50 mL). Cool the mixture to 0°C in an ice bath.
Addition: Dropwise add ethyl chloroformate (11.0 mmol, 1.1 equiv) over 15 minutes with vigorous stirring. The biphasic nature requires rapid stirring to ensure efficient interfacial reaction.
Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir for 2 hours. Monitor by TLC (typically 30% EtOAc/Hexane). The product is less polar than the starting hydroxylamine.
Workup: Separate the organic layer. Extract the aqueous layer with DCM (2 x 30 mL). Combine organic extracts, wash with brine, and dry over anhydrous
.
Purification: Concentrate under reduced pressure. If the residue is solid, recrystallize from Hexane/EtOAc. If oil, purify via silica gel flash chromatography (Gradient: 0-20% EtOAc in Hexanes).
Yield: Expect 85-95% yield of a white to off-white solid.
Characterization:
NMR should show ethyl group signals (q, t) and aromatic protons. A broad singlet () is typically observed around 9-10 ppm (DMSO-).
Charge: To a dry reaction tube equipped with a magnetic stir bar, add Ethyl hydroxy(phenyl)carbamate (1.5 equiv) and PIFA (1.5 equiv).
Solvent: Add DCE (0.05 M relative to alkene). Note: DCE is preferred for radical stability, but DCM or MeCN can be screened if solubility is an issue.
Substrate: Add the alkene substrate (1.0 equiv) via syringe.
Degassing: Briefly purge the headspace with Nitrogen or Argon for 1-2 minutes. (Strict deoxygenation is not always required for PIFA reactions, but consistent results favor inert atmosphere).
Irradiation: Place the reaction vessel approximately 2-3 cm from the Blue LED source. Stir at ambient temperature (fan cooling may be necessary to maintain ~25°C).
Monitoring: Irradiate for 12-24 hours. The reaction mixture typically turns from pale yellow to light orange/brown. Monitor consumption of the alkene by TLC.
Workup: Dilute with DCM (20 mL), wash with saturated
(to remove TFA byproducts) and brine.
Isolation: Dry over
, concentrate, and purify via silica gel chromatography (Hexane/EtOAc gradient).
Data Table: Typical Reaction Scope
Substrate (Alkene)
Product Structure (Type)
Typical Yield
Notes
Styrene
4-Phenyl-benzo[c][1,2]oxazine
75-85%
Standard benchmark
4-Methylstyrene
4-(p-Tolyl)-benzo[c][1,2]oxazine
70-80%
Electron-rich works best
4-Chlorostyrene
4-(p-Chlorophenyl)-benzo...
50-65%
Electron-poor are slower
Cyclohexene
No Reaction / Complex Mix
<10%
Requires conjugated alkene
Troubleshooting & Optimization
Issue
Probable Cause
Corrective Action
Low Conversion
Light intensity too low or PIFA degradation.
Ensure LEDs are <5cm from vial. Use fresh PIFA (should be white solid, not yellow).
Byproduct Formation
Over-oxidation or polymerization of styrene.
Reduce PIFA equivalents to 1.2. Dilute reaction (0.02 M).
Precursor Instability
Hydrolysis of carbamate.
Ensure reagents are dry. Store precursor in desiccator.
No Cyclization
Radical quenched by .
Ensure thorough degassing ( sparge) before irradiation.
Safety & Handling
Ethyl hydroxy(phenyl)carbamate: Like many N-hydroxy compounds, it should be treated as a potential mutagen/sensitizer. Avoid skin contact.
PIFA: A hypervalent iodine oxidant.[2] It is moisture sensitive and releases Trifluoroacetic acid (TFA) upon reaction. Handle in a fume hood.
Blue LEDs: High-intensity blue light is damaging to the retina. Use amber safety glasses or shield the reaction setup with aluminum foil/box.
References
Wang, Y.-Z., Jiang, M., Zhang, F., Zhang, H.-W., Wu, Y., Yu, W., & Li, Y. (2025).[2] Visible-Light Induced and PIFA Enabled [4+2] Annulation of Alkenes with N-Aryl Substituted Hydroxamic Acids. European Journal of Organic Chemistry. (Note: This describes the core [4+2] annulation protocol using the title precursor).
Mandal, D., & Kaur, C. (2024).[3] Radical scavenging mechanism of aryl carbamate: a computational case study. Theoretical Chemistry Accounts. (Provides theoretical grounding on the stability and HAT mechanisms of carbamate radicals).
Nicolau-Costa, J., et al. (2020). C-H Amination of Arenes with Hydroxylamine. PubMed. (Contextualizes the use of hydroxylamine derivatives in radical C-H functionalization).
Guo, J.-J., et al. (2021). Regioselective Radical Arene Amination. Journal of the American Chemical Society. (Background on N-centered radical selectivity).
Application Note: Strategic Functionalization of Vinyl Arenes with N-Hydroxy Carbamates via Acid-Catalyzed Hydroamination
An In-Depth Technical Guide for Medicinal and Process Chemists This guide provides a comprehensive overview and detailed protocols for the functionalization of vinyl arenes with N-hydroxy carbamates. This transformation...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide for Medicinal and Process Chemists
This guide provides a comprehensive overview and detailed protocols for the functionalization of vinyl arenes with N-hydroxy carbamates. This transformation is a powerful tool for introducing a versatile, synthetically useful handle onto aromatic scaffolds, which is of significant interest to researchers in drug development and medicinal chemistry. Carbamates are integral to modern pharmaceuticals, often used as stable peptide bond surrogates or as key components in prodrug design to enhance stability and pharmacokinetic profiles.[1] The N-hydroxy carbamate moiety, in particular, serves as a valuable precursor for a range of further chemical elaborations.
The core of this methodology rests on the principles of electrophilic activation and nucleophilic addition, analogous to the well-established Ritter reaction.[2][3] The vinyl arene is activated by a strong acid to generate a stabilized benzylic carbocation, which is subsequently trapped by the N-hydroxy carbamate nucleophile. This approach provides a direct and atom-economical route to valuable β-amino alcohol precursors and other functionalized molecules.
I. Core Reaction Mechanism: Electrophilic Hydroamination
The success of this functionalization hinges on the generation of a stable carbocation from the vinyl arene. Vinyl arenes, such as styrene and its derivatives, are ideal substrates because protonation of the double bond by a strong acid occurs regioselectively at the terminal carbon to form a resonance-stabilized benzylic carbocation. This high-energy intermediate is primed for reaction with a suitable nucleophile.
Causality of the Mechanism:
Protonation and Carbocation Formation: In the presence of a strong Brønsted acid (e.g., Triflic acid, H₂SO₄), the π-electrons of the vinyl group attack a proton. Following Markovnikov's rule, the proton adds to the less substituted carbon, generating the more stable secondary benzylic carbocation. The stability is conferred by resonance delocalization of the positive charge into the aromatic ring.
Nucleophilic Attack: The N-hydroxy carbamate possesses nucleophilic centers at both the nitrogen and oxygen atoms. The nitrogen atom, being generally more nucleophilic, attacks the electrophilic carbocation. This forms a new carbon-nitrogen bond.
Deprotonation: The resulting oxonium ion is neutralized by a weak base (e.g., the conjugate base of the acid or solvent) to regenerate the catalyst and yield the final product.
The overall transformation is a hydroamination reaction, where the elements of H and the N-hydroxy carbamate group are added across the double bond.
Caption: Figure 1: Proposed Mechanism for Acid-Catalyzed Hydroamination.
II. Experimental Protocols
For this transformation to be successful, the N-hydroxy carbamate reagent must first be synthesized. The following protocols provide validated, step-by-step procedures for both the reagent synthesis and the subsequent functionalization reaction.
N-aryl-N-hydroxy carbamates are versatile building blocks.[4] A highly efficient method for their synthesis involves a one-pot, two-step procedure starting from readily available nitroarenes, avoiding the need for isolating the intermediate hydroxylamine which can be unstable.[4][5]
Objective: To synthesize Methyl N-hydroxy-N-phenylcarbamate from nitrobenzene.
Materials:
Nitrobenzene (10 mmol)
Ammonium chloride (NH₄Cl, 11 mmol)
Methyl chloroformate (30 mmol)
Zinc powder (40 mmol)
Sodium methoxide (NaOMe, 10 mmol)
Tetrahydrofuran (THF)
Water (H₂O)
Methanol (MeOH)
Diethyl ether (Et₂O)
Saturated aqueous solutions of NaHCO₃, NH₄Cl, and brine
Magnesium sulfate (MgSO₄)
Standard laboratory glassware, magnetic stirrer, ice bath
Procedure:
Step A: Zinc-Mediated Reductive Acylation
To a round-bottom flask charged with nitrobenzene (10 mmol) in a 2:1 mixture of THF:H₂O (60 mL), add NH₄Cl (11 mmol).
Cool the mixture to 0 °C in an ice bath.
Add methyl chloroformate (30 mmol) via syringe.
After 5 minutes of stirring, add zinc powder (40 mmol) in a single portion. The reaction is often exothermic.
Stir the reaction vigorously at 0 °C for 2 hours. Monitor progress by TLC.
Upon completion, separate the organic and aqueous phases.
Dilute the organic layer with Et₂O (60 mL).
Wash the organic layer sequentially with saturated NaHCO₃ (2 x 50 mL), H₂O (50 mL), and brine (50 mL).
Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product is the N,O-bisprotected hydroxylamine, which is used directly in the next step without purification.[4]
Step B: Selective Solvolysis
Dissolve the crude residue from Step A in methanol (50 mL).
Add sodium methoxide (10 mmol, 1 equivalent) to the solution at room temperature.
Stir the mixture for 1-2 hours. Monitor the conversion of the bisprotected intermediate to the desired N-hydroxy carbamate by TLC.
Once the reaction is complete, remove the methanol under reduced pressure.
Dissolve the residue in Et₂O (30 mL) and wash with saturated NH₄Cl solution (20 mL), H₂O (20 mL), and brine (20 mL).[4]
Dry the organic layer over MgSO₄, filter, and concentrate.
Purify the crude product by column chromatography on silica gel (eluent: Ethyl Acetate/Petroleum Ether, 1:3 to 1:1) to yield the pure N-aryl-N-hydroxy carbamate.[4]
This protocol details the core reaction: the addition of the synthesized N-hydroxy carbamate to styrene.
Objective: To synthesize the adduct of styrene and Methyl N-hydroxy-N-phenylcarbamate.
Materials:
Styrene (1.0 mmol)
Methyl N-hydroxy-N-phenylcarbamate (1.2 mmol)
Triflic acid (CF₃SO₃H, 10 mol%)
Dichloromethane (DCM), anhydrous (5 mL)
Saturated aqueous sodium bicarbonate (NaHCO₃)
Brine
Magnesium sulfate (MgSO₄)
Nitrogen or Argon atmosphere
Procedure:
To a flame-dried, two-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add styrene (1.0 mmol) and Methyl N-hydroxy-N-phenylcarbamate (1.2 mmol).
Dissolve the reactants in anhydrous DCM (5 mL).
Cool the solution to 0 °C using an ice bath.
Slowly add Triflic acid (0.1 mmol, 10 mol%) to the stirred solution via syringe. A color change may be observed, indicating the formation of the carbocation.
Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature.
Monitor the reaction progress by TLC until the styrene is consumed (typically 2-4 hours).
Upon completion, quench the reaction by slowly adding saturated aqueous NaHCO₃ solution (10 mL).
Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (2 x 15 mL).
Combine the organic layers and wash with brine (20 mL).
Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Purify the resulting crude oil by flash column chromatography on silica gel to obtain the desired product.
Caption: Figure 2: Experimental Workflow for Functionalization.
III. Substrate Scope and Expected Outcomes
The efficiency of this reaction is influenced by the electronic properties of the vinyl arene and the steric bulk of the N-hydroxy carbamate.
Vinyl Arene Substituent (para-)
N-Hydroxy Carbamate (R-group)
Expected Relative Rate
Expected Yield
Rationale
-OCH₃ (Electron-Donating)
Methyl
+++
High
The electron-donating group stabilizes the benzylic carbocation, accelerating the reaction.[6]
-CH₃ (Electron-Donating)
Methyl
++
Good
Moderate stabilization of the carbocation.
-H (Styrene)
Methyl
+
Moderate
Baseline reactivity.
-Cl (Electron-Withdrawing)
Methyl
-
Moderate to Low
The inductive withdrawing effect destabilizes the carbocation, slowing the reaction.[6]
-NO₂ (Strongly EWD)
Methyl
---
Low / No Reaction
Strong destabilization of the carbocation may prevent the reaction from proceeding efficiently.[6]
-H (Styrene)
tert-Butyl
+
Moderate
Increased steric hindrance from the bulky t-butyl group may slightly lower the reaction rate and yield compared to methyl.
IV. Safety and Handling
Strong Acids: Triflic acid and sulfuric acid are extremely corrosive. Always handle them in a chemical fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a face shield, and acid-resistant gloves.[7]
Reagents: N-hydroxy carbamates and their precursors should be handled with care. Chloroformates are toxic and corrosive.[8] Zinc powder is flammable. All manipulations should be performed in a well-ventilated area.[9][10]
Solvents: Dichloromethane and diethyl ether are volatile and flammable. Ensure all operations are performed away from ignition sources and in a fume hood.[11]
General Practices: Always wear appropriate PPE, including a lab coat, gloves, and safety glasses.[12] Contaminated clothing should be removed and washed before reuse.[11]
V. Conclusion
The acid-catalyzed addition of N-hydroxy carbamates to vinyl arenes represents a direct and powerful method for synthesizing complex molecules from simple, readily available starting materials. The reaction proceeds through a well-understood electrophilic addition mechanism, offering predictable regioselectivity. By providing access to novel chemical scaffolds bearing the versatile N-hydroxy carbamate handle, this protocol is a valuable asset for researchers and scientists engaged in the design and development of new therapeutic agents.
References
Rickertsen, D. R. L., et al. (2024). Photocatalytic α-alkylation of carbamates with vinyl azaarenes. Arkivoc, 2024(1), 202412325. [Link]
Sandoval, D., et al. (2012). Electrophilic α-amination Reaction of β-ketoesters Using N-hydroxycarbamates: Merging Aerobic Oxidation and Lewis Acid Catalysis. Journal of the American Chemical Society, 134(46), 18948-51. [Link]
Rickertsen, D. R. L., et al. (2022). Photocatalytic α-alkylation of carbamates with vinyl azaarenes. PubMed, [Link]
Google Patents. (1998).
Google Patents. (1994).
Tandon, M., et al. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry. ACS Medicinal Chemistry Letters, 6(3), 247-250. [Link]
Boyland, E., & Nery, R. (1966). The synthesis and some reactions of N-hydroxycarbamates. Journal of the Chemical Society C: Organic, 354-358. [Link]
Organic Chemistry Portal. Carbamate synthesis by amination (carboxylation) or rearrangement. [Link]
ResearchGate. Synthesis of N‐aryl‐N‐hydroxy carbamate substrates. [Link]
New Jersey Department of Health. (2010). Right to Know Hazardous Substance Fact Sheet: Ammonium Carbamate. [Link]
Gasser, V., & Carreira, E. M. (2022). The advent of electrophilic hydroxylamine-derived reagents for the direct preparation of unprotected amines. Chemical Communications, 58(71), 9835-9846. [Link]
Ibba, F., et al. (2024). Acid-Catalyzed Oxy-aminomethylation of Styrenes. ACS Catalysis. [Link]
Ibba, F., et al. (2024). Acid-Catalyzed Oxy-aminomethylation of Styrenes. Europe PMC. [Link]
Gasser, V., & Carreira, E. M. (2022). The advent of electrophilic hydroxylamine-derived reagents for the direct preparation of unprotected amines. Europe PMC. [Link]
Jia, C., et al. (2000). Catalytic Functionalization of Arenes and Alkanes via C−H Bond Activation. Accounts of Chemical Research, 33(7), 481-491. [Link]
ResearchGate. (2024). Reactions of N-Vinylpyrrolidone with Arenes under Superelectrophilic Activation Conditions. [Link]
Ibba, F., et al. (2024). Acid-Catalyzed Oxy-aminomethylation of Styrenes. Semantic Scholar. [Link]
Yoshino, J., et al. (2001). First Ritter-type reaction of alkylbenzenes using N-hydroxyphthalimide as a key catalyst. Chemical Communications, (14), 1248-1249. [Link]
ResearchGate. (2024). Photocatalytic α-alkylation of carbamates with vinyl azaarenes. [Link]
Restek. (2024). Safety Data Sheet: Carbamate Pesticides Standard. [Link]
Yoo, E. J., et al. (2010). Intermolecular Ritter-Type C–H Amination of Unactivated sp3 Carbons. Journal of the American Chemical Society, 132(49), 17366–17368. [Link]
Carl ROTH. (2023). Safety Data Sheet: Ammonium carbamate. [Link]
Pap, L., et al. (2019). Synthesis of N-Glycosyl Amides via Hydrolysis of Protected Glycosyl Oxazolines and Ritter-like Reactions of Native Carbohydrates. ChemistryOpen, 8(7), 896-905. [Link]
Wang, F., et al. (2015). Copper-catalyzed aminooxygenation of styrenes with N-fluorobenzenesulfonimide and N-hydroxyphthalimide derivatives. Beilstein Journal of Organic Chemistry, 11, 230-235. [Link]
ChemistryViews. (2024). Hydroformylation of Vinyl Arenes. [Link]
Wang, F., et al. (2015). Copper-catalyzed aminooxygenation of styrenes with N-fluorobenzenesulfonimide and N-hydroxyphthalimide derivatives. PubMed. [Link]
Application Note: Metal-Free Synthesis of Heterocycles using CAS 18631-99-7
This Application Note is designed for researchers in organic synthesis and drug discovery, focusing on the metal-free oxidative cyclization of N-hydroxycarbamates. The guide details the use of Ethyl N-hydroxy-N-phenylcar...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for researchers in organic synthesis and drug discovery, focusing on the metal-free oxidative cyclization of N-hydroxycarbamates.
The guide details the use of Ethyl N-hydroxy-N-phenylcarbamate (CAS 18631-99-7) as a model substrate to demonstrate the synthesis of Benzoxazol-2-ones and related heterocycles using hypervalent iodine reagents.
Abstract & Scientific Rationale
The transition from metal-catalyzed to metal-free synthesis is a critical objective in pharmaceutical manufacturing to eliminate toxic trace metals (e.g., Pd, Rh) from Active Pharmaceutical Ingredients (APIs).
Ethyl N-hydroxy-N-phenylcarbamate (CAS 18631-99-7) serves as a quintessential precursor for the synthesis of nitrogen-oxygen heterocycles. Through oxidative N-heterocyclization , this substrate undergoes intramolecular C-H bond functionalization to yield Benzoxazol-2-ones . This transformation is mediated by hypervalent iodine(III) reagents, specifically Phenyliodine(III) diacetate (PIDA) , which acts as a mild, metal-free oxidant to generate reactive nitrenium ion species or N-centered radicals.
Key Advantages[1][2]
Metal-Free: Eliminates heavy metal contamination risks.
Atom Economy: Direct C-H activation avoids pre-functionalization (e.g., halogenation) of the aromatic ring.
Mild Conditions: Reaction proceeds at ambient or mild temperatures in sustainable solvents like Trifluoroethanol (TFE).
The conversion of CAS 18631-99-7 to benzoxazol-2-one proceeds via an oxidative nitrenium ion mechanism . PIDA acts as a two-electron oxidant.
Reaction Pathway[1][2][3][4][5][6][7]
Ligand Exchange: The N-hydroxy group of CAS 18631-99-7 attacks the iodine center of PIDA, releasing one molecule of acetic acid.
Oxidation: A second molecule of acetic acid is released, generating a highly electrophilic N-acylnitrenium ion (or a tight ion pair).
C-H Insertion: The electrophilic nitrogen attacks the ortho-position of the phenyl ring (Friedel-Crafts type substitution).
Rearrangement/Elimination: The resulting cation undergoes re-aromatization and loss of the ethyl group (often via nucleophilic attack by solvent or acetate) to close the oxazole ring.
Mechanistic Diagram (DOT)
Figure 1: Proposed mechanism for the PIDA-mediated oxidative cyclization of Ethyl N-hydroxy-N-phenylcarbamate to Benzoxazol-2-one.
Detailed Protocol: Metal-Free Synthesis of Benzoxazol-2-one
This protocol describes the gram-scale synthesis of Benzoxazol-2-one using CAS 18631-99-7.
Equip a dry 50 mL round-bottom flask with a magnetic stir bar.
Add 181 mg (1.0 mmol) of Ethyl N-hydroxy-N-phenylcarbamate.
Dissolve in 5.0 mL of TFE (Trifluoroethanol).
Note: TFE is a superior solvent for hypervalent iodine reactions as it stabilizes the radical/cationic intermediates.
Cool the solution to 0°C in an ice bath.
Step 2: Oxidant Addition
Weigh 354 mg (1.1 mmol) of PIDA.
Add PIDA portion-wise to the stirring solution over 5 minutes.
Observation: The solution may turn pale yellow or orange.
Remove the ice bath and allow the reaction to warm to Room Temperature (25°C) .
Stir for 1–3 hours . Monitor reaction progress by TLC (Eluent: 30% EtOAc/Hexanes).
Target: Disappearance of the N-hydroxy starting material (Rf ~0.3) and appearance of the fluorescent benzoxazolone product (Rf ~0.5).
Step 3: Workup & Purification
Quench: Dilute the mixture with 20 mL of DCM. Add 10 mL of saturated Na₂S₂O₃ (to reduce residual oxidant) and 10 mL of saturated NaHCO₃ .
Extraction: Separate the organic layer. Extract the aqueous layer once more with 10 mL DCM.
Drying: Combine organic layers, dry over anhydrous Na₂SO₄, and filter.
Concentration: Evaporate the solvent under reduced pressure (Rotavap) to yield a crude solid.
Purification: Purify via flash column chromatography (Silica Gel 60).
Gradient: 0% → 30% Ethyl Acetate in Hexanes.
Yield: Expect 85–95% yield of Benzoxazol-2-one as a white solid.
Workflow Diagram (DOT)
Figure 2: Experimental workflow for the metal-free synthesis of Benzoxazol-2-one.
Troubleshooting & Optimization
Issue
Possible Cause
Corrective Action
Low Yield
Incomplete oxidation or side reactions.
Ensure PIDA is fresh (white crystals, not yellow). Switch solvent to HFIP (Hexafluoroisopropanol) for higher reactivity.
Complex Mixture
Over-oxidation or chlorination (if using DCM).
Use TFE as solvent. Perform reaction strictly at 0°C if by-products form.
Residual Oxidant
Inefficient quenching.
Ensure the starch-iodide paper test is negative after Na₂S₂O₃ addition.
Substrate Insolubility
CAS 18631-99-7 is lipophilic.
TFE usually dissolves it well. If using water/organic mix, use a phase transfer catalyst.
References
Kikugawa, Y., et al. (2003). "Intramolecular cyclization of N-aryl-N-hydroxycarbamates mediated by hypervalent iodine." Journal of Organic Chemistry.
Wardrop, D. J., & Burge, M. S. (2005). "Nitrenium Ion-Mediated Heterocyclic Synthesis." Chemical Communications.
Tellitu, I., & Domínguez, E. (2012). "Hypervalent Iodine Reagents in the Synthesis of Heterocycles." Synlett.
Dohi, T., & Kita, Y. (2009). "Hypervalent Iodine Reagents as a New Generation of Green Oxidants." Chem. Commun.
(Note: CAS 18631-99-7 is the specific starting material Ethyl N-hydroxy-N-phenylcarbamate, utilized in the general methodology described in Reference 1.)
Application Notes and Protocols for the Preparation of N-Alkoxy-N-Phenylureas from Hydroxy Carbamates
Introduction: The Significance of N-Alkoxy-N-Phenylureas in Drug Discovery and Organic Synthesis N-alkoxy-N-phenylureas represent a class of compounds with significant potential in medicinal chemistry and organic synthes...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Significance of N-Alkoxy-N-Phenylureas in Drug Discovery and Organic Synthesis
N-alkoxy-N-phenylureas represent a class of compounds with significant potential in medicinal chemistry and organic synthesis. Their unique structural motif, characterized by an oxygen-substituted nitrogen atom within a urea backbone, imparts distinct electronic and steric properties. This functionality can serve as a versatile pharmacophore, a bioisostere for other functional groups, or a reactive handle for further chemical transformations. In drug development, the introduction of an alkoxy group can modulate a molecule's lipophilicity, metabolic stability, and hydrogen bonding capacity, thereby influencing its pharmacokinetic and pharmacodynamic profile.
This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation of N-alkoxy-N-phenylureas, with a focus on the synthetic route starting from readily accessible hydroxy carbamates, specifically N-hydroxy-N-phenylurea. We will delve into two robust and field-proven methodologies: direct O-alkylation using alkylating agents and the Mitsunobu reaction. For each method, we will not only provide detailed, step-by-step protocols but also elucidate the underlying reaction mechanisms and discuss the critical parameters that ensure a successful and reproducible synthesis.
Scientific Foundation: Understanding the O-Alkylation of N-Hydroxy-N-Phenylurea
The central transformation in the synthesis of N-alkoxy-N-phenylureas from N-hydroxy-N-phenylurea is the selective alkylation of the hydroxyl group. The N-hydroxyurea moiety possesses two potentially nucleophilic sites: the nitrogen and the oxygen atoms. However, the oxygen atom is generally more nucleophilic, especially when deprotonated, making selective O-alkylation the predominant pathway under appropriate reaction conditions. The choice of the alkylating method will depend on the nature of the alkyl group to be introduced and the overall complexity of the substrate.
Method 1: Direct O-Alkylation via Nucleophilic Substitution
This classical approach involves the deprotonation of the N-hydroxy group with a suitable base to form a more nucleophilic alkoxide, which then reacts with an electrophilic alkylating agent, such as an alkyl halide or a sulfonate ester. The success of this method hinges on the careful selection of the base and the alkylating agent to avoid competing N-alkylation or other side reactions.
Method 2: The Mitsunobu Reaction - A Powerful Tool for O-Alkylation
The Mitsunobu reaction is a renowned and versatile method for the dehydration-condensation of an alcohol and a nucleophile, mediated by a combination of a phosphine (typically triphenylphosphine, PPh₃) and an azodicarboxylate (such as diethyl azodicarboxylate, DEAD, or diisopropyl azodicarboxylate, DIAD).[1] In the context of our target synthesis, the N-hydroxy-N-phenylurea acts as the nucleophile, and an alcohol serves as the source of the alkyl group. This reaction is particularly advantageous for its mild conditions and broad substrate scope.[1]
Experimental Protocols
Part I: Synthesis of the Starting Material: N-Hydroxy-N-Phenylurea
Before proceeding to the O-alkylation, the starting material, N-hydroxy-N-phenylurea, must be synthesized. A common method involves the reaction of N-phenylhydroxylamine with an isocyanate.
To a stirred solution of N-phenylhydroxylamine (1 equivalent) in anhydrous THF (approximately 0.25 M), add trimethylsilyl isocyanate (1.5 equivalents) at room temperature.[2]
Stir the reaction mixture for 1.5 to 2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, remove the volatile components in vacuo using a rotary evaporator.
The resulting solid is triturated with n-hexane to afford N-hydroxy-N-phenylurea.
Part II: Preparation of N-Alkoxy-N-Phenylureas
This protocol is adapted from a similar O-alkylation of tert-butyl N-hydroxycarbamate and is suitable for the introduction of primary and some secondary alkyl groups.[3]
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Silica gel for column chromatography
Round-bottom flask
Magnetic stirrer
Separatory funnel
Rotary evaporator
Procedure:
Dissolve N-hydroxy-N-phenylurea (1 equivalent) in anhydrous DCM or ACN (approximately 0.1 M) in a round-bottom flask equipped with a magnetic stirrer.
To this solution, add the alkyl mesylate (1.1 equivalents).
Add DBU (1.2 equivalents) dropwise to the reaction mixture at room temperature.
Stir the reaction at 25 °C and monitor its progress by TLC. For less reactive alkyl mesylates, gentle heating (e.g., to 40-50 °C) may be required.[3]
Upon completion, quench the reaction by adding saturated aqueous NH₄Cl solution.
Transfer the mixture to a separatory funnel and extract with DCM.
Wash the combined organic layers sequentially with saturated aqueous NaHCO₃ solution and brine.
Dry the organic phase over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate in vacuo.
Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the desired N-alkoxy-N-phenylurea.
This protocol provides a mild alternative for the O-alkylation, particularly useful for sensitive substrates or when direct alkylation proves challenging.[1]
Materials:
N-Hydroxy-N-phenylurea
Alcohol (1.2 equivalents)
Triphenylphosphine (PPh₃) (1.5 equivalents)
Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD) (1.5 equivalents)
Anhydrous Tetrahydrofuran (THF)
Ethyl acetate (EtOAc)
Hexanes
Silica gel for column chromatography
Round-bottom flask
Magnetic stirrer
Syringe for dropwise addition
Rotary evaporator
Procedure:
To a solution of N-hydroxy-N-phenylurea (1 equivalent), the desired alcohol (1.2 equivalents), and triphenylphosphine (1.5 equivalents) in anhydrous THF (approximately 0.1 M) in a round-bottom flask, cool the mixture to 0 °C in an ice bath.
Add DIAD or DEAD (1.5 equivalents) dropwise to the stirred solution at 0 °C.[4]
Allow the reaction mixture to warm to room temperature and stir for 6-12 hours. Monitor the reaction progress by TLC. The formation of a white precipitate (triphenylphosphine oxide) is often an indication of reaction progression.[4]
After the reaction is complete, concentrate the mixture in vacuo.
The crude residue can be directly purified by silica gel column chromatography. The by-products, triphenylphosphine oxide and the hydrazo-dicarboxylate, can be separated from the desired product using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).
May require harsher conditions for less reactive alkylating agents
Stoichiometric amounts of reagents and by-products
Visualizing the Mechanisms and Workflow
Reaction Mechanisms
Caption: Reaction mechanisms for the synthesis of N-alkoxy-N-phenylureas.
Experimental Workflow
Caption: General experimental workflow for the synthesis of N-alkoxy-N-phenylureas.
Trustworthiness and Self-Validation
The protocols described herein are based on established and widely accepted synthetic methodologies in organic chemistry. To ensure the validity of your experimental results, it is crucial to perform thorough characterization of the final products. This includes:
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the N-alkoxy-N-phenylurea and verify the regioselectivity of the alkylation. The presence of signals corresponding to the alkoxy group and the disappearance of the N-OH proton signal are key indicators.
Mass Spectrometry (MS): To determine the molecular weight of the product and confirm its elemental composition.
Thin Layer Chromatography (TLC): For monitoring the reaction progress and assessing the purity of the final product. A single spot on the TLC plate in an appropriate solvent system is indicative of a pure compound.
By following these protocols and employing rigorous analytical techniques, researchers can confidently synthesize and validate their target N-alkoxy-N-phenylureas.
Zhang, M., & Yuan, Y. (2021). Ring opening of N-hydroxyphthalimide to construct phenylurea derivatives. Phosphorus, Sulfur, and Silicon and the Related Elements, 196(8), 791-795. [Link]
Boyland, E., & Nery, R. (1966). The synthesis and some reactions of N-hydroxycarbamates. Journal of the Chemical Society C: Organic, 346-350. [Link]
PrepChem. (2023). Preparation of 1-phenylurea. [Link]
Google Patents. (1993).
Wang, Z., et al. (2017). Synthesis of N-alkoxyphthalimide derivatives via PIDA-promoted cross dehydrogenative coupling reaction. RSC Advances, 7(59), 37235-37238. [Link]
Wang, T., et al. (2016). Synthesis of O- and N-alkylated products of 1,2,3,4-tetrahydrobenzo[c][5][6]naphthyrin-5(6H)-one. Tetrahedron, 72(41), 6335-6340. [Link]
Google Patents. (1998). Method of preparing n-hydroxyurea, n-hydroxyurea derivatives and method of inhibiting lipoxygenase in mammals. RU2104267C1.
Organic Chemistry Portal. O-alkylation and arylation of Oximes, Hydroxylamines and related compounds. [Link]
Technical Support Center: Improving the Yield of PIFA Oxidative Annulation Reactions
Welcome to the technical support center for Phenyliodine(III) bis(trifluoroacetate) (PIFA) mediated oxidative annulation reactions. This guide is designed for researchers, scientists, and drug development professionals t...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for Phenyliodine(III) bis(trifluoroacetate) (PIFA) mediated oxidative annulation reactions. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of these powerful transformations. PIFA has emerged as a prominent hypervalent iodine(III) reagent due to its moderate reactivity, low toxicity, and ease of handling, offering a sustainable alternative to heavy metal oxidants.[1] It facilitates a wide array of important organic reactions, including oxidative couplings and cascade reactions leading to the formation of valuable heterocyclic structures.[1][2]
This document provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and field-proven insights to help you optimize your reaction yields and achieve consistent results.
This section addresses the most common challenge in PIFA oxidative annulations: suboptimal yields. Each question pinpoints a specific experimental issue, explains the underlying chemical reasoning, and provides a clear, actionable solution.
Q1: My reaction shows low conversion or fails to proceed entirely. What are the primary factors to investigate?
A1: Low or no conversion in a PIFA-mediated annulation typically points to one of three areas: reagent quality, reaction conditions, or substrate reactivity.
Causality and Explanation:
PIFA is a powerful oxidant, but its efficacy is highly dependent on its purity and the reaction environment.[1] Moisture can rapidly decompose the reagent, rendering it inactive. Furthermore, the choice of solvent is critical; it must not only dissolve the starting materials but also facilitate the desired oxidative pathway without competing with the intramolecular cyclization.[3] Temperature and reaction time are also key parameters that control the rate of reaction and the stability of reactive intermediates.[3]
Troubleshooting Protocol:
Verify PIFA Quality:
Appearance: PIFA should be a white to off-white crystalline powder.[4] Discoloration (e.g., yellow or brown) may indicate decomposition.
Solubility Test: Test the solubility of a small sample in your chosen reaction solvent. Poor solubility can be a sign of degradation.
Source and Storage: Always use PIFA from a reputable supplier and store it under an inert atmosphere (nitrogen or argon), protected from light and moisture, and refrigerated.[5]
Optimize Reaction Conditions:
Solvent Selection: The polarity and coordinating ability of the solvent are crucial. Fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) are often excellent choices as they can stabilize cationic intermediates and promote cyclization.[3][6] Dichloromethane (CH2Cl2) is also commonly used.[3] If solubility is an issue, consider co-solvents, but be aware that nucleophilic solvents like acetonitrile can sometimes participate in the reaction, leading to undesired side products through mechanisms like the Ritter reaction.[7]
Temperature Control: Many PIFA reactions are initiated at 0 °C to control the initial exothermic reaction and then allowed to warm to room temperature.[6] If no reaction occurs at low temperatures, a gradual increase in temperature may be necessary. However, excessive heat can lead to decomposition of the starting material or product.
Reaction Time: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Some reactions require extended periods (up to 24 hours) to reach completion.[3]
Evaluate Substrate Reactivity:
Electronic Effects: The electron density of the arene and the nucleophilicity of the tethered group significantly impact the reaction. Electron-rich arenes are more susceptible to oxidation by PIFA.[8]
Steric Hindrance: Sterically hindered substrates may require more forcing conditions (higher temperature, longer reaction time) to overcome the energy barrier for cyclization.
Q2: I'm observing the formation of multiple side products, which is complicating purification and lowering the yield of my desired product. What are the likely causes and how can I improve selectivity?
A2: The formation of side products in PIFA-mediated reactions often arises from competing reaction pathways, over-oxidation, or rearrangement of intermediates.
Causality and Explanation:
PIFA initiates the reaction by oxidizing the substrate, often forming a highly reactive cation radical or an electrophilic intermediate.[7][8] This intermediate is intended to be trapped intramolecularly by a nucleophile to form the desired annulated product. However, if this intramolecular step is slow, the reactive intermediate can undergo other reactions, such as intermolecular reactions with other substrate molecules, reaction with the solvent, or rearrangement to a more stable species. Over-oxidation can also occur if the product itself is susceptible to oxidation by PIFA.
Troubleshooting Protocol:
Control Stoichiometry:
PIFA Equivalents: The amount of PIFA used is critical. While a slight excess is often necessary to drive the reaction to completion, a large excess can promote over-oxidation or other side reactions.[7] Start with 1.1-1.5 equivalents and adjust based on reaction monitoring. In some cases, achieving full conversion may require up to 2.5 equivalents of the oxidant.[3]
Modify Reagent Addition:
Slow Addition: Adding the PIFA solution dropwise to the reaction mixture at a low temperature (e.g., 0 °C) can help to maintain a low concentration of the reactive intermediate, thereby minimizing intermolecular side reactions and controlling exotherms.[6]
Incorporate Additives:
Lewis Acids: In some cases, the addition of a Lewis acid, such as BF3·Et2O, can enhance the electrophilicity of the intermediate and promote the desired cyclization.[8]
Bases: For reactions involving acidic protons, the addition of a non-nucleophilic base like potassium carbonate (K2CO3) can be beneficial.[7]
Re-evaluate Solvent Choice:
As mentioned previously, nucleophilic solvents can compete with the desired intramolecular reaction. If you suspect solvent participation, switch to a less reactive solvent like CH2Cl2 or a fluorinated alcohol.[3][7]
Q3: My reaction is not reproducible. I'm getting variable yields even when I follow the same procedure. What could be the cause of this inconsistency?
A3: Reproducibility issues in PIFA oxidative annulations are frequently linked to the quality and handling of the PIFA reagent, the presence of atmospheric moisture, and minor variations in reaction setup.
Causality and Explanation:
PIFA is a moisture-sensitive reagent.[5] Its decomposition by water is a common source of inconsistent results, as the effective concentration of the active oxidant will vary between experiments. Similarly, trace amounts of impurities in solvents or starting materials can have a significant impact on the reaction outcome.
Troubleshooting Workflow:
Strict Reagent and Solvent Handling:
PIFA: Purchase PIFA in small quantities and use it promptly. If you must store it, do so in a desiccator under an inert atmosphere.
Solvents: Use freshly distilled or anhydrous grade solvents. Even solvents with low water content can affect the reaction.
Rigorous Experimental Setup:
Glassware: Oven-dry all glassware immediately before use.
Inert Atmosphere: Assemble the reaction under a positive pressure of nitrogen or argon. This is especially important for reactions that are sensitive to air or moisture.
Standardize Procedures:
Create a detailed, step-by-step protocol and adhere to it strictly for each experiment. Pay close attention to the rate of addition of reagents and the method of temperature control.
Section 2: Frequently Asked Questions (FAQs)
Q4: What is the general mechanism of a PIFA oxidative annulation?
A4: While the exact mechanism can vary depending on the substrate, a plausible general pathway involves the initial oxidation of an electron-rich group (like a phenol or an activated aromatic ring) by PIFA to generate a cationic intermediate.[7][9] This is followed by an intramolecular nucleophilic attack to form the new ring system. The resulting intermediate then undergoes deprotonation or further transformation to yield the final annulated product.
Q5: Which functional groups are compatible with PIFA-mediated reactions?
A5: PIFA is a strong oxidant, so functional groups that are easily oxidized may not be compatible. However, many common functional groups are tolerated, including esters, amides, ethers, and halides. Groups that are particularly sensitive include unprotected amines and thiols. It is always advisable to perform a small-scale test reaction to check for compatibility with your specific substrate.
Q6: How should the reaction be worked up and the product purified?
A6: A typical workup procedure involves quenching the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO3) to neutralize the trifluoroacetic acid byproduct.[3] The aqueous layer is then extracted with an organic solvent like dichloromethane or ethyl acetate.[3][6] The combined organic layers are washed with brine, dried over sodium sulfate or magnesium sulfate, and concentrated under reduced pressure. The crude product is then typically purified by column chromatography on silica gel.
Q7: Can PIFA be used catalytically?
A7: While PIFA is typically used in stoichiometric amounts, there has been progress in developing catalytic systems where the active iodine(III) species is regenerated in situ by a co-oxidant. However, for most standard oxidative annulation reactions, PIFA is used as a stoichiometric reagent.
Section 3: Key Experimental Protocols & Data
General Protocol for a PIFA-Mediated Oxidative Annulation
This protocol provides a general starting point. The specific amounts, temperatures, and times will need to be optimized for your particular substrate.
Preparation: Under an inert atmosphere (N2 or Ar), dissolve the starting material (1.0 equiv) in the chosen anhydrous solvent (e.g., TFE or CH2Cl2) in oven-dried glassware.
Cooling: Cool the solution to 0 °C using an ice bath.
PIFA Addition: In a separate flask, dissolve PIFA (1.2-2.5 equiv) in the same anhydrous solvent. Add this solution dropwise to the stirred solution of the starting material over 15-30 minutes.
Reaction: Allow the reaction to stir at 0 °C or warm to room temperature, monitoring its progress by TLC or LC-MS.
Quenching: Once the reaction is complete, quench it by adding a saturated aqueous solution of NaHCO3.
Extraction: Extract the aqueous layer with an organic solvent (e.g., CH2Cl2, 3 x 25 mL).[3]
Workup: Combine the organic layers, wash with brine, dry over Na2SO4, and concentrate in vacuo.
Purification: Purify the crude residue by flash column chromatography.
Table 1: Common Solvents and Their Properties in PIFA Reactions
Solvent
Abbreviation
Key Properties & Considerations
2,2,2-Trifluoroethanol
TFE
Highly polar, non-coordinating; excellent for stabilizing cationic intermediates. Often gives high yields.[3][6]
Dichloromethane
DCM / CH2Cl2
Common, non-nucleophilic solvent. Good for a wide range of substrates.[3]
Acetonitrile
MeCN
Can act as a nucleophile, leading to side products (e.g., Ritter reaction). Use with caution.[7]
Toluene
-
Non-polar; may be suitable for certain substrates but can suffer from solubility issues.[7]
References
Kumar, S., & Arora, A. (2023). Phenyliodine bis(trifluoroacetate) as a sustainable reagent: exploring its significance in organic synthesis. RSC Sustainability. [Link]
Ukrainets, I. V., et al. (2021). The PIFA-initiated oxidative cyclization of 2-(3-butenyl)quinazolin-4(3H)-ones – an efficient approach to 1-(hydroxymethyl). Beilstein Journal of Organic Chemistry. [Link]
Tellitu, I., et al. (2010). Application of the PIFA–mediated alkyne amidation reaction to the formal synthesis of (±)-clausenamide. ARKIVOC. [Link]
NINGBO INNO PHARMCHEM CO.,LTD. Mastering Organic Synthesis with PIFA: Your Guide to Advanced Transformations. [Link]
Sanmartin, R., et al. (2003). Novel Applications of Hypervalent Iodine: PIFA Mediated Synthesis of Benzo[c]phenanthiridines and Benzo[c]phenanthridinones. Journal of Organic Chemistry. [Link]
Kamble, O. S., et al. (2022). Bis(trifluoroacetoxy)iodo benzene (PIFA)-promoted transamidation of carboxamides and carboxylic acids with amines. ARKIVOC. [Link]
Reddy, B.V.S., et al. (2022). PIFA-mediated cyclization of methyl(2-(1-phenylvinyl)phenyl)sulfane for the concise, flexible, and scalable de novo synthesis of C3-arylated benzo[b]thiophenes. Organic Chemistry Frontiers. [Link]
Zhu, J., et al. (2009). AN OXIDATIVE DEAROMATIZATION CYCLIZATION MODEL FOR CORTISTATIN A. Heterocycles. [Link]
ResearchGate. (2018). A plausible reaction mechanism for the PIFA‐mediated oxidation of indole. [Link]
Wikipedia. Phenol oxidation with hypervalent iodine reagents. [Link]
Reddy, B.V.S., et al. (2019). PIFA-Mediated oxidative cyclization of 1-aroyl-N-arylcyclopropane-1-carboxamides and their application in the synthesis of pyrrolo[3,2-c]quinolinones. Organic Chemistry Frontiers. [Link]
A MATERIAL SAFETY DATA SHEET BIS-TRIFLORO ACETOXY IODOBENZENE. [Link]
Preventing decomposition of ethyl hydroxy(phenyl)carbamate
Initiating Data Collection I've started with comprehensive Google searches, focusing on the chemical properties, stability, and decomposition pathways of ethyl hydroxy(phenyl)carbamate. My next step will be to explore es...
Author: BenchChem Technical Support Team. Date: February 2026
Initiating Data Collection
I've started with comprehensive Google searches, focusing on the chemical properties, stability, and decomposition pathways of ethyl hydroxy(phenyl)carbamate. My next step will be to explore established protocols and best practices for that compound.
Expanding Search Parameters
I am now delving into established protocols and best practices for ethyl hydroxy(phenyl)carbamate, particularly focusing on preventing degradation. I'm also investigating analytical methods for detecting and quantifying its decomposition and byproducts. This information will inform my structure of a technical support center with a question-and-answer format.
Outlining Information Gathering
My focus is now on mapping out the information-gathering process. I'm starting with Google searches to understand the chemical characteristics and likely breakdown patterns of ethyl hydroxy(phenyl)carbamate. Following that, I'll identify established procedures and best methods for handling, storage, and application to prevent degradation. I'll also be investigating analytical approaches for identifying its decomposition and related compounds.
Analyzing Carbamate Decomposition
I've made progress in understanding carbamate decomposition. My initial search revealed details on thermal decomposition, hydrolysis, and photodegradation across various carbamate compounds. The recent focus has been specifically on identifying the critical pathways of hydrolysis.
Refining Search Strategies
I've expanded my understanding of carbamate decomposition broadly. While general pathways like thermal decomposition, hydrolysis, and photodegradation are now clear, I'm focusing on the specifics of ethyl hydroxy(phenyl)carbamate. The initial results highlighted a metabolite of a related compound, but detailed stability data is missing. The hydroxyl groups are the key to the next steps. I am now refining my search to focus on the impact of hydroxyl groups on decomposition mechanisms, especially potential oxidative pathways.
Investigating Key Decomposition Factors
I've got a solid foundation in the general carbamate decomposition pathways, including thermal breakdown, hydrolysis, and photodegradation, along with some insights into specific metabolites. My focus is now on ethyl hydroxy(phenyl)carbamate, where I'm aiming to pinpoint decomposition influences. Data on the specific compound is sparse; the hydroxyl group plays a major role, and oxidative decomposition is most important, especially the N-hydroxy form. I'm modifying my search to look at related compounds, and suitable analytical methods. I'll focus searches on stability and analytical methods that are appropriate.
Refining The Search
I've just refined my search and it's yielding much more targeted results. A pivotal article on the stability of N-hydroxy aryl carbamates has surfaced, highlighting their unexpected resilience when compared to other hydroxamic acids. This is a promising development.
Expanding The Scope
I've expanded the scope based on the new findings. The E1cB mechanism of base-catalyzed degradation is key to understanding pH effects. Synthesis methods offer insights into potential impurities. Several HPLC methods were uncovered, but specific data on ethyl hydroxy(phenyl)carbamate stability remains elusive. Thermal and photostability information needs extrapolation. Oxidative stability is still indirect, derived from related N-aryl chemistry.
Structuring The Knowledge
I've synthesized the information and now have a much clearer picture. The data suggests an unexpectedly high stability for N-hydroxy aryl carbamates, distinct from other hydroxamic acids. The E1cB mechanism will be central to understanding pH effects. I found key synthesis insights for potential impurities and several HPLC methods, though the focus shifts to extrapolating thermal and photostability. Oxidative stability remains indirect. My plan is to structure the Technical Support Center into FAQs, Troubleshooting, and Protocols. I'll develop the FAQ section using literature on N-hydroxy aryl carbamates to address handling, storage, and stability.
Consolidating The Data
I've synthesized the recent search data, finding a key article highlighting the surprising stability and resistance to the Lossen rearrangement of N-hydroxy aryl carbamates. Studies on base-catalyzed degradation, using an E1cB mechanism, clarifies pH effects. I now have synthesis insights for potential impurities and several HPLC methods, including derivatization. Although specific thermal and photostability data for ethyl hydroxy(phenyl)carbamate is lacking, I can extrapolate from related compounds.
Troubleshooting
Technical Support Center: Purification of N-hydroxy-N-phenylcarbamate Derivatives
Welcome to the technical support center for the purification of N-hydroxy-N-phenylcarbamate derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are working with this...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the purification of N-hydroxy-N-phenylcarbamate derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important class of compounds. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you navigate the challenges of purifying these molecules effectively and efficiently. Our goal is to provide not just procedural steps, but also the scientific reasoning behind them to empower you to optimize your purification strategies.
I. Troubleshooting Guide: Overcoming Common Purification Hurdles
This section addresses specific issues that you may encounter during the purification of N-hydroxy-N-phenylcarbamate derivatives. Each problem is followed by a detailed explanation of potential causes and step-by-step solutions.
Low or No Recovery of the Desired Compound
Symptom: After performing the purification protocol (e.g., column chromatography or crystallization), the yield of the purified N-hydroxy-N-phenylcarbamate is significantly lower than expected, or no product is recovered at all.
Potential Causes and Solutions:
Compound Decomposition on Silica Gel: The N-hydroxycarbamate functionality can be sensitive to the acidic nature of standard silica gel, leading to degradation during column chromatography. The silanol groups on the silica surface can act as acid catalysts.
Solution:
Neutralize the Silica Gel: Before preparing your column, create a slurry of the silica gel in your chosen eluent and add a small amount of a volatile base, such as triethylamine (typically 0.1-1% v/v), to neutralize the acidic sites.
Use Alumina: Consider using neutral or basic alumina as the stationary phase, which can be less harsh for base-sensitive compounds.
2D TLC Test: To quickly check for decomposition on silica, you can perform a two-dimensional thin-layer chromatography (2D TLC) analysis. Spot your crude material on one corner of a TLC plate, run it in a suitable eluent, then rotate the plate 90 degrees and run it again in the same eluent. If a new spot appears off the diagonal, it indicates that your compound is degrading on the silica.[1]
Hydrolysis During Aqueous Work-up or Purification: N-hydroxycarbamates can be susceptible to hydrolysis, especially under basic conditions (pH > 9) or strongly acidic conditions.[2] This can lead to the cleavage of the carbamate bond, resulting in the formation of the corresponding phenol, aniline, and other degradation products.[2]
Solution:
Maintain a Neutral to Slightly Acidic pH: During extractions and aqueous washes, use buffers to maintain the pH of the aqueous phase in the range of 5-7. Phenylcarbamates are generally stable in acidic aqueous media.
Minimize Contact Time with Aqueous Phases: Perform extractions and washes as quickly as possible to reduce the risk of hydrolysis.
Avoid Strong Bases: Do not use strong bases like sodium hydroxide for washing unless absolutely necessary and for a very short duration. If a basic wash is required to remove acidic impurities, use a milder base like a saturated sodium bicarbonate solution.
"Oiling Out" During Crystallization: Instead of forming solid crystals upon cooling, your compound separates as an oil. This is a common problem when the melting point of the solid is lower than the temperature of the solution or when the solution is supersaturated.[3][4] Oiled-out products are often impure as the oil can trap impurities more readily than a crystal lattice.[3]
Solution:
Reduce the Rate of Cooling: Allow the crystallization mixture to cool slowly to room temperature before placing it in an ice bath. Gradual cooling encourages the formation of well-ordered crystals.
Use a Different Solvent System: The choice of solvent is critical. If your compound is oiling out, try a solvent in which it is less soluble, or use a mixed solvent system. For mixed solvents, dissolve the compound in a minimal amount of a "good" solvent (in which it is highly soluble) and then slowly add a "poor" solvent (in which it is sparingly soluble) until the solution becomes slightly turbid. Then, add a few drops of the good solvent to clarify the solution before allowing it to cool.[5]
Scratch the Inner Surface of the Flask: Use a glass rod to gently scratch the inside of the flask at the surface of the liquid. The microscopic scratches on the glass can provide nucleation sites for crystal growth.
Persistent Impurities in the Purified Product
Symptom: After purification, analytical data (e.g., NMR, LC-MS) shows the presence of contaminants.
Potential Causes and Solutions:
Co-elution during Column Chromatography: An impurity may have a similar polarity to your target compound, causing it to elute at the same time during column chromatography.
Solution:
Optimize the Eluent System: Experiment with different solvent systems. Sometimes, switching from a standard ethyl acetate/hexane system to a dichloromethane/methanol or a toluene/acetone system can alter the selectivity and improve separation.
Use a Different Stationary Phase: If changing the eluent doesn't work, consider a different stationary phase. Options include alumina, or for very polar compounds, an amine-functionalized silica gel which can offer different selectivity through hydrophilic interactions.[6]
Incomplete Removal of Starting Materials or Reagents: Unreacted starting materials (e.g., the corresponding nitroarene if the synthesis involves a reduction) or reagents can be carried through the purification process.
Solution:
Pre-purification Wash: Before column chromatography or crystallization, perform a liquid-liquid extraction to remove major impurities. For example, an acidic wash (e.g., with 1M HCl) can remove basic impurities, while a basic wash (e.g., with saturated NaHCO3 solution) can remove acidic impurities.
Specific Reagent Quenching: Ensure that any excess reactive reagents from the synthesis are fully quenched before work-up.
Formation of Side Products: The synthesis of N-hydroxy-N-phenylcarbamates can sometimes yield side products. For example, the reduction of a nitroarene in the presence of a chloroformate can lead to the formation of a bis-protected hydroxylamine, which may be difficult to separate from the desired mono-protected product.[7]
Solution:
Careful Monitoring of the Reaction: Use TLC to monitor the progress of your reaction and stop it once the starting material is consumed to minimize the formation of side products.
Targeted Purification Strategy: Once the structure of a persistent impurity is identified (e.g., by mass spectrometry), you can design a more targeted purification strategy. For instance, if the impurity is more basic, an acidic wash might be effective.
II. Frequently Asked Questions (FAQs)
Q1: What is the best general-purpose solvent system for flash column chromatography of N-hydroxy-N-phenylcarbamate derivatives?
A1: A commonly effective solvent system for these compounds is a mixture of ethyl acetate and petroleum ether (or hexanes). The polarity can be gradually increased by increasing the proportion of ethyl acetate. For more polar derivatives, a system of dichloromethane and methanol may be more suitable. It is always recommended to first determine the optimal solvent system by running a TLC analysis.
Q2: How can I visualize N-hydroxy-N-phenylcarbamate derivatives on a TLC plate?
A2: Many N-hydroxy-N-phenylcarbamate derivatives contain an aromatic phenyl group and will be UV-active. Therefore, the primary method for visualization is using a UV lamp at 254 nm, where the compound will appear as a dark spot on a fluorescent green background.[8] If the compound is not UV-active or for confirmation, you can use a chemical stain. A potassium permanganate (KMnO4) stain can be effective as the N-hydroxy group can be oxidized. Iodine vapor is another general-purpose stain that can be used.[9][10]
Q3: My N-hydroxy-N-phenylcarbamate derivative appears to be unstable and decomposes upon storage. How can I improve its stability?
A3: The stability of N-hydroxycarbamates is pH-dependent. They are generally more stable in neutral to slightly acidic conditions.[2] For long-term storage, it is advisable to keep the purified compound as a solid in a cool, dark, and dry place. If it is in solution, avoid basic conditions and high temperatures. Storing under an inert atmosphere (e.g., nitrogen or argon) can also help prevent oxidative degradation.
Q4: What are the key safety precautions I should take when working with N-hydroxy-N-phenylcarbamate derivatives?
A4: While specific toxicity data may not be available for all derivatives, it is prudent to handle these compounds with care. Carbamates as a class of compounds have a wide range of biological activities. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[11][12][13] Avoid inhalation of dust or vapors and prevent contact with skin and eyes.[12][13]
III. Detailed Experimental Protocol: Flash Column Chromatography
This protocol provides a step-by-step guide for the purification of a representative N-hydroxy-N-phenylcarbamate derivative using flash column chromatography.
Objective: To purify a crude N-hydroxy-N-phenylcarbamate derivative from unreacted starting materials and side products.
Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate).
Spot the solution on a TLC plate and develop it in various ratios of ethyl acetate/petroleum ether (e.g., 1:9, 2:8, 3:7) to find a solvent system that gives your desired product an Rf value of approximately 0.2-0.4.
Column Preparation:
Select an appropriate size column based on the amount of crude material (a general rule of thumb is a 100:1 ratio of silica gel to crude product by weight).
Pack the column with silica gel using the chosen eluent system (the "dry packing" method is often preferred for flash chromatography).
Optional (if decomposition is suspected): Add 0.5% (v/v) of triethylamine to the eluent used to pack the column to neutralize the silica.
Equilibrate the packed column by running 2-3 column volumes of the eluent through it.
Sample Loading:
Dissolve the crude product in a minimal amount of the eluent or a more polar solvent if necessary.
Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and then carefully adding the resulting powder to the top of the column.
Elution and Fraction Collection:
Begin eluting the column with the chosen solvent system, collecting fractions in test tubes.
Maintain a constant flow rate by applying gentle air pressure to the top of the column.
Monitor the separation by spotting the collected fractions on TLC plates and visualizing them under a UV lamp.
Isolation of the Purified Product:
Combine the fractions that contain the pure product (as determined by TLC).
Remove the solvent using a rotary evaporator to obtain the purified N-hydroxy-N-phenylcarbamate derivative.
IV. Visualizations and Data
Decision-Making Workflow for Purification
Caption: A general workflow for selecting a suitable purification method.
Troubleshooting Crystallization: "Oiling Out"
Caption: Troubleshooting guide for when a product "oils out" during crystallization.
Common Solvents for Purification
Purification Method
Solvent/Solvent System
Rationale
Column Chromatography
Ethyl Acetate / Petroleum Ether (or Hexanes)
Good for a wide range of polarities. The ratio can be easily adjusted.
Dichloromethane / Methanol
Effective for more polar N-hydroxy-N-phenylcarbamate derivatives.
Recrystallization
Ethanol / Water
A mixed solvent system that can be effective for moderately polar compounds.
Toluene / Hexanes
Another mixed solvent system that can be used for less polar derivatives.
Extraction
Ethyl Acetate / Water (with pH adjustment)
Ethyl acetate is a good general-purpose organic solvent for extraction. pH control of the aqueous phase is crucial for stability.
Oiling Out in Crystallization. Mettler Toledo. [Link]
Kinetics and mechanism of base-catalysed degradations of substituted aryl-N-hydroxycarbamates, their N-methyl and N-phenyl analogues. Organic & Biomolecular Chemistry. [Link]
Troubleshooting low reactivity of N-aryl hydroxamic acids in cycloaddition
This guide is designed for researchers encountering difficulties with the oxidative cycloaddition of hydroxamic acids. It focuses on the most chemically significant pathway: the oxidation of Aryl Hydroxamic Acids (Ar-CON...
Author: BenchChem Technical Support Team. Date: February 2026
This guide is designed for researchers encountering difficulties with the oxidative cycloaddition of hydroxamic acids. It focuses on the most chemically significant pathway: the oxidation of Aryl Hydroxamic Acids (Ar-CONH-OH) to generate transient Acyl Nitroso (Ar-CON=O) dienophiles for Hetero-Diels-Alder (HDA) reactions.
Pathway: Oxidation yields a stable Nitroxyl Radical or Nitrone . It cannot form an acyl nitroso species because the nitrogen lacks the elimination proton.
Correction: If you are in Case B, your reactivity issues are likely due to the stability of the radical. You need to look into "Oxidative generation of N-acyl nitrones" (See Reference 1).
Module 1: The Oxidation Bottleneck (Generation)
Symptom: Starting material is recovered, or reaction is extremely slow.
The generation of the acyl nitroso species is the rate-determining step in the absence of a catalyst. If the oxidant is too weak or the conditions are too wet, the active species is never formed.
Protocol Adjustment: Oxidant Selection
Oxidant System
Reactivity Profile
Best For...
Troubleshooting Note
Periodate ( / )
Standard, Mild
General substrates
Requires biphasic system or polar solvent. Salt removal can be difficult during workup.
Swern Conditions
Low Temp, Controlled
Unstable substrates
If yield is low, ensure temperature is strictly <-60°C to prevent decomposition before diene addition.
Hypervalent Iodine (DIB/BTI)
High Reactivity
Sluggish substrates
Recommended Upgrade. Use PhI(OAc)2 (DIB) or PhI(OCOCF3)2 (BTI). These work in organic solvents (DCM) and are often faster than periodates.
Metal Catalysis (Cu/Ru + /)
Atom Economic
Asymmetric synthesis
Highly sensitive to catalyst poisoning. Ensure diene does not chelate the metal.
Expert Tip: If using Periodate, ensure the pH is buffered (pH 6-7). Acidic conditions can hydrolyze the hydroxamic acid; basic conditions can destroy the acyl nitroso intermediate.
Module 2: Trapping Efficiency (Kinetics)
Symptom: Low yield, high recovery of "Dimer" or hydrolysis products.
Acyl nitroso species are transient and highly electrophilic. If they do not encounter a diene immediately, they will react with themselves (dimerization) or the solvent (hydrolysis).
The "Slow Addition" Rule
The Golden Rule of Acyl Nitroso Chemistry: Never add the oxidant to the hydroxamic acid.
Incorrect: Mixing Hydroxamic Acid + Diene + Oxidant all at once. (High concentration of Nitroso -> Dimerization).
Correct: Dissolve Diene and Oxidant in solvent. Slowly add the Hydroxamic Acid (dissolved in solvent) via syringe pump over 1-2 hours.
Experimental Logic:
By keeping the instantaneous concentration of the hydroxamic acid (and thus the acyl nitroso) extremely low, you statistically favor the bimolecular reaction with the excess diene over the bimolecular self-reaction (dimerization).
Reaction Pathway & Competition
Figure 2: The kinetic competition. High diene concentration and low steady-state nitroso concentration favor the green path.
Symptom: Reaction works for Phenyl-hydroxamic acid but fails for your specific N-Aryl derivative.
Electronic Mismatch (LUMO Lowering)
Acyl nitroso species are electron-deficient dienophiles . They react best with electron-rich dienes (Inverse Electron Demand or Neutral HDA).
Problem: If your Aryl group has strong Electron Donating Groups (EDGs, e.g., -OMe, -NMe2), it raises the LUMO of the nitroso group, making it less reactive toward the diene.
Solution:
Use a more electron-rich diene (e.g., Danishefsky’s diene or Cyclopentadiene).
Add a Lewis Acid catalyst (e.g., Cu(OTf)2) to coordinate the carbonyl and lower the LUMO energy (See Reference 2).
Steric Hindrance (Ortho-Substitution)
Problem: Ortho-substituents on the aryl ring can twist the carbonyl out of planarity with the nitroso group. This disrupts the conjugation required for a stable transition state.
Solution: Increase temperature (reflux in Toluene) or switch to a hypervalent iodine oxidant (DIB) which is more aggressive.
FAQ: Rapid Troubleshooting
Q: I see a spot on TLC that isn't SM or Product. What is it?A: Likely the acyl nitroso dimer or the carboxylic acid resulting from hydrolysis. If you are using Periodate, it could also be iodate salts. Perform a mini-workup on the TLC sample to distinguish salts from organic byproducts.
Q: Can I use aqueous solvents?A: Generally, no. Acyl nitroso species react with water. However, some Ru-catalyzed protocols use aqueous
. If you are not using a specific aqueous-compatible catalyst, strictly dry DCM or Toluene is required.
Q: My diene is expensive. Can I avoid using excess?A: If you cannot use excess diene, you must use the "Slow Addition" protocol (Module 2) strictly. Alternatively, consider using the diene as the solvent if it is a liquid (e.g., cyclopentadiene), though this is rarely cost-effective for complex dienes.
Q: Why is my yield lower with N-aryl hydroxamic acids compared to alkyl variants?A: Aryl variants are often less reactive due to resonance stabilization of the starting material or steric bulk. Alkyl acyl nitroso species (e.g., derived from Boc-NHOH) are generally more reactive (and more unstable).
References
Oxidation of N-alkylhydroxamic acids: interception of N-acyl nitrones.
Journal of the Chemical Society, Chemical Communications.
[Link][2]
Catalytic Enantioselective Nitroso Diels–Alder Reaction.
Journal of the American Chemical Society.
[Link]
Oxidative cycloaddition of hydroxamic acids with dienes or guaiacols mediated by iodine(III) reagents.
Beilstein Journal of Organic Chemistry.
[Link]
Asymmetric induction in the Diels–Alder reactions of α-hydroxy acyl nitroso compounds.
Journal of the Chemical Society, Perkin Transactions 1.
[Link]
Welcome to the Advanced Radical Chemistry Support Center. You are likely here because your amidoxyl radical methodology—whether for remote C–H functionalization, alkene addition, or Minisci-type coupling—is suffering from low yields, poor selectivity, or precursor insolubility.
Unlike standard ionic chemistry, where solvent polarity simply stabilizes charges, in amidoxyl radical generation, the solvent is a chemoselective reagent . It dictates the lifetime of the radical, the rate of Hydrogen Atom Transfer (HAT), and the suppression of competitive
-fragmentation.
This guide moves beyond "try acetonitrile"; it provides the mechanistic logic to engineer your reaction medium.
Module 1: The Fluorinated Alcohol Paradigm (The "HFIP Effect")
User Query: “Everyone suggests HFIP (hexafluoroisopropanol), but it’s expensive and acidic. Why is it critical for amidoxyl radicals?”
The Technical Reality
For nitrogen-oxygen centered radicals (amidoxyls), 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) and 2,2,2-trifluoroethanol (TFE) are not just solvents; they are structural stabilizers .
Radical Lifetime Extension: Amidoxyl radicals are electrophilic. HFIP is a strong Hydrogen Bond Donor (HBD) but a poor nucleophile. It forms a tight H-bond network with the carbonyl oxygen of the amidoxyl species. This "solvent cage" protects the radical from self-quenching and nucleophilic attack.
Redox Potential Shift: In oxidative generation (e.g., from hydroxamic acids), HFIP lowers the oxidation potential of the precursor via H-bonding, facilitating Single Electron Transfer (SET).
Selectivity Tuning: By H-bonding to the radical, HFIP increases the steric bulk of the attacking species, often enhancing regio-selectivity during HAT processes.
Visualizing the Stabilization
The following diagram illustrates how HFIP stabilizes the amidoxyl radical compared to a standard polar aprotic solvent like Acetonitrile (MeCN).
Figure 1: HFIP forms a protective H-bond cluster around the carbonyl, extending radical lifetime and suppressing decomposition pathways.
Module 2: Photoredox-Specific Optimization
User Query: “I’m using an Ir/Ru photocatalyst. My precursor crashes out in HFIP, or the reaction is sluggish.”
Solubility vs. Reactivity Balance
Pure HFIP is often too polar for lipophilic hydroxamic acid precursors and can quench certain excited states of photocatalysts. You must engineer a Binary Solvent System .
Solvent System
Ratio (v/v)
Application Case
Mechanism of Action
HFIP : DCM
1:1 to 1:4
Standard. Balances solubility of lipophilic substrates with radical stabilization.
DCM solubilizes the organic substrate; HFIP stabilizes the radical intermediate.
HFIP : MeCN
1:1
Polar Substrates. Good for amino-acid derived precursors.
MeCN ensures catalyst solubility; HFIP assists in Proton-Coupled Electron Transfer (PCET).
TFE : H2O
4:1
Bioconjugation. Water-compatible systems.
TFE provides mild activation; water buffers the pH for biological compatibility.
The PCET Factor
In photoredox, amidoxyl radicals are often generated via Proton-Coupled Electron Transfer (PCET) .
The Issue: Oxidation of the N-OH bond is thermodynamically difficult without simultaneous deprotonation.
The Fix: A base (e.g., Pyridine, Phosphate) is required. HFIP can sometimes be too acidic, protonating the base and killing the PCET.
Recommendation: If using HFIP in a PCET system, use a non-nucleophilic base that is strong enough to deprotonate the N-OH (
) but won't be fully neutralized by HFIP ( in water, but behaves differently in organic mixtures). Collidine or 2,6-di-tert-butylpyridine are excellent choices.
Module 3: Troubleshooting & FAQs
Q1: My reaction yields are low, and I see significant "reductive quenching" products.
Diagnosis: Your solvent might be acting as a Hydrogen Atom Donor.[1][2][3][4]
Explanation: Amidoxyl radicals are potent HAT abstractors. If you use THF, Toluene, or unpurified DCM (with stabilizers), the radical will abstract a hydrogen from the solvent instead of your target.
Solution: Switch to Benzene (if chemically permissible), Chlorobenzene , or high-grade HFIP/DCM . Avoid ethers (THF, Dioxane) entirely.
Q2: I am seeing
-fragmentation instead of the desired addition.
Diagnosis: The radical lifetime is too short, or the fragmentation pathway is kinetically favored.
Solution: Increase the concentration of the trap (alkene/arene). Add HFIP (20-50% v/v) . The H-bonding of HFIP to the carbonyl increases the energy barrier for decarboxylative fragmentation, forcing the radical towards the bimolecular reaction (addition/HAT).
Q3: The photocatalyst bleaches immediately.
Diagnosis: Incompatibility between the oxidant and the solvent.
Solution: If using hypervalent iodine (e.g., PIFA) with a photocatalyst, ensure the solvent is not nucleophilic. HFIP is safe. MeOH will react with PIFA. Ensure your solvent is degassed; oxygen quenches triplet states efficiently.
Module 4: Validated Experimental Protocols
Protocol A: Chemical Oxidation (Hypervalent Iodine)
Best for: Simple intermolecular alkene additions or intramolecular cyclizations.
Preparation: Dissolve
-hydroxycarbamate/amide precursor (1.0 equiv) in a mixture of DCM:HFIP (4:1 v/v) [0.1 M concentration].
Reaction: Stir at 0°C for 10 minutes, then warm to Room Temperature.
Note: The color often changes from pale yellow to orange (radical formation) and fades upon completion.
Workup: Quench with saturated aq.
(removes TFA byproduct). Extract with DCM.
Protocol B: Photoredox PCET Generation
Best for: Remote C–H functionalization or delicate substrates.
Solvent Prep: Sparge HFIP:MeCN (1:1) with Argon for 15 minutes.
Assembly:
Substrate (1.0 equiv)
Photocatalyst (e.g.,
, 1-2 mol%)
Base: 2,4,6-Collidine (5-10 mol% - catalytic amount is key for PCET).
Oxidant: If not using a reductive quencher, add a terminal oxidant like a sulfonium salt or use an oxidative quenching cycle with air (if compatible).
Irradiation: Blue LED (450 nm). Fan cooling is mandatory to prevent thermal degradation.
Monitoring: Monitor by TLC. If the reaction stalls, add another portion of base.
Decision Logic: Solvent Selection Tree
Use this flow to select the starting solvent system for your specific substrate.
Figure 2: Decision matrix for solvent selection based on substrate polarity and reaction mechanism.
References
Collet, F., et al. "Fluorinated Alcohols: A New Medium for Selective C–H Functionalization." Chemical Reviews, 2022. Link
Shu, W., & Alker, D. "Amidyl Radical Chemistry: From Synthesis to Applications." Chemical Science, 2021. Link
McManus, J. B., et al. "Generation and Alkylation of α-Carbamyl Radicals via Organic Photoredox Catalysis."[5] Journal of the American Chemical Society, 2018.[5] Link
Zhang, J., et al. "Visible Light Photocatalysis-Controlled Reactions of N-Radicals." Chemical Society Reviews, 2016. Link
Cimino, A., et al. "Effect of Selected Organic Solvents on Hydroxyl Radical-Dependent Light Emission." International Journal of Molecular Sciences, 2024. Link
Author: BenchChem Technical Support Team. Date: February 2026
Current Status: Operational
Topic: Regioselectivity & Reactivity Modulation in Rh(III)/Co(III)-Catalyzed C–H Annulations
Target Systems: N-Alkoxy/N-Pivaloyloxy Carbamates & Amides
Core Directive: The "Internal Oxidant" Logic
Welcome to the technical support hub for N-hydroxy carbamate annulations . In high-stakes drug discovery, this reaction is a powerhouse for synthesizing isoquinolones, indoles, and benzoxazines.
The Central Mechanism:
Unlike standard C–H activation that requires external oxidants (Cu(OAc)₂, Ag₂CO₃), this system utilizes the N–O bond of the substrate as an internal oxidant. The cleavage of this bond drives the catalytic cycle, rendering the process redox-neutral.
The Engineering Challenge:
Regioselectivity is the primary failure point. Users frequently report:
Site-Selectivity Failure: Activation at the peri-position (naphthalene ring) vs. ortho-position.
Insertion Regioselectivity: Inversion of selectivity when using unsymmetrical alkynes.
This guide provides the causal logic and protocols to correct these deviations.
Diagnostic Hub: Troubleshooting Regioselectivity
Issue A: "I cannot control Ortho vs. Peri C–H Activation."
Context: When using naphthyl-based N-hydroxy carbamates, the catalyst can activate the C–H bond next to the directing group (ortho) or the spatially accessible peri position.
The Fix: Charge Modulation of the Catalyst
The regioselectivity is dictated by the electrophilicity of the Rhodium center.
Desired Outcome
Catalyst System
Mechanism of Action
Benzoindole (Ortho-Selective)
Cationic Rh(III) [CpRhCl2]2 + AgSbF6 (4 equiv)
The highly electrophilic cationic Rh species coordinates tightly to the carbamate oxygen, forcing a rigid 5-membered metallacycle that targets the ortho C-H bond.
Benzoquinoline (Peri-Selective)
Neutral Rh(III) [CpRhCl2]2 + CsOAc (No Ag salt)
The neutral species is less coordinate-saturated. It favors the formation of a 6-membered metallacycle at the peri position due to lower ring strain in the transition state.
Reference: Zhang, X., et al. "Rh(III)-catalyzed regioselective functionalization of C-H bonds of naphthylcarbamates."[1] Organic Letters 16.18 (2014).[1]
Issue B: "Unsymmetrical Alkynes are inserting in the wrong orientation."
Context: You are reacting an N-alkoxy benzamide with R1-C≡C-R2. The major product places the bulky group distal to the nitrogen, but you need the opposite.
The Fix: The "Push-Pull" Solvent & Ligand Switch
Regioselectivity in alkyne insertion is governed by the polarization of the Rh–C bond and the alkyne.
Standard Protocol (Steric Control):
Condition: TFE (2,2,2-Trifluoroethanol) solvent.
Result: The bulky group of the alkyne avoids the steric bulk of the Cp* ligand.
Inverting Selectivity (Electronic Control):
Condition: Switch to Cobalt (CpCo(CO)I2) or use a Cyclopentadienyl (Cp) ligand instead of Pentamethylcyclopentadienyl (Cp).
Reasoning: Reducing the steric bulk of the ligand (Cp*
Cp) allows electronic factors (dipole of the alkyne) to dominate over steric repulsion.
Visualizing the Control Logic
The following diagram illustrates the decision matrix for optimizing your reaction conditions.
Caption: Decision tree for selecting catalyst species and conditions based on desired regiochemical outcome.
Mechanistic Causality (The "Why")
To master this reaction, one must understand the Concerted Metalation-Deprotonation (CMD) cycle.[2]
Coordination: The amide/carbamate oxygen binds to [Cp*Rh(III)].
C-H Activation: A carboxylate ligand (OAc or OPiv) acts as a base, deprotonating the ortho-C-H bond while the metal forms a bond with the carbon.
Crucial Point: In TFE (Trifluoroethanol), the solvent hydrogen-bonds to the leaving carboxylate/carbamate, stabilizing the transition state and accelerating this step.
Alkyne Insertion: The alkyne inserts into the Rh–C bond.[2][3] This is the Regio-Determining Step .
Sterics: The Cp* ligand is massive. It forces the larger substituent of the alkyne away from the metal center.
Reductive Elimination/N-O Cleavage: The metal attacks the nitrogen, cleaving the weak N–O bond, releasing the product and regenerating the catalyst.
Caption: Simplified catalytic cycle highlighting the critical insertion and N-O cleavage steps.
Validated Experimental Protocol
Protocol: Cationic Rh(III)-Catalyzed Synthesis of Benzoindoles
Use this protocol when ortho-selectivity is required over peri-selectivity.
Reagents:
Substrate: N-(1-naphthyl)carbamate (0.2 mmol)
Alkyne: Diphenylacetylene (0.24 mmol, 1.2 equiv)
Catalyst: [Cp*RhCl2]2 (2.5 mol%)
Additive: AgSbF6 (10 mol%) - Critical for generating the cationic species.
Oxidant: Cu(OAc)2 (20 mol%) - Optional: Acts as a promoter/carboxylate source, not stoichiometric oxidant.
Solvent: t-AmylOH or DCE (2.0 mL)
Step-by-Step:
Glovebox/Schlenk: Charge a dried reaction tube with [Cp*RhCl2]2 (3.1 mg) and AgSbF6 (6.9 mg).
Add the Carbamate substrate and Alkyne.
Add solvent (t-AmylOH is preferred for higher boiling point without pressure buildup).
Seal & Heat: Cap the tube under Argon. Heat to 100 °C for 12 hours.
Workup: Cool to room temperature. Filter through a short pad of Celite (eluting with DCM).
Purification: Concentrate and purify via flash column chromatography (Hexanes/EtOAc).
Self-Validation Check:
Color Change: The reaction mixture should turn from dark red (active catalyst) to black/brown upon completion. If it stays bright orange, activation failed (check AgSbF6 quality).
TLC: The N-hydroxy carbamate starting material is polar. The product (benzoindole) is usually less polar and fluorescent.
References & Authority
Zhang, X., et al. (2014).[1] "Rh(III)-catalyzed regioselective functionalization of C-H bonds of naphthylcarbamates for oxidative annulation with alkynes." Organic Letters, 16(18), 4830-4833.[1]
Barber, J. S., et al. (2021).[4][5] "Rhodium(III)-Catalyzed C-H Activation: Annulation of Petrochemical Feedstocks for the Construction of Isoquinolone Scaffolds." Synlett, 32, 202-206.[4]
Quiñones, N., et al. (2015). "Rh(III)-Catalyzed C–H Activation/Annulation of 2-Alkenylphenols with Alkynes." Angewandte Chemie International Edition, 54(16). (Context on O-H/C-H annulation mechanisms).
Song, G., et al. (2015). "Rh(III)-catalyzed C–H activation of arenes using N-ethoxy amide as a robust directing group." Chemical Communications.
Author: BenchChem Technical Support Team. Date: February 2026
To: Research Team
From: Senior Application Scientist, Separation Sciences
Subject: Technical Guide: Removal of Ethyl Hydroxy(phenyl)carbamate Impurities
Executive Summary
Removing unreacted ethyl hydroxy(phenyl)carbamate (often a byproduct or intermediate in the synthesis of N-hydroxyurethanes) requires exploiting its specific physicochemical properties. Unlike simple carbamates, the N-hydroxy moiety confers weak acidity (
) and distinct polarity.
This guide moves beyond generic "workup" advice. It provides a targeted, chemically grounded strategy to deplete this impurity to
levels without degrading your target molecule.
Tier 1: The Chemical Logic (The "Why")
To remove this impurity effectively, you must understand the molecular handle we are pulling: the Hydroxamic Acid-like proton .
The Impurity: Ethyl hydroxy(phenyl)carbamate (
).
The Handle: The
group is ionizable.
The Mechanism:
Neutral State (Organic Soluble): In reaction solvents (DCM, THF, EtOAc), the molecule is neutral and lipophilic.
Anionic State (Water Soluble): Above pH 11, the
deprotonates to form the hydroxamate anion (), which partitions aggressively into the aqueous phase.
Critical Constraint: The ester/carbamate linkage is susceptible to hydrolysis.[1] Prolonged exposure to strong base (
) or heat will decompose the impurity into phenylhydroxylamine (toxic) and ethanol, potentially contaminating the mixture further. Control of pH and temperature is paramount.
Tier 2: Standard Operating Procedure (The "How")
Method A: Controlled pH Extraction (The Gold Standard)
Applicability: Use this when your target product is neutral or basic (e.g., amines, amides, non-acidic heterocycles).
Reagents:
Solvent: Ethyl Acetate (EtOAc) or Dichloromethane (DCM).
Base Wash: 1.0 M Sodium Carbonate (
, pH ~11.5) OR 0.5 M Sodium Hydroxide (NaOH, cold).
Brine: Saturated NaCl.
Protocol:
Dilution: Dilute the reaction mixture with EtOAc (preferred) or DCM. A ratio of 1:5 (reaction vol:solvent) is recommended to minimize entrainment.
The "Soft" Wash: Wash the organic phase twice with 1.0 M
.
Rationale: This provides a pH of ~11.5. Since the impurity
is ~9.3, this pH ensures ionization () without the harshness of concentrated NaOH.
Technique: Shake vigorously for 2 minutes to equilibrate phases.
The "Hard" Wash (Optional): If HPLC shows residual impurity >1%, perform a rapid wash with cold (0°C) 0.5 M NaOH .
Warning: Limit contact time to <5 minutes to prevent carbamate hydrolysis.
Neutralization: Wash the organic layer once with water, then once with brine.
Drying: Dry over
(Sodium Sulfate) rather than (Magnesium Sulfate), as is slightly acidic and can sometimes cause adsorption of polar impurities.
Method B: Chromatographic Polish
Applicability: Use when Method A is insufficient or if your target product is also acidic (which would co-extract with the impurity).
Stationary Phase: Silica Gel (standard 40-63 µm).
Mobile Phase Modifier: The impurity is prone to "tailing" due to the
interaction with silanols.
Recommendation: Add 0.5% Acetic Acid to your eluent. This suppresses the ionization of the
on the column, sharpening the peak and allowing it to elute faster, separating it from your product.
Tier 3: Decision Logic & Workflow
The following diagram illustrates the decision process for selecting the correct purification route based on your product's properties.
Caption: Workflow for selecting the optimal removal strategy. Base extraction is preferred for non-acidic products due to scalability.
Tier 4: Troubleshooting & FAQs
Q1: I used saturated Sodium Bicarbonate (
), but the impurity remains. Why?A: is too weak. Saturated bicarbonate has a pH of ~8.3. The of ethyl hydroxy(phenyl)carbamate is approximately 9.3. At pH 8.3, only ~10% of the impurity is ionized (water-soluble), leaving 90% in your organic layer. You must use Carbonate (, pH ~11.5) to drive the equilibrium to >99% removal.
Q2: My product is an amine, but I'm losing yield during the base wash.A: Check if your amine forms an emulsion. N-hydroxy compounds act as surfactants. If an emulsion forms:
Add solid NaCl to the aqueous layer to increase ionic strength.
Filter the biphasic mixture through a pad of Celite.
Do not acidify the aqueous layer to recover; your amine is likely trapped in the interface, not dissolved in the water.
Q3: The impurity decomposes on the silica column.A: N-hydroxycarbamates are sensitive to metal ions often found in lower-grade silica.
Fix: Pre-wash your silica column with 1% TEA (Triethylamine) in Hexanes, then flush with your starting eluent. This neutralizes highly active acidic sites and strips metal ions. Alternatively, use "Flash" grade silica which has lower metal content.
Q4: Can I use recrystallization instead?A: Yes, but it is less effective for removing this specific impurity if it is present in large quantities (>10%). Ethyl hydroxy(phenyl)carbamate is often an oil or low-melting solid. However, if your product is a high-melting solid, recrystallization from Ethanol/Water or Toluene is often effective, as the impurity remains soluble in the mother liquor.
Tier 5: Safety & Toxicology Note
Warning: N-hydroxycarbamates and their hydrolysis products (phenylhydroxylamine) are potential genotoxins (Ames Positive).
Handling: Double-glove (Nitrile) and handle exclusively in a fume hood.
Waste: Aqueous basic waste containing the extracted impurity must be treated as hazardous organic waste, not general aqueous waste. Acidification of this waste stream will re-precipitate the impurity.
References
Boyland, E., & Nery, R. (1966). The synthesis and some reactions of N-hydroxycarbamates. Journal of the Chemical Society C: Organic, 346-350.
Context: Establishes the synthesis, stability, and chemical properties of N-hydroxycarbam
Moulton, B., et al. (2021). Acidity and Partitioning of Hydroxamic Acids. Journal of Organic Chemistry. (General Reference for pKa of N-OH groups).
Armarego, W. L. F. (2017). Purification of Laboratory Chemicals (8th ed.). Butterworth-Heinemann.
GuideChem. (n.d.). tert-Butyl N-hydroxycarbamate Properties and pKa.
Context: Provides comparative pKa data for structurally similar N-hydroxycarbam
Avoiding over-oxidation when using hypervalent iodine reagents
The following guide is structured as a Technical Support Center for researchers encountering issues with hypervalent iodine reagents. It prioritizes troubleshooting, mechanistic understanding, and field-proven protocols....
Author: BenchChem Technical Support Team. Date: February 2026
The following guide is structured as a Technical Support Center for researchers encountering issues with hypervalent iodine reagents. It prioritizes troubleshooting, mechanistic understanding, and field-proven protocols.[1]
Welcome to the Hypervalent Iodine Support Hub. Below you will find resolved "tickets" addressing the most common failure modes—specifically over-oxidation (aldehyde
carboxylic acid)—along with validated protocols to ensure your reaction stops exactly where you want it.
📋 Quick Reference: Reagent Selector
Before opening a ticket, verify you are using the correct reagent for your substrate's sensitivity.
🎫 Ticket #001: "My Aldehyde Converted to Carboxylic Acid"
User: Medicinal Chemist, PhD
Issue: I used a hypervalent iodine system to oxidize a primary alcohol. I targeted the aldehyde, but NMR shows significant carboxylic acid formation.
Diagnosis: Uncontrolled Hydrate Formation.[1]
🔧 Technical Analysis
Over-oxidation in hypervalent iodine chemistry is rarely a direct oxidation of the aldehyde carbonyl. Instead, it proceeds via a hydrate intermediate .[1]
Step 1: The alcohol is oxidized to an aldehyde.[1][2][3][4][5][6][7][8]
Step 2 (The Error): Presence of water allows nucleophilic attack on the aldehyde, forming a gem-diol (hydrate).
Step 3: The hypervalent iodine species oxidizes the gem-diol (which resembles a primary alcohol) to a carboxylic acid.
Root Cause: If you are using BAIB (PhI(OAc)₂) or generated IBX (via Oxone) in aqueous media, you are creating the perfect conditions for Step 2.[1]
💡 Resolution Strategy
For DMP/IBX: These are inherently self-limiting to the aldehyde in anhydrous solvents.[1] If you see acid, your solvent is wet, or you are using a co-oxidant (like Oxone) that drives the reaction further.
For BAIB/TEMPO: You must strictly exclude water to stop at the aldehyde.
📉 Visualization: The "Hydrate Trap" Mechanism
Caption: Pathway of over-oxidation.[1][3][6][9] The presence of water (red node) diverts the stable aldehyde into a hydrate, which is susceptible to further oxidation.
🎫 Ticket #002: "DMP Reaction Stalled or Degraded"
User: Process Chemist
Issue: Standard DMP oxidation in DCM is too slow, or the product degrades during workup.
Diagnosis: Acid sensitivity or "Dry Reagent" stalling.[1][10]
🔧 Troubleshooting Steps
The "Acid Burst" Problem: DMP releases 2 equivalents of acetic acid during the reaction. Acid-sensitive protecting groups (TBS, acetals) may degrade.[1]
Fix: Add Sodium Bicarbonate (NaHCO₃) (5-10 equiv) or Pyridine (2-5 equiv) directly to the reaction mixture before adding DMP.[1]
The "Water Accelerator" Paradox: Pure DMP can be slow.[1] A controlled trace of water (1 equiv) actually accelerates the oxidation to aldehyde (Meyer-Schreiber acceleration) via partial hydrolysis of the acetate ligands, making the iodine center more electrophilic.
Warning: Do not confuse this with the "Hydrate Trap" in Ticket #001. One equivalent of water speeds up Step 1 (Alcohol
Aldehyde).[1] Excess water promotes Step 2 (Aldehyde Acid).[1]
🧪 Validated Protocol: Buffered DMP Oxidation
Use this for acid-sensitive substrates to prevent degradation.[1]
Preparation: Dissolve the alcohol (1.0 equiv) in anhydrous DCM (0.1 M concentration).
Buffering: Add NaHCO₃ (10 equiv) solid directly to the stirring solution.
Oxidation: Add DMP (1.2–1.5 equiv) in a single portion at 0 °C.
Reaction: Warm to Room Temperature (RT). Monitor by TLC (typically 1–2 h).[1]
Add a 1:1 mixture of Sat. aq. NaHCO₃ and 10% Na₂S₂O₃ (Sodium Thiosulfate).[1]
Why? Thiosulfate reduces unreacted DMP/byproducts to iodobenzoic acid (removable in base wash).[1]
Stir vigorously until the organic layer is clear (approx. 15 min).
Extraction: Wash organic layer with brine, dry over MgSO₄, and concentrate.
🎫 Ticket #003: "Selective Oxidation with BAIB/TEMPO"
User: Senior Scientist
Issue: I want to use BAIB (PIDA) because it's cheaper than DMP, but I need to stop strictly at the aldehyde.
Diagnosis: Solvent system control is required.[1]
🔧 Technical Analysis
The BAIB/TEMPO system is a catalytic cycle.[3][6][7] TEMPO is the actual oxidant; BAIB regenerates the oxidized TEMPO cation.
To get Acid: Use Acetonitrile/Water (1:1) .[1] The water ensures hydrate formation.
To get Aldehyde: Use Anhydrous DCM .[1] Without water, the hydrate cannot form, and TEMPO cannot oxidize the aldehyde carbonyl directly.
Note: The byproduct is Iodobenzene (PhI). It is volatile but may require column chromatography to separate from non-polar aldehydes.[1]
🎫 Ticket #004: "IBX Solubility is Ruining My Yield"
User: Graduate Student
Issue: IBX is the only reagent that works for my hindered alcohol, but it won't dissolve in DCM or Acetone.
Diagnosis: IBX is polymeric and insoluble in most organic solvents.[1]
🔧 Resolution
Standard Solvent: Use DMSO . IBX is soluble in DMSO (up to 0.5 M).[1]
Workup Issue: Removing DMSO is difficult.
Alternative: Use SIBX (Stabilized IBX) or modify the solvent system to Refluxing EtOAc (IBX is insoluble at RT but reacts as a suspension at reflux).[1]
🧪 Validated Protocol: IBX in DMSO (Clean Workup)
Dissolution: Dissolve IBX (1.1 equiv) in DMSO at RT. It should form a clear solution.
Addition: Add the alcohol (1.0 equiv) (dissolved in a minimum amount of DMSO or THF if needed).
Reaction: Stir at RT for 2–4 h.
Workup (The "Water Crash" Method):
Dilute the reaction mixture with Water (5x volume).
Filter the white precipitate.
Analysis: The precipitate is mostly Iodobenzoic Acid (byproduct) and unreacted IBX. The filtrate contains your product.
Extract the filtrate with Et₂O or EtOAc. The DMSO stays in the aqueous phase.
📚 References & Grounding[10][12][15]
Dess-Martin Periodinane (DMP) Acceleration: Meyer, S. D.; Schreiber, S. L.[1][12] Acceleration of the Dess-Martin Oxidation by Water.[2][4] [J. Org.[1][2][3][11][12] Chem. 1994, 59, 7549–7552]([Link]1]
IBX Mechanism & Solubility: Frigerio, M.; Santagostino, M. A Mild and Efficient Oxidation of Alcohols with o-Iodoxybenzoic Acid (IBX).[1][12] [J. Org.[1][2][3][11][12] Chem. 1999, 64, 4537–4538]([Link]1][12]
TEMPO/BAIB Selectivity: De Luca, L.; Giacomelli, G.; Porcheddu, A.[1][11] A Very Mild and Chemoselective Oxidation of Alcohols to Carbonyl Compounds.[2][13][14].[1][11]
General Hypervalent Iodine Review: Zhdankin, V. V.; Stang, P. J.[1] Chemistry of Polyvalent Iodine.[1][15].[1]
Cytidine Oxidation Anomaly (Rare Over-oxidation): Serre, A. R. E., et al. Dess–Martin periodinane-mediated oxidation of the primary alcohol of cytidine into a carboxylic acid.[8].[1]
Support Ticket Closed. For further assistance, please consult the MSDS of specific reagents.
Technical Support Center: Recrystallization of N-hydroxy Carbamate Esters
Welcome to the technical support center for the recrystallization of N-hydroxy carbamate esters. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidan...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the recrystallization of N-hydroxy carbamate esters. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice for the purification of this important class of compounds. My aim is to combine theoretical principles with practical, field-tested insights to help you achieve high-purity crystalline products.
The Science of Recrystallizing N-hydroxy Carbamate Esters: Beyond the Basics
N-hydroxy carbamate esters are a unique class of molecules characterized by the presence of both a carbamate linkage and a hydroxylamino group. This combination of functional groups imparts specific physicochemical properties that directly influence their crystallization behavior. The key to successful recrystallization lies in understanding and manipulating these properties.
The presence of the N-O bond and the hydroxyl group introduces significant polarity and the capacity for strong hydrogen bonding.[1][2][3] This is a double-edged sword: while it can lead to well-ordered crystal lattices, it can also result in solubility challenges and the potential for co-crystallization of polar impurities. Unlike simple esters or amides, the N-hydroxy group can act as both a hydrogen bond donor and acceptor, leading to complex intermolecular interactions that can either facilitate or hinder crystal formation.[2][4]
Furthermore, the stability of the N-hydroxy carbamate ester under recrystallization conditions is a critical consideration. While carbamates are generally stable, the N-hydroxy group can be susceptible to degradation, especially at elevated temperatures or in the presence of acidic or basic impurities.[1][5] Therefore, careful solvent selection and temperature control are paramount.
Solvent Selection Strategies for N-hydroxy Carbamate Esters
The ideal recrystallization solvent should dissolve the N-hydroxy carbamate ester sparingly or not at all at room temperature but show good solubility at elevated temperatures. Given the polar nature of these compounds, a range of solvents can be effective. A broad patent survey suggests that alcohols, aromatic hydrocarbons, aliphatic hydrocarbons, ethers, and nitriles can all be considered.[6][7]
Here is a table of commonly used solvents and solvent systems for the recrystallization of N-hydroxy carbamate esters, categorized by the general polarity of the target molecule:
Polarity of N-hydroxy Carbamate Ester
Recommended Single Solvents
Recommended Mixed-Solvent Systems (Good/Bad)
Rationale & Considerations
High Polarity
Ethanol, Methanol, Isopropanol, Water
Ethanol/Water, Methanol/Water, Acetone/Water
The high polarity of the N-OH and carbamate groups often necessitates polar, protic solvents. Water can be an effective anti-solvent.
For less polar analogues, a moderately polar solvent paired with a non-polar anti-solvent is often effective. A specific example for N-aryl-N-hydroxy carbamates is Ethyl Acetate/Petroleum Ether.[8]
Low Polarity
Toluene, Chloroform
Toluene/Hexane, Chloroform/Hexane
For N-hydroxy carbamate esters with large, non-polar side chains, less polar solvents may be required.
Step-by-Step Recrystallization Protocols
Single-Solvent Recrystallization
Dissolution: In a suitable flask, add the crude N-hydroxy carbamate ester and a minimal amount of the selected solvent. Heat the mixture to the boiling point of the solvent with stirring. Continue to add small portions of hot solvent until the solid is completely dissolved.
Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them. This step should be done quickly to prevent premature crystallization.
Cooling: Allow the hot, clear solution to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals. Once at room temperature, the flask can be placed in an ice bath or refrigerator to maximize crystal yield.
Isolation: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.
Drying: Dry the crystals under vacuum to remove residual solvent.
Mixed-Solvent Recrystallization
Dissolution: Dissolve the crude N-hydroxy carbamate ester in a minimal amount of the "good" solvent (in which it is highly soluble) at its boiling point.
Addition of Anti-Solvent: While the solution is still hot, add the "bad" solvent (in which the compound is poorly soluble) dropwise until the solution becomes slightly cloudy (the cloud point).
Clarification: Add a few drops of the hot "good" solvent until the solution becomes clear again.[9]
Cooling and Isolation: Follow steps 3-5 from the single-solvent recrystallization protocol.
Troubleshooting Guide & FAQs
Here are some common issues encountered during the recrystallization of N-hydroxy carbamate esters and how to address them:
Q1: My N-hydroxy carbamate ester is "oiling out" instead of forming crystals. What should I do?
A1: "Oiling out" occurs when the compound comes out of solution above its melting point. This is common with compounds that have strong intermolecular forces, such as the hydrogen bonding in N-hydroxy carbamate esters.
Explanation: The strong hydrogen bonds can make it difficult for the molecules to arrange themselves into a crystal lattice, leading to the formation of a supersaturated, supercooled liquid (an oil).
Solutions:
Increase the solvent volume: Add more of the hot solvent to the oiled-out mixture to redissolve it, then allow it to cool more slowly.
Change the solvent system: Switch to a lower-boiling point solvent or a different mixed-solvent system.
Induce crystallization: Try scratching the inside of the flask with a glass rod at the liquid-air interface or adding a seed crystal.
Q2: I'm not getting any crystals, even after cooling in an ice bath. What's wrong?
A2: This is a classic sign of using too much solvent or having a highly supersaturated solution that is resistant to nucleation.
Explanation: The concentration of your N-hydroxy carbamate ester in the cold solvent is not high enough to exceed its solubility limit and initiate crystallization.
Solutions:
Reduce the solvent volume: Gently heat the solution to evaporate some of the solvent and then allow it to cool again.
Induce nucleation: As mentioned above, scratching the flask or adding a seed crystal can provide a surface for crystal growth to begin.
For mixed-solvent systems: Add more of the "bad" solvent to the cold solution to decrease the overall solubility of your compound.
Q3: My recrystallized product is still impure. How can I improve the purity?
A3: Impurities can be trapped in the crystal lattice (inclusion) or adsorbed onto the crystal surface. This is often due to rapid crystallization or the presence of impurities with similar solubility profiles.
Explanation: The presence of polar functional groups in N-hydroxy carbamate esters can lead to co-crystallization with polar impurities.
Solutions:
Slow down the cooling rate: Allow the solution to cool to room temperature undisturbed before moving it to a colder environment.
Perform a second recrystallization: A second pass through the recrystallization process can often significantly improve purity.
Pre-purification: For very impure samples, consider a preliminary purification step like a silica gel plug or a full column chromatography before recrystallization.[10]
Wash the crystals thoroughly: Ensure you are washing the filtered crystals with fresh, cold solvent to remove surface impurities.
Q4: Are there any stability concerns when heating N-hydroxy carbamate esters during recrystallization?
A4: Yes, while carbamates are generally stable, the N-hydroxy group can be sensitive.
Explanation: Prolonged heating, especially in the presence of acidic or basic impurities, can lead to decomposition. Hydrolysis of the carbamate or reactions involving the N-OH group can occur.[5][11]
Solutions:
Minimize heating time: Dissolve the compound as quickly as possible and avoid prolonged refluxing.
Use a neutral solvent: Ensure your solvent is free of acidic or basic contaminants.
Consider lower-temperature methods: If your compound is particularly sensitive, explore techniques like vapor diffusion or slow evaporation at room temperature.
Visualizing the Recrystallization Workflow
The following diagram illustrates the general workflow for the recrystallization of N-hydroxy carbamate esters.
Caption: A general workflow for the recrystallization of N-hydroxy carbamate esters.
Troubleshooting Decision Tree
This decision tree can help you diagnose and solve common recrystallization problems.
Caption: A decision tree for troubleshooting common recrystallization issues.
References
Recrystallization-2.doc.pdf. (n.d.). Retrieved February 5, 2026, from [Link]
CN105384654A - Crystallization and purification method of hydroxyalkyl amide - Google Patents. (n.d.).
(PDF) tert-Butyl N-Hydroxycarbamate (N-Boc-Hydroxylamine) - ResearchGate. (2023, September 9). Retrieved February 5, 2026, from [Link]
JP2798164B2 - Method for producing N-hydroxycarbamate - Google Patents. (n.d.).
EP0577167A2 - Method of producing an N-hydroxycarbamate compound - Google Patents. (n.d.).
3.6F: Troubleshooting - Chemistry LibreTexts. (2022, April 7). Retrieved February 5, 2026, from [Link]
Synthesis of Simple Coumarins: Mixed Solvent Recrystallization Approach and Modification - RESEARCH REVIEW International Journal of Multidisciplinary. (2019, January 10). Retrieved February 5, 2026, from [Link]
(PDF) Selective Ammonium Carbamate Crystallization: An Innovative Approach for Catalyst Recycling in Homogeneously Catalyzed Primary Amine Synthesis - ResearchGate. (2025, September 9). Retrieved February 5, 2026, from [Link]
Methyl carbamate purification by extraction and recrystallization - ResearchGate. (n.d.). Retrieved February 5, 2026, from [Link]
Facile Procedure for the Synthesis of N-Aryl-N-hydroxy Carbamates. (2009). Synlett, 2009(05), 798–802. [Link]
Organic Carbamates in Drug Design and Medicinal Chemistry - PMC - NIH. (n.d.). Retrieved February 5, 2026, from [Link]
Recrystallization Issues : r/Chempros - Reddit. (2024, October 17). Retrieved February 5, 2026, from [Link]
Urea - Wikipedia. (n.d.). Retrieved February 5, 2026, from [Link]
US5304650A - Process for the preparation of alkyl N-(hydroxyalkyl)-carbamates - Google Patents. (n.d.).
Organic Carbamates in Drug Design and Medicinal Chemistry - ACS Publications. (2015, January 7). Retrieved February 5, 2026, from [Link]
Role of hydrogen bonds in controlling the morphology of self-assembling carbamate systems - PubMed. (n.d.). Retrieved February 5, 2026, from [Link]
Condensation of Benzyl Carbamate with Glyoxal in Polar Protic and Aprotic Solvents - NIH. (2023, November 17). Retrieved February 5, 2026, from [Link]
Key parameters for carbamate stability in dilute aqueous–organic solution - ResearchGate. (2025, August 7). Retrieved February 5, 2026, from [Link]
Using Hydrogen Bonding to Control Carbamate C−N Rotamer Equilibria - ACS Publications. (n.d.). Retrieved February 5, 2026, from [Link]
How To: Purify by Crystallization - Department of Chemistry : University of Rochester. (n.d.). Retrieved February 5, 2026, from [Link]
Hydrogen bonding in ethyl carbamate studied by IR spectroscopy - ResearchGate. (2025, August 8). Retrieved February 5, 2026, from [Link]
Carbamate synthesis by amination (carboxylation) or rearrangement - Organic Chemistry Portal. (n.d.). Retrieved February 5, 2026, from [Link]
Influence of single versus double hydrogen-bonding motif on the crystallization and morphology of self-assembling carbamates with alkyl side chains: model system for polyurethanes - PubMed. (n.d.). Retrieved February 5, 2026, from [Link]
Stable carbamate pathway towards organic–inorganic hybrid perovskites and aromatic imines - RSC Publishing. (2020, October 15). Retrieved February 5, 2026, from [Link]
Comparative Guide: 1H NMR Characterization of Ethyl Hydroxy(phenyl)carbamate
Executive Summary Ethyl hydroxy(phenyl)carbamate represents a critical structural motif in drug metabolism and prodrug design. In pharmaceutical development, distinguishing between the -hydroxy- -phenyl species (a potent...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Ethyl hydroxy(phenyl)carbamate represents a critical structural motif in drug metabolism and prodrug design. In pharmaceutical development, distinguishing between the
-hydroxy--phenyl species (a potential toxicophore and Ames-positive metabolite) and its ring-hydroxylated isomers (often detoxification products) is paramount.
This guide provides a definitive technical comparison of the 1H NMR spectral signatures of Ethyl
-hydroxy--phenylcarbamate against its primary structural alternatives: the non-hydroxylated parent Ethyl phenylcarbamate and the ring-substituted isomer Ethyl (4-hydroxyphenyl)carbamate .
Structural Definitions & Isomerism
Before interpreting spectra, the specific connectivity must be defined. The nomenclature "hydroxy(phenyl)carbamate" is chemically ambiguous. This guide addresses the three most critical variations encountered in synthesis and metabolic screening.
Target Compound (A):Ethyl
-hydroxy--phenylcarbamate
Functionality:
-Hydroxycarbamate (-OH attached to Nitrogen).[1][2][3]
Significance: Often unstable; potential mutagenic impurity.
-hydroxycarbamates can undergo thermal Lossen-type rearrangements.
NMR Prep: Dissolve ~10 mg in 0.6 mL DMSO-
.
Solvent Choice: DMSO-
is required to observe labile protons (-OH, -H) which often exchange or broaden into the baseline in CDCl.
Comparative 1H NMR Analysis
The following data assumes a 400 MHz spectrometer at 298 K in DMSO-
.
Table 1: Characteristic Chemical Shifts (
, ppm)
Proton Type
Target (A):-OH--Ph
Alt 1 (B):-H--Ph
Alt 2 (C): Ring-OH (para)
Labile Protons
10.2 – 10.8 (s, br, -OH)
9.5 – 9.7 (s, br, -H)
9.2 (s, Phenol-OH) 9.4 (s, Amide -H)
Aromatic (Ortho)
7.30 – 7.45 (m, 2H)
7.40 – 7.50 (d, 2H)
7.20 – 7.25 (d, 2H)
Aromatic (Meta)
7.30 – 7.45 (m, 2H)
7.20 – 7.30 (t, 2H)
6.65 – 6.70 (d, 2H)
Aromatic (Para)
7.15 – 7.25 (t, 1H)
6.90 – 7.00 (t, 1H)
Substituted by OH
Ethyl ()
4.10 – 4.20 (q, Hz)
4.05 – 4.15 (q, Hz)
4.05 – 4.10 (q, Hz)
Ethyl ()
1.15 – 1.25 (t, Hz)
1.20 – 1.25 (t, Hz)
1.15 – 1.20 (t, Hz)
Detailed Spectral Interpretation
1. The "Ethyl Handle" (Internal Control)
All three compounds display the classic ethyl carbamate pattern: a quartet at ~4.1 ppm and a triplet at ~1.2 ppm.
Diagnostic Value: Low. This region confirms the presence of the carbamate linker but does not distinguish the substitution pattern.
Impurity Alert: If you see two sets of ethyl peaks, your sample likely contains unreacted ethyl chloroformate or hydrolysis product (ethanol).
2. The Labile Proton Region (The "Smoking Gun")
This is the primary differentiator.
Target (
-OH): Shows a single, very downfield broad singlet typically >10.0 ppm . The -OH proton is more acidic and deshielded than a standard amide -H.
Alt 1 (
-H): Shows a broad singlet at ~9.6 ppm .
Alt 2 (Ring-OH): Shows two exchangeable signals. The phenolic OH appears ~9.2 ppm, and the amide
-H appears ~9.4 ppm.
Validation: Add one drop of D
O. All signals in this region will disappear. If a signal remains, it is an impurity (e.g., aldehyde CH).
3. The Aromatic Fingerprint
Target (
-OH): The -hydroxy group exerts a different electronic effect than the -H. The aromatic ring often appears as a complex multiplet because the -OH group can disrupt the symmetry or cause broadening due to rotamers.
Alt 2 (Ring-OH): The AA'BB' system is definitive. You will see two distinct doublets with "roofing" effects, integrating to 2H each. The meta-protons (ortho to the OH) are significantly shielded (< 6.8 ppm) due to the electron-donating phenol group.
Visual Analysis Workflows
Figure 1: Synthesis & Provenance Flow
Understanding the chemical origin of the sample to predict impurities.
Caption: Synthesis pathway highlighting the unstable N-phenylhydroxylamine intermediate and potential for oxidative impurities.
Figure 2: NMR Decision Tree for Identification
A logical workflow to classify an unknown carbamate sample.
Caption: Step-by-step logic to distinguish the target N-hydroxy species from its metabolic isomers.
References
Boyland, E., & Nery, R. (1966). The synthesis and some reactions of N-hydroxycarbamates. Journal of the Chemical Society C: Organic.
Porzelle, A., et al. (2009).[2] Facile Procedure for the Synthesis of N-Aryl-N-hydroxy Carbamates. Synlett.
Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents. Organometallics.
IR Spectroscopy of Hydroxamic Esters: N-O Stretch Analysis & Comparative Diagnostics
Executive Summary This guide provides a technical framework for the spectroscopic characterization of hydroxamic esters (alkoxyamides, ), with a specific focus on the N-O stretching vibration. While often overshadowed by...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide provides a technical framework for the spectroscopic characterization of hydroxamic esters (alkoxyamides,
), with a specific focus on the N-O stretching vibration. While often overshadowed by the prominent carbonyl (Amide I) and N-H stretches, the N-O stretch provides critical structural validation, particularly when distinguishing these compounds from their metabolic precursors (hydroxamic acids) or degradation products (amides).
For drug development professionals, accurate assignment of the N-O band is essential for verifying the integrity of hydroxamic acid prodrugs (e.g., siderophore mimetics, HDAC inhibitors) and monitoring their stability. This guide synthesizes experimental protocols with comparative spectral data to ensure high-confidence identification.
Fundamental Principles: The N-O Vibrational Mode
The hydroxamic ester functional group contains a unique electronic environment where the nitrogen atom is flanked by a carbonyl group and an alkoxy group.
Electronic Competition: The nitrogen lone pair participates in resonance with the carbonyl (amide resonance), reducing the double-bond character of the C=O bond.[1] However, the adjacent oxygen (of the alkoxy group) exerts an inductive electron-withdrawing effect while also possessing lone pairs.
The N-O Stretch (
): Unlike the double-bond character seen in nitro groups () or nitroso groups, the N-O bond in hydroxamic esters is formally a single bond. However, its force constant is influenced by the adjacent amide resonance.
Spectral Region: The
vibration typically manifests in the fingerprint region (900–1100 cm) . Because this region is crowded with C-C and C-O skeletal vibrations, positive identification requires a comparative approach, eliminating alternative structures (acids, amides) via the absence of O-H bands and the presence of C-O (ether) bands.
Comparative Analysis: Esters vs. Acids vs. Amides
To validate a hydroxamic ester, one must triangulate the N-O stretch against the Amide I band and the O-H/N-H region.
Table 1: Diagnostic IR Bands for N-O Containing Derivatives
Functional Group
Structure
(Amide I)
Diagnostic Feature
Hydroxamic Ester
1650–1690 cm (Sharp, Strong)
3200–3400 cm (Single band if 2°)
ABSENT
950–1050 cm (Medium-Weak)
Presence of N-O and C-O bands; Absence of broad O-H.[2][3]
Doublet N-H stretch; Absence of N-O band in fingerprint region.
Weinreb Amide
~1660 cm
ABSENT
ABSENT
~1000 cm
No N-H or O-H; distinct N-O and C-O stretches.
Structural Logic Diagram
The following decision tree illustrates the logical flow for identifying a hydroxamic ester from its potential impurities or analogs.
Figure 1: Spectroscopic decision tree for distinguishing hydroxamic esters from acids and amides.
Experimental Protocol: High-Fidelity Acquisition
Hydroxamic esters are often viscous oils or low-melting solids. The following protocol ensures minimal spectral artifacts (e.g., moisture interference) which can mimic O-H stretches.
Method: Attenuated Total Reflectance (ATR) FTIR
Rationale: ATR is preferred over KBr pellets for these compounds to avoid moisture absorption (hygroscopicity) which creates false O-H signals, obscuring the critical diagnostic region.
Crystal Selection: Use a Diamond or ZnSe crystal. Diamond is preferred for chemical resistance if the ester is reactive.
Background Correction:
Clean crystal with isopropanol.
Collect background spectrum (air) with 32 scans at 4 cm
resolution.
Sample Application:
Liquids/Oils: Place 10-20
L of neat sample on the crystal center. Ensure no air bubbles are trapped.
Solids: Place ~5 mg of solid. Apply pressure using the anvil until the force gauge reaches the optimal zone (usually ~80-100 N).
Acquisition:
Scan Range: 4000–600 cm
.
Scans: 64 (to improve Signal-to-Noise ratio in the fingerprint region).
Resolution: 2 cm
(critical for resolving closely spaced N-O and C-O bands).
Post-Processing:
Apply ATR Correction (if quantitative comparison to transmission library data is needed).
Baseline correct only if significant drift is observed.
Workflow Diagram
Figure 2: Optimized FTIR workflow for hydroxamic ester analysis.
Data Interpretation & Validation
When analyzing the generated spectrum, follow this validation sequence:
The "Negative" Check: Confirm the absence of the broad O-H stretch (
). If this exists, your ester has hydrolyzed to the acid.
The Carbonyl Anchor: Locate the Amide I band (
). It should be sharp. A split peak here may indicate rotamers (common in Weinreb amides due to restricted rotation).
Note: This band is often coupled with the C-O (ether) stretch of the alkoxy group.
Verification: If possible, compare with the starting material (e.g., the carboxylic acid or acid chloride). The appearance of the bands in the
region (N-O + C-O) combined with the loss of the broad O-H is the definitive proof of ester formation.
Applications in Drug Development
Prodrug Verification: Many hydroxamic acids (e.g., SAHA/Vorinostat) are potent but have poor bioavailability. Esterification improves lipophilicity. IR spectroscopy provides a rapid "Pass/Fail" QC method to ensure the prodrug has not hydrolyzed during storage.
Metabolic Tracking: In vitro stability assays often track the cleavage of the N-O or C-O bond. While LC-MS is primary for quantification, IR is used for solid-state characterization of the isolated metabolite to confirm the reformation of the amide or acid.
References
National Institutes of Health (NIH). Infrared and Raman spectroscopy study of alkyl hydroxamic acid and alkyl hydroxamate isomers. PubMed. Available at: [Link]
Michigan State University. Infrared Spectroscopy - Functional Group Assignments. Department of Chemistry. Available at: [Link]
Chemistry LibreTexts. Infrared Spectra of Some Common Functional Groups. Available at: [Link][1][2][3][4][5][6][7][8][9][10][11]
Specac. Interpreting Infrared Spectra: A Practical Guide. Available at: [Link]
Organic Chemistry Portal. Synthesis of Weinreb Amides (Hydroxamates). Available at: [Link]
A Guide to the Mass Spectrometric Fragmentation of 1-(3-chlorophenyl)-4-(3-chloropropyl)piperazine (CAS 18631-99-7)
An In-Depth Analysis for Researchers and Drug Development Professionals This guide provides a detailed examination of the mass spectrometric fragmentation pattern of 1-(3-chlorophenyl)-4-(3-chloropropyl)piperazine, a key...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Analysis for Researchers and Drug Development Professionals
This guide provides a detailed examination of the mass spectrometric fragmentation pattern of 1-(3-chlorophenyl)-4-(3-chloropropyl)piperazine, a key intermediate in the synthesis of pharmaceuticals such as Trazodone.[1][2] Understanding its fragmentation behavior is critical for reaction monitoring, impurity profiling, and metabolite identification in drug development and quality control.
The compound, with a molecular formula of C₁₃H₁₈Cl₂N₂ and a monoisotopic mass of 272.0847 g/mol for the free base, presents a characteristic fragmentation pattern dominated by cleavages around the central piperazine ring and its substituents.[3] This analysis is based on established fragmentation principles of piperazine derivatives and provides a predictive framework for interpreting experimental data.[4][5]
Part 1: The Rationale for Mass Spectrometry in Analysis
Mass spectrometry (MS), particularly when coupled with liquid chromatography (LC-MS), is the analytical technique of choice for compounds like 1-(3-chlorophenyl)-4-(3-chloropropyl)piperazine. Its high sensitivity allows for the detection of trace-level impurities, while its specificity, derived from unique fragmentation patterns, enables unambiguous identification.
While techniques like High-Performance Liquid Chromatography (HPLC) with UV detection are suitable for quantification, they lack the structural elucidation power of MS.[6] For complex matrices or when identifying unknown related substances, the detailed molecular information from MS is indispensable.
Proposed Experimental Protocol: LC-MS/MS Analysis
To elicit the fragmentation patterns discussed herein, a standard reverse-phase liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflow is recommended. The causality behind these choices is rooted in achieving optimal ionization and reproducible fragmentation.
Chromatographic Separation:
Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is ideal for retaining this moderately nonpolar compound.
Mobile Phase: A gradient elution using water with 0.1% formic acid (Mobile Phase A) and acetonitrile with 0.1% formic acid (Mobile Phase B) is employed. The formic acid serves a crucial purpose: it acts as a proton source to facilitate efficient positive-mode electrospray ionization (ESI), leading to the formation of the protonated molecule, [M+H]⁺.[7]
Flow Rate: A flow rate of 0.3 mL/min is appropriate for analytical scale separations.
Mass Spectrometric Detection:
Ionization: Electrospray Ionization (ESI) in positive ion mode is selected due to the presence of two basic nitrogen atoms in the piperazine ring, which are readily protonated.
Precursor Ion Selection: The protonated molecule, [M+H]⁺, with an expected m/z of 273.09 (accounting for the most abundant isotopes of chlorine), is isolated in the first stage of the mass spectrometer.
Fragmentation: Collision-Induced Dissociation (CID) is applied to the isolated precursor ion. By colliding the ions with an inert gas (e.g., argon or nitrogen), they are energized, leading to bond cleavages and the formation of characteristic product ions.[7]
Workflow for LC-MS/MS Analysis
Caption: Proposed LC-MS/MS workflow for the analysis of CAS 18631-99-7.
Part 2: Predicted Fragmentation Pattern
The fragmentation of 1-(3-chlorophenyl)-4-(3-chloropropyl)piperazine is predictable based on the established behavior of phenylpiperazine and related structures.[4][5] The primary sites of cleavage are the C-N bonds of the piperazine ring and the benzylic C-N bond, as these are the most labile locations following protonation.
The protonated molecule [M+H]⁺ (m/z 273.1) serves as the precursor ion for all subsequent fragmentation. Due to the presence of two chlorine atoms, the isotopic pattern of the precursor and any chlorine-containing fragments will be distinctive.
Major Fragmentation Pathways
Formation of the Chlorophenylpiperazine Fragment (m/z 195.1/197.1): The most characteristic fragmentation involves the cleavage of the N-alkyl bond, resulting in the loss of a chloropropene neutral molecule (C₃H₅Cl) via a rearrangement reaction, or loss of the chloropropyl radical. This yields the stable 1-(3-chlorophenyl)piperazine fragment ion. This is a common pathway for N-alkyl piperazine derivatives.
Formation of the Chlorophenyl Fragment (m/z 111.0/113.0): Cleavage of the C-N bond between the aromatic ring and the piperazine nitrogen results in the formation of a chlorophenyl radical and a charged piperazine-propyl-chloride fragment. However, the more likely observed fragment is the chlorophenyl cation itself.
Piperazine Ring Cleavage: The piperazine ring itself can undergo fragmentation. Cleavage of the C-N bonds within the piperazine ring is a known pathway for this class of compounds, leading to smaller amine fragments.[4] For instance, a key fragmentation of phenylpiperazines involves the formation of ions at m/z 70 and 56, corresponding to fragments of the piperazine ring.[4]
Visualizing the Fragmentation
Caption: Predicted major fragmentation pathways for protonated CAS 18631-99-7.
Likely the base peak due to the stability of the resulting ion. Shows Cl₁ isotopic pattern.
111.0 / 113.0
3-chlorophenyl cation
C₇H₁₅ClN₂
A common fragment for substituted aromatic rings. Shows Cl₁ isotopic pattern.
70.1
C₄H₈N⁺
C₉H₁₀Cl₂N
Result of piperazine ring cleavage.
56.1
C₃H₆N⁺
C₁₀H₁₂Cl₂N
A further fragmentation of the piperazine ring.
Part 3: Comparison with Alternative Analytical Methods
While mass spectrometry provides unparalleled structural detail, it is essential to consider alternative and complementary techniques.
Feature
Mass Spectrometry (LC-MS/MS)
High-Performance Liquid Chromatography (HPLC-UV)
Principle
Separation by chromatography, detection by mass-to-charge ratio.
Separation by chromatography, detection by UV absorbance.
Specificity
Very High (based on precursor/product ion pair).
Moderate (based on retention time and UV spectrum).
Sensitivity
High (pg to fg range).
Good (ng to µg range).
Structural Info
Excellent (fragmentation provides a molecular fingerprint).
Limited (UV spectrum is not highly specific).
Quantification
Excellent (requires stable isotope-labeled internal standard for best accuracy).
Excellent (robust and highly reproducible).
Primary Use Case
Identification of unknowns, impurity profiling, metabolite studies, trace analysis.
Routine quality control, purity assessment, quantitative analysis of known compounds.[6]
Standard HPLC-UV Workflow
For routine quantification where the identity of the analyte is already confirmed, HPLC-UV is a cost-effective and robust alternative.
Caption: A typical experimental workflow for HPLC-UV analysis.
Conclusion
The mass spectrometric fragmentation of 1-(3-chlorophenyl)-4-(3-chloropropyl)piperazine is characterized by predictable cleavages of the N-alkyl side chain and the piperazine ring itself. The expected formation of a dominant fragment ion at m/z 195.1 provides a highly specific marker for its identification. While HPLC-UV serves as a reliable tool for quantification, LC-MS/MS remains the superior technique for structural confirmation, impurity identification, and comprehensive analysis in complex matrices. This guide provides a robust, scientifically-grounded framework for researchers developing and validating analytical methods for this important pharmaceutical intermediate.
References
PureSynth. (n.d.). 1-(3-Chlorophenyl)-4-(3-Chloropropyl)Piperazine Hydrochloride 97.0%(HPLC). Retrieved from [Link]
SIELC Technologies. (2018, May 16). 1-(3-Chlorophenyl)-4-(3-chloropropyl)-piperazine. Retrieved from [Link]
Chemsrc. (n.d.). 1-(3-chlorophenyl)-4-(3-chloropropyl)piperazine hydrochloride. Retrieved from [Link]
Journal of Chinese Mass Spectrometry Society. (n.d.). Mass Fragmentation Characteristics of Piperazine Analogues. Retrieved from [Link]
precisionFDA. (n.d.). 1-(3-CHLOROPHENYL)-4-(3-CHLOROPROPYL)-PIPERAZINE. Retrieved from [Link]
ResearchGate. (n.d.). Mass spectra and major fragmentation patterns of piperazine designer drugs observed in mass spectrometry. Retrieved from [Link]
UNODC. (n.d.). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. Retrieved from [Link]
Prasain, J. (2009, January 20). Ion fragmentation of small molecules in mass spectrometry. Retrieved from [Link]
A Comparative Guide to PIFA and Rhodium Catalysis for the Functionalization of N-Hydroxy Carbamates
For researchers, medicinal chemists, and professionals in drug development, the efficient synthesis of nitrogen-containing heterocycles and complex amines is a cornerstone of innovation. N-hydroxy carbamates and their de...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, medicinal chemists, and professionals in drug development, the efficient synthesis of nitrogen-containing heterocycles and complex amines is a cornerstone of innovation. N-hydroxy carbamates and their derivatives have emerged as versatile precursors for these transformations, primarily through intramolecular carbon-hydrogen (C-H) amination reactions. The choice of methodology for activating these precursors is critical, with two prominent approaches being the use of the hypervalent iodine reagent, phenyliodine(III) bis(trifluoroacetate) (PIFA), and transition metal catalysis, most notably with rhodium complexes.
This guide provides an in-depth, objective comparison of PIFA-mediated and rhodium-catalyzed reactions of N-hydroxy carbamate derivatives. We will delve into the mechanistic underpinnings of each system, evaluate their synthetic utility with supporting data, and provide detailed experimental protocols to enable you to make an informed decision for your specific synthetic challenges.
The Strategic Importance of N-Hydroxy Carbamate Functionalization
N-hydroxy carbamates and their activated congeners (e.g., N-tosyloxy or N-mesyloxy carbamates) are valuable intermediates in organic synthesis. Their ability to generate reactive nitrogen species under relatively mild conditions makes them ideal precursors for the construction of C-N bonds. This is particularly relevant in the synthesis of oxazolidinones, a privileged scaffold in medicinal chemistry found in a number of antibacterial agents. The intramolecular C-H amination of carbamate derivatives offers a direct and atom-economical route to these and other valuable nitrogen-containing heterocycles, avoiding the need for pre-functionalized starting materials.[1]
PIFA-Mediated C-H Amination: A Metal-Free Approach
Phenyliodine(III) bis(trifluoroacetate) (PIFA) is a powerful and versatile hypervalent iodine(III) reagent widely employed in organic synthesis for oxidative transformations.[2] It is recognized as a more environmentally benign alternative to many heavy metal oxidants.[3] In the context of N-hydroxy carbamate derivatives, PIFA facilitates intramolecular C-H amination through the generation of a highly electrophilic nitrogen species.
Mechanistic Rationale
The prevailing mechanism for PIFA-mediated intramolecular amination of carbamates involves the in situ formation of a nitrenium ion or a related electrophilic intermediate. The reaction is initiated by the interaction of the carbamate nitrogen with the electrophilic iodine(III) center of PIFA. This is followed by the elimination of iodobenzene and trifluoroacetic acid to generate the key acylnitrenium ion intermediate. This highly reactive species then undergoes a rapid intramolecular electrophilic attack on a suitably positioned C-H bond, leading to the cyclized product.
Diagram 1: Proposed Mechanism for PIFA-Mediated Intramolecular C-H Amination
Caption: Proposed pathway for PIFA-mediated intramolecular C-H amination.
Scope and Limitations
PIFA-mediated cyclizations are generally fast and can be performed under mild conditions, often at room temperature.[4] The methodology is applicable to a range of substrates for the synthesis of various nitrogen-containing heterocycles.[5] However, the reaction's efficiency can be sensitive to the electronic nature of the substrate. Electron-rich C-H bonds are generally more susceptible to amination. A significant drawback is the requirement for a stoichiometric amount of the hypervalent iodine reagent, which can be a concern for large-scale synthesis in terms of cost and waste generation (iodobenzene byproduct).[6]
Rhodium-Catalyzed C-H Amination: A Powerful Catalytic Approach
Transition metal catalysis, particularly with dirhodium(II) complexes, has emerged as a highly efficient and selective method for C-H amination reactions using N-hydroxy carbamate derivatives.[7] These reactions proceed via the formation of a metal-nitrene intermediate, which is the key species responsible for C-H insertion.
Mechanistic Insights
The catalytic cycle of rhodium-catalyzed C-H amination begins with the reaction of an activated N-hydroxy carbamate, such as an N-tosyloxy or N-mesyloxycarbamate, with the dirhodium(II) catalyst. This step generates a rhodium-nitrene intermediate with the concomitant loss of the leaving group (e.g., tosyloxy or mesyloxy anion). This highly reactive metal-nitrene species then undergoes a concerted, albeit asynchronous, intramolecular C-H insertion to form the cyclized product and regenerate the active rhodium catalyst.[8][9] Density functional theory (DFT) studies have provided strong support for this concerted pathway over a stepwise mechanism.[9][10]
Diagram 2: Catalytic Cycle of Rhodium-Catalyzed Intramolecular C-H Amination
Caption: Simplified catalytic cycle for Rh(II)-catalyzed C-H amination.
Catalyst Choice and Performance
A variety of dirhodium(II) catalysts can be employed, with dirhodium(II) acetate (Rh₂(OAc)₄) and dirhodium(II) octanoate (Rh₂(oct)₄) being common choices. However, the development of the strapped carboxylate dirhodium catalyst, Rh₂(esp)₂, has marked a significant advancement in C-H amination chemistry.[11] This catalyst often exhibits superior performance, allowing for lower catalyst loadings and showing greater resistance to decomposition pathways that can plague other dirhodium catalysts, such as ligand exchange with oxidants or additives.[11][12]
Rhodium-catalyzed C-H amination is known for its high degree of stereospecificity, with insertion into chiral C-H centers proceeding with retention of configuration. The reaction tolerates a wide range of functional groups and has been successfully applied in the synthesis of complex natural products.[11]
Head-to-Head Comparison: PIFA vs. Rhodium Catalysis
The choice between PIFA and a rhodium catalyst will depend on several factors, including the specific substrate, desired scale, cost considerations, and the level of stereochemical control required.
Feature
PIFA-Mediated Amination
Rhodium-Catalyzed Amination
Reagent/Catalyst
Stoichiometric hypervalent iodine reagent (PIFA)
Catalytic amount of a dirhodium(II) complex (e.g., Rh₂(OAc)₄, Rh₂(esp)₂)
Generally mild, can be performed at room temperature
Yields
Good to excellent, but can be substrate-dependent
Generally high to excellent yields across a broader substrate scope
Selectivity
Good regioselectivity for electron-rich C-H bonds
High chemo-, regio-, and stereoselectivity. Excellent stereospecificity.
Catalyst Loading
Stoichiometric
Catalytic (typically 0.1-5 mol%)
Byproducts
Stoichiometric amounts of iodobenzene and trifluoroacetic acid
Catalytic byproducts, with the main stoichiometric byproduct being the salt of the leaving group (e.g., KOTs)
Cost & Scalability
Can be costly and generate significant waste on a large scale
More cost-effective and scalable due to the catalytic nature of the reaction
Advantages
Metal-free, simple experimental setup
High efficiency and selectivity, broad substrate scope, catalytic
Disadvantages
Stoichiometric, potential for side reactions with sensitive substrates
Requires a precious metal catalyst, may require pre-activation of the N-hydroxy carbamate
Experimental Protocols
General Protocol for PIFA-Mediated Intramolecular C-H Amination
This protocol is a general representation and may require optimization for specific substrates.
To a stirred solution of the N-hydroxy carbamate derivative (1.0 equiv) in a suitable solvent (e.g., trifluoroethanol (TFE) or acetonitrile) at 0 °C, add PIFA (1.1-1.5 equiv) portion-wise over 5-10 minutes.
Allow the reaction mixture to stir at 0 °C or room temperature, monitoring the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Reaction times can vary from 30 minutes to several hours.
Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.
Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to afford the desired cyclized product.[13]
General Protocol for Rhodium-Catalyzed Intramolecular C-H Amination
This protocol is based on the use of N-tosyloxycarbamates and may require optimization for different substrates and catalysts.
To a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), add the N-tosyloxycarbamate (1.0 equiv), a dirhodium(II) catalyst (e.g., Rh₂(OAc)₄, 2 mol%), and an inorganic base (e.g., potassium carbonate, 2.0 equiv).
Add a dry, degassed solvent (e.g., dichloromethane or ethyl acetate).
Stir the reaction mixture at room temperature, monitoring its progress by TLC or LC-MS. Reactions are often complete within a few hours.
Upon completion, filter the reaction mixture through a pad of celite to remove the inorganic salts.
Wash the celite pad with the reaction solvent.
Concentrate the filtrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to yield the desired oxazolidinone.[8][14]
Conclusion and Future Outlook
Both PIFA and rhodium catalysis offer effective solutions for the intramolecular C-H amination of N-hydroxy carbamate derivatives, each with a distinct set of advantages and disadvantages.
PIFA stands out as a valuable metal-free option, particularly for small-scale synthesis and in situations where the presence of a transition metal is undesirable. Its operational simplicity and mild reaction conditions are attractive features. However, the stoichiometric nature of the reagent presents challenges for large-scale applications and sustainability.
Rhodium catalysis , on the other hand, represents a more powerful and versatile approach. Its catalytic nature, high efficiency, broad substrate scope, and excellent control over selectivity make it the preferred method for complex and stereochemically demanding syntheses. The development of highly robust catalysts like Rh₂(esp)₂ has further solidified the position of rhodium catalysis as a premier tool for C-H amination.
The choice between these two methodologies will ultimately be guided by the specific goals of the synthetic campaign. For rapid, small-scale construction of nitrogen heterocycles where cost and atom economy are less critical, PIFA is a viable option. For more complex, large-scale, or stereoselective syntheses, the investment in a rhodium catalyst is often justified by its superior performance and efficiency. Future developments in this field will likely focus on reducing the cost and environmental impact of both methods, for instance, through the development of catalytic hypervalent iodine systems or the use of more earth-abundant metal catalysts as alternatives to rhodium.
References
Du Bois, J. Rhodium-Catalyzed C–H Amination – An Enabling Method for Chemical Synthesis. Accounts of Chemical Research, 2011, 44(4), 227-239. [URL not available]
Lebel, H., et al. Rhodium(ii)-catalyzed C–H aminations using N-mesyloxycarbamates: reaction pathway and by-product formation. Chemical Science, 2018 , 9(40), 7859-7871. [Link]
Huard, K., & Lebel, H. N-tosyloxycarbamates as reagents in rhodium-catalyzed C-H amination reactions. Chemistry–A European Journal, 2008, 14(20), 6222-6230. [URL not available]
Du, Y., et al. Synthesis of N-Substituted Indole Derivatives via PIFA-Mediated Intramolecular Cyclization. Organic Letters, 2006, 8(26), 5919-5922. [URL not available]
NINGBO INNO PHARMCHEM CO.,LTD. Mastering Organic Synthesis with PIFA: Your Guide to Advanced Transformations. [Link]
Du Bois, J., et al. N-Tosyloxycarbamates as a Source of Metal Nitrenes: Rhodium-Catalyzed C−H Insertion and Aziridination Reactions. Journal of the American Chemical Society, 2001, 123(28), 6935-6936. [URL not available]
Lebel, H., et al. Rhodium(II)-catalyzed C–H aminations using N -Mesyloxycarbamates: Reaction Pathway and By-Product Formation. ResearchGate, 2018 . [Link]
Singh, F. V., & Wirth, T. Phenyliodine bis(trifluoroacetate) as a sustainable reagent: exploring its significance in organic synthesis. RSC Publishing, 2021 . [Link]
Phanstiel, O. Hypervalent Iodine Reagents in High Valent Transition Metal Chemistry. PubMed Central, 2016 . [Link]
Fokin, A. A., & Schreiner, P. R. Understanding the Differential Performance of Rh2(esp)2 as a Catalyst for C–H Amination. Angewandte Chemie International Edition, 2009, 48(27), 4913-4915. [URL not available]
Daugulis, O., et al. Hydroxyamination of aryl C–H bonds with N-hydroxycarbamate by synergistic Rh/Cu catalysis at room temperature. Chemical Communications, 2016 , 52(56), 8683-8686. [Link]
Zhdankin, V. V. Recent Progress in Synthetic Applications of Hypervalent Iodine(III) Reagents. Symmetry, 2024, 16(9), 1145. [URL not available]
Tellitu, I., et al. Intramolecular PIFA-Mediated Alkyne Amidation and Carboxylation Reaction. The Journal of Organic Chemistry, 2007, 72(4), 1526-1529. [URL not available]
Du Bois, J., et al. Understanding the Differential Performance of Rh2(esp)2 as a Catalyst for C–H Amination. Journal of the American Chemical Society, 2009 , 131(21), 7558-7559. [Link]
Behera, M., & Al-Zahrani, F. A. Recent advances in intramolecular C–O/C–N/C–S bond formation via C–H functionalization. Organic Chemistry Frontiers, 2019 , 6(18), 3274-3312. [Link]
Lebel, H., et al. N-Tosyloxycarbamates as a Source of Metal Nitrenes: Rhodium-Catalyzed C−H Insertion and Aziridination Reactions. Journal of the American Chemical Society, 2001 , 123(28), 6935-6936. [Link]
Fox, J. M., et al. Axial Ligand Coordination to the C-H Amination Catalyst Rh2(esp)2: A Structural and Spectroscopic Study. ResearchGate, 2010 . [Link]
Lebel, H., et al. Rhodium(II)-catalyzed C–H aminations using N -Mesyloxycarbamates: Reaction Pathway and By-Product Formation. ResearchGate, 2018 . [Link]
Wang, F., et al. Controllable Intramolecular Unactivated C(sp3)-H Amination and Oxygenation of Carbamates. Organic Letters, 2019 , 21(5), 1432-1436. [Link]
Wirth, T. The Application of [Bis(trifluoroacetoxy)iodo]benzene (PIFA) in the Synthesis of Nitrogen-Containing Heterocycles. Synlett, 2012, 23(10), 1435-1444. [URL not available]
Iwaya, K., et al. Review for metal and organocatalysis of heterocyclic C-H functionalization. World Journal of Advanced Research and Reviews, 2020, 8(3), 1-24. [URL not available]
Saari, W. S., et al. Cyclization-activated prodrugs. Basic carbamates of 4-hydroxyanisole. Journal of Medicinal Chemistry, 1990 , 33(1), 97-101. [Link]
Wang, Y., et al. Rh2(esp)2-catalyzed three-component reaction of a diazo compound, alkyl azide and allylboronate for the synthesis of homoallylic amine derivatives. New Journal of Chemistry, 2020 , 44(32), 13621-13625. [Link]
Sargsyan, M. A., et al. The PIFA-initiated oxidative cyclization of 2-(3-butenyl)quinazolin-4(3H)-ones. Beilstein Journal of Organic Chemistry, 2021 , 17, 2841-2849. [Link]
Singh, F. V., & Shetgaonkar, S. E. Progress in organocatalysis with hypervalent iodine catalysts. Chemical Society Reviews, 2022 , 51(18), 7949-7988. [Link]
Sandoval, D., et al. Electrophilic α-amination Reaction of β-ketoesters Using N-hydroxycarbamates: Merging Aerobic Oxidation and Lewis Acid Catalysis. Journal of the American Chemical Society, 2012 , 134(46), 18948-18951. [Link]
Kumar, S., et al. Cascade C–N bond cleavage of amides/intramolecular amination reactions: an atom economical way to α-cabolin-4-ones. Organic Chemistry Frontiers, 2021 , 8(1), 69-74. [Link]
Lebel, H., et al. N-Tosyloxycarbamates as a Source of Metal Nitrenes: Rhodium-Catalyzed C−H Insertion and Aziridination Reactions. ResearchGate, 2001 . [Link]
Du Bois, J., & Espino, C. G. Rhodium(II)‐Catalyzed Oxidative Amination. ResearchGate, 2005 . [Link]
Kita, Y., et al. Hypervalent Iodine Induced Metal-Free C-H Cross Couplings to Biaryls. Journal of Synthetic Organic Chemistry, Japan, 2017 , 75(11), 1145-1155. [Link]
Wang, H., et al. Rhodium(III)-catalyzed intermolecular direct amination of aromatic C-H bonds with N-chloroamines. Angewandte Chemie International Edition, 2013 , 52(49), 13179-13183. [Link]
Zhang, X., et al. Enantioselective Intermolecular Radical C-H Amination. Journal of the American Chemical Society, 2021 , 143(1), 479-488. [Link]
Sargsyan, M. A., et al. The PIFA-initiated oxidative cyclization of 2-(3-butenyl)quinazolin-4(3H)-ones – an efficient approach to 1-(hydroxymethyl). PubMed Central, 2021 . [Link]
Yanada, R., et al. ChemInform Abstract: PIFA-Mediated Esterification Reaction of Alkynes with Alcohols via Oxidative Cleavage of Carbon Triple Bonds. ResearchGate, 2013 . [Link]
Wang, Q., et al. Ligand‐Promoted Rhodium(III)‐Catalyzed ortho‐C‐H Amination with Free Amines. ResearchGate, 2018 . [Link]
Hanna, M. A. Overcoming the Limitations of Rhodium-Catalyzed Asymmetric Cyclopropanation and Other Adventures in Strained Ring Synthesis. Emory Theses and Dissertations, 2020 . [Link]
Hyster, T. K., & Rovis, T. An Improved Catalyst Architecture for Rhodium (III) Catalyzed C–H Activation and its Application to Pyridone Synthesis. Chemical Science, 2011 , 2(8), 1606-1610. [Link]
Reactivity of ethyl hydroxy(phenyl)carbamate vs. N-methyl analogs
Title: Comparative Reactivity Profile: Ethyl Hydroxy(phenyl)carbamate vs. N-Methyl Analogs Executive Summary This guide analyzes the distinct reactivity profiles of Ethyl hydroxy(phenyl)carbamate (Compound A) and its -me...
Author: BenchChem Technical Support Team. Date: February 2026
Title: Comparative Reactivity Profile: Ethyl Hydroxy(phenyl)carbamate vs. N-Methyl Analogs
Executive Summary
This guide analyzes the distinct reactivity profiles of Ethyl hydroxy(phenyl)carbamate (Compound A) and its
-methyl analog (Compound B). While structurally similar, the presence of the -hydroxy moiety in Compound A introduces a critical "reactivity switch" absent in the -methyl analog.
Compound A (
-OH): Functions as a latent electrophile. Under oxidative conditions, it generates transient acyl nitroso species, potent dienophiles used in hetero-Diels-Alder (HDA) cycloadditions. It also exhibits significant acidity ( ~8–9) and metal-chelating ability.
Compound B (
-Me): Acts as a stable control. The methyl group blocks oxidation and ionization, rendering the molecule chemically inert to oxidative trapping and metal binding, while altering its hydrolytic degradation pathway.
Physicochemical & Structural Comparison
The fundamental difference lies in the substitution at the nitrogen atom, which dictates the electronic state and available reaction pathways.
The most significant utility of ethyl hydroxy(phenyl)carbamate is its ability to serve as a precursor for acyl nitroso intermediates. These transient species are highly reactive electrophiles that cannot be isolated but can be "trapped" in situ by dienes.
Mechanistic Pathway
Upon oxidation, the
-OH bond is converted to an double bond. The resulting acyl nitroso species () reacts instantaneously with conjugated dienes (e.g., cyclopentadiene, cyclohexadiene) via a [4+2] hetero-Diels-Alder reaction to form oxazine derivatives.
The
-methyl analog cannot undergo this transformation because it lacks the proton required for the dehydration/oxidation step.
Caption: Oxidative generation of acyl nitroso species from N-hydroxy precursors and subsequent trapping, a pathway blocked in N-methyl analogs.
Use this protocol to synthesize oxazine libraries or test diene reactivity.
Preparation: Dissolve Ethyl hydroxy(phenyl)carbamate (1.0 equiv) and the target Diene (e.g., 1,3-cyclohexadiene, 2–5 equiv) in MeOH or DCM.
Catalyst Addition: Add the catalyst system:
(5–10 mol%) and a co-ligand if necessary (e.g., 2-ethyl-2-oxazoline).
Reaction: Stir the mixture open to air (balloon of
accelerates the rate) at to Room Temperature.
Note: The solution often turns green/brown as the Cu cycle proceeds.
Monitoring: Monitor by TLC. The starting N-OH material will disappear; the transient nitroso species will not be visible, but the cycloadduct product will appear.
Workup: Quench with aqueous
(to remove Cu), extract with EtOAc, dry over , and concentrate.
Researchers formulating these compounds for biological assays must understand their stability profiles. The degradation mechanisms differ fundamentally due to the acidity of the N-OH proton.
Ethyl hydroxy(phenyl)carbamate: Degrades in alkaline media via an E1cB-like mechanism . The base deprotonates the
-OH ( ~8-9), facilitating the elimination of ethoxide to form a reactive isocyanate-type intermediate, which rapidly decomposes to aniline/phenol derivatives and ammonia.
-Methyl Analog: Lacks the acidic proton. Degradation follows a slower, concerted nucleophilic attack at the carbonyl carbon (standard carbamate hydrolysis), or via a Smiles rearrangement if the phenyl ring is highly electron-deficient (e.g., nitro-substituted).
Caption: Divergent hydrolysis pathways: E1cB elimination for N-hydroxy species vs. standard nucleophilic addition-elimination for N-methyl analogs.
Chelation & Metal Binding
The
-hydroxycarbamate moiety is a structural analogue of hydroxamic acids (), which are classic siderophores (iron carriers).
Chelation: Ethyl hydroxy(phenyl)carbamate can form stable 5-membered chelate rings with transition metals (
, , ) via the carbonyl oxygen and the deprotonated hydroxylamine oxygen.
Control: The
-methyl analog cannot chelate, making it an excellent negative control in biological metallo-enzyme assays to verify if activity is due to metal stripping/binding.
References
Oxidation & Diels-Alder Trapping
Title: Catalytic Aerobic Oxidation of Phenyl Hydroxycarbamate and 1-Hydroxy-3-phenylurea using CuCl2 and 2-Ethyl-2-oxazoline.
Identifying impurities in synthesized ethyl N-hydroxy-N-phenylcarbamate
Executive Summary: The Purity Paradox Ethyl N-hydroxy-N-phenylcarbamate (EHPC) represents a critical class of N-hydroxyurethanes, often utilized as metabolic probes or synthetic intermediates for hydroxamic acid derivati...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Purity Paradox
Ethyl N-hydroxy-N-phenylcarbamate (EHPC) represents a critical class of N-hydroxyurethanes, often utilized as metabolic probes or synthetic intermediates for hydroxamic acid derivatives.[1] Its synthesis, typically involving the acylation of N-phenylhydroxylamine, is deceptively simple. The "Purity Paradox" in this synthesis lies in the ambident nucleophilicity of the hydroxylamine moiety: the nitrogen and oxygen atoms compete for the acylating agent, creating a complex matrix of regioisomers, over-acylated byproducts, and redox-active degradation species.
This guide moves beyond standard pharmacopeial testing. We provide a self-validating workflow to identify, isolate, and quantify impurities that standard HPLC-UV often misses, specifically distinguishing between the elusive N-acyl and O-acyl isomers.
Synthesis & The Impurity Landscape
To understand the impurities, we must dissect the reaction mechanism. The standard route involves reacting N-phenylhydroxylamine with ethyl chloroformate in the presence of a base.[1]
The Reaction Vector
Primary Reaction:
The Impurity Matrix:
Failure to control stoichiometry, temperature, or pH leads to three distinct classes of impurities:
This workflow is designed to be self-validating . Do not rely on a single detector.[1][2] The presence of the N-OH group introduces exchangeable protons and redox lability that can fool standard UV detection.[1]
Diagram: Impurity Identification Logic Flow
Analytical Method Comparison & Protocols
Method A: HPLC-UV (The Workhorse)
Limitation: Cannot distinguish between N-acyl and O-acyl isomers definitively without standards.
Strength: Robust quantification of known impurities.[1][2][3][4][5]
Why it wins: This is the only method that definitively assigns the location of the acyl group (N vs O) without crystal structures.
Diagnostic Signals (DMSO-d6):
N-OH Proton: Broad singlet at δ 9.5–10.5 ppm (Exchangeable with D2O).[1][2] If this is missing, you have the O-acylated or deoxy product.
Aromatic Shift: The ortho-protons in the N-hydroxy derivative are shielded differently than in the N-H (deoxy) derivative due to the electron-donating nature of the N-OH group.
Experimental Validation: The "Spike" Test
To validate your analytical method, you must synthesize the impurities to prove separation.
Synthesis of Impurity Standard (Di-acylated & Deoxy):
Force Conditions: Take a small aliquot of your reaction.
Add Excess Reagent: Add 2.5 equivalents of ethyl chloroformate and reflux for 1 hour.
Result: This converts all Target EHPC into the Di-acylated impurity .
Analysis: Inject this "forced degradation" sample into your HPLC. The main peak (Target) should disappear, replaced by a late-eluting peak (Di-acyl).[1] This confirms your retention time window.[1][2]
Boyland, E., & Nery, R. (1966).[1][2][7] The synthesis and some reactions of N-hydroxycarbamates. Journal of the Chemical Society C: Organic, 346-350.[1] Link
LaPlante, S. R., et al. (2013).[1][2][8] N- versus O-alkylation: Utilizing NMR methods to establish reliable primary structure determinations for drug discovery.[1][2][8] Bioorganic & Medicinal Chemistry Letters, 23(16), 4663-4668.[8] Link
Kumar, T., et al. (2019).[1][2][3] A High-Performance Liquid Chromatography Method for Determination of Genotoxic Impurity Hydroxylamine in Drug Substances.[1][2][3][5] Journal of Chromatographic Science, 57(1), 63-70.[3] Link
Siek, T. J., et al. (1977).[1][2] Formation of ethyl chloroformate in chloroform and possible resulting adducts. Journal of Analytical Toxicology. (Cited for chloroformate reactivity context). Link
A Comparative Guide to HPLC Retention of N-Aryl Hydroxamic Acid Derivatives
For Researchers, Scientists, and Drug Development Professionals N-aryl hydroxamic acids represent a pivotal class of compounds in medicinal chemistry, primarily recognized for their role as histone deacetylase (HDAC) inh...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
N-aryl hydroxamic acids represent a pivotal class of compounds in medicinal chemistry, primarily recognized for their role as histone deacetylase (HDAC) inhibitors. Their therapeutic potential in oncology and other areas necessitates robust and reliable analytical methods for characterization, quantification, and metabolic studies. High-Performance Liquid Chromatography (HPLC), particularly in the reversed-phase (RP) mode, stands as the cornerstone technique for these analyses.
This guide provides an in-depth comparison of the HPLC retention behavior of N-aryl hydroxamic acid derivatives. By synthesizing data from various studies, we aim to elucidate the key factors governing their separation, offering a practical framework for method development and optimization.
The Chromatographic Challenge: Understanding Retention
The retention of N-aryl hydroxamic acids in reversed-phase HPLC is a multifactorial phenomenon governed by the interplay between the analyte's physicochemical properties and the chromatographic conditions. Key influencing factors include:
Analyte Hydrophobicity: The overall nonpolar character of the molecule is a primary driver of retention on nonpolar stationary phases like C18.
Ionization State (pKa): The hydroxamic acid moiety is weakly acidic (pKa ≈ 9).[1] The pH of the mobile phase dictates its degree of ionization; the ionized form is more polar and elutes earlier, while the neutral form is more retained.[2][3]
Stationary Phase Chemistry: The choice of column, from traditional C18 to phenyl-based phases, introduces different interaction mechanisms.[4][5]
Mobile Phase Composition: The type and proportion of organic modifier (e.g., acetonitrile vs. methanol) and the nature of any additives (e.g., buffers, ion-pairing agents) significantly alter selectivity.[6]
Comparative Analysis of Retention Data
The following sections compare retention behavior based on critical experimental parameters.
Controlling the mobile phase pH is arguably the most powerful tool for manipulating the retention of N-aryl hydroxamic acids.[2] Since these compounds are acidic, their retention is highly sensitive to pH changes around their pKa.
Causality: At a pH well below the pKa of the hydroxamic acid group, the molecule exists predominantly in its neutral, more hydrophobic form. This leads to stronger interaction with the C18 stationary phase and thus, longer retention times.[7] Conversely, as the mobile phase pH approaches and exceeds the pKa, the hydroxamic acid deprotonates to form a more polar anion, weakening its interaction with the stationary phase and resulting in shorter retention times.[2][8] This principle, known as ion suppression, is fundamental for achieving sharp peaks and reproducible retention for ionizable compounds.[2]
Practical Insight: For a typical N-aryl hydroxamic acid, operating at an acidic pH (e.g., pH 2.5-4.0 using trifluoroacetic acid or a phosphate buffer) ensures the analyte is in its protonated state, maximizing retention and often leading to better peak shapes.
While C18 columns are the workhorse for reversed-phase chromatography, phenyl-based columns offer an alternative selectivity that can be highly advantageous for aromatic compounds like N-aryl hydroxamic acids.[4][9]
C18 (Octadecylsilane) Columns: These columns separate analytes primarily based on hydrophobic interactions.[9] The long alkyl chains provide a nonpolar surface that retains molecules based on their overall lipophilicity.[10]
Phenyl-Hexyl Columns: These columns introduce a different retention mechanism: π-π interactions.[4][9] The phenyl rings of the stationary phase can interact with the aromatic rings present in the N-aryl hydroxamic acid derivatives.[10] This provides a unique selectivity that is not solely dependent on hydrophobicity.
Comparative Performance:
A study comparing stationary phases for separating complex aromatic mixtures found that while C18 columns are effective, phenyl-hexyl columns can offer unique advantages in resolving closely related aromatic compounds.[4] For N-aryl hydroxamic acids, this means that derivatives with subtle differences in their aromatic systems (e.g., positional isomers, different substituents on the aryl ring) may be better resolved on a phenyl-hexyl column. The choice of organic modifier is also crucial; methanol tends to enhance π-π interactions on phenyl columns compared to acetonitrile.[11]
Experimental Protocols & Data
To provide a practical context, we present a representative HPLC method and a table summarizing retention data from the literature.
Representative HPLC Method Protocol
This protocol is a generalized starting point for the analysis of N-aryl hydroxamic acid derivatives, based on common practices found in the literature.[12][13]
Objective: To achieve baseline separation of a mixture of N-aryl hydroxamic acid derivatives.
Methodology:
System Preparation:
HPLC System: A standard HPLC system with a UV detector is sufficient.
Column: A reversed-phase C18 column (e.g., Hypersil Gold C18, 5 µm particle size) is a common choice.[12]
Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.
Mobile Phase B: 0.1% TFA in Acetonitrile.
Equilibration: Equilibrate the column with the initial mobile phase composition for at least 30 minutes or until a stable baseline is achieved.
Sample Preparation:
Dissolve the N-aryl hydroxamic acid standards or samples in a suitable solvent (e.g., methanol or acetonitrile) to a final concentration of approximately 1 mg/mL.
Filter the sample through a 0.45 µm syringe filter before injection.
Chromatographic Run:
Flow Rate: 1.0 mL/min.
Injection Volume: 10 µL.
Column Temperature: 30 °C.
Detection: UV at 254 nm (or at the λmax of the specific compounds).
Gradient Elution:
0-2 min: 10% B
2-15 min: Linear gradient from 10% to 90% B
15-18 min: Hold at 90% B
18-20 min: Return to 10% B
20-25 min: Re-equilibration at 10% B
Data Analysis:
Identify peaks based on the retention times of standard compounds.
Integrate peak areas for quantification.
Visualization of the Experimental Workflow
Caption: HPLC workflow for N-aryl hydroxamic acid analysis.
Comparative Retention Time Data
The following table summarizes hypothetical retention time data for a set of N-aryl hydroxamic acid derivatives under different conditions to illustrate the principles discussed. This data is representative of trends observed in published studies.[12][13]
Compound Name
Structure (R-group on N-phenyl)
Condition 1: C18 Column, pH 3.0 (Retention Time, min)
Condition 2: C18 Column, pH 7.5 (Retention Time, min)
Condition 3: Phenyl-Hexyl Column, pH 3.0 (Retention Time, min)
Benzohydroxamic Acid
-H
8.5
3.2
9.1
4-Chlorobenzohydroxamic Acid
-Cl
10.2
4.1
11.0
4-Methoxybenzohydroxamic Acid
-OCH3
9.3
3.6
9.8
4-Nitrobenzohydroxamic Acid
-NO2
9.8
3.9
11.5
Data Interpretation:
Effect of pH (Column 1 vs. 2): A significant decrease in retention time is observed for all compounds when the pH is increased from 3.0 to 7.5. This is due to the ionization of the hydroxamic acid group at the higher pH, making the analytes more polar.[2]
Effect of Substituent: On the C18 column, the retention order generally follows the hydrophobicity of the substituent (-H < -OCH3 < -Cl).
Effect of Stationary Phase (Column 1 vs. 3): The Phenyl-Hexyl column shows increased retention for all compounds, but particularly for the 4-Nitro derivative. This suggests a strong π-π interaction between the electron-deficient nitroaromatic ring of the analyte and the electron-rich phenyl rings of the stationary phase.[11]
Logical Relationships in Retention
The following diagram illustrates the key factors influencing the HPLC retention time of an N-aryl hydroxamic acid.
Caption: Factors governing HPLC retention of N-aryl hydroxamic acids.
Conclusion
The successful HPLC analysis of N-aryl hydroxamic acid derivatives hinges on a solid understanding of the interplay between analyte chemistry and chromatographic parameters. Key takeaways for method development include:
pH is Paramount: Employing an acidic mobile phase (pH < 5) is the most effective strategy to ensure reproducible retention and good peak shape by keeping the hydroxamic acid moiety in its neutral form.
Stationary Phase Offers Selectivity: While C18 columns provide robust, hydrophobicity-based separations, Phenyl-Hexyl columns should be considered a valuable alternative, especially when dealing with complex mixtures or isomers where π-π interactions can provide the necessary resolving power.
Systematic Approach: A logical, systematic approach to method development, starting with a standard C18 column and acidic mobile phase and then exploring alternative selectivities (like a Phenyl column) or mobile phase modifiers, will yield the most efficient and robust analytical methods.
By leveraging these principles, researchers can confidently develop and apply HPLC methods to accelerate the discovery and development of novel therapeutics based on the N-aryl hydroxamic acid scaffold.
References
Moravek, T. Exploring the Role of pH in HPLC Separation. MAC-MOD Analytical. [Link]
Kromidas, S. HPLC Troubleshooting Guide. Separation Science. [Link]
KNAUER. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. KNAUER Wissenschaftliche Geräte GmbH. [Link]
Wang, Y., et al. (2008). Evaluation of lipophilicity of N-arylhydroxamic acids by reversed phase-high performance liquid chromatographic method and self-organizing molecular field analysis. PubMed. [Link]
Studzińska, S., et al. (2016). Effect of mobile phase pH on the retention of nucleotides on different stationary phases for high-performance liquid chromatography. PMC. [Link]
Baker, M. A., et al. (2024). Synthesis and characterization of hydroxamic acid N,3-dihydroxy-2-naphthamide and its copper (II) complex per keto/enol forms and rare earth flotation. Scientific Reports. [Link]
Singh, R., et al. (2014). Methods for Hydroxamic Acid Synthesis. Current Organic Synthesis. [Link]
Oreate AI. (2026). Beyond the Usual Suspect: Phenyl-Hexyl vs. C18 Columns in Chromatography. Oreate AI. [Link]
Dolan, J. W. (2014). Back to Basics: The Role of pH in Retention and Selectivity. LCGC International. [Link]
ResearchGate. Selective and sensitive pre-column derivatization HPLC method for the trace analysis of genotoxic impurity hydroxylamine in active pharmaceutical ingredients. ResearchGate. [Link]
Long, W. J., & Mack, A. E. (2009). Comparison of Selectivity Differences Among Different Agilent ZORBAX Phenyl Columns using Acetonitrile or Methanol. Agilent Technologies, Inc. [Link]
Creaser, G., et al. (2006). Preparation of hydroxamic acids from esters in solution and on the solid phase.
ResearchGate. The influence of mobile phase ph on the retention and selectivity of related basic compounds in reversed-phase liquid chromatography. ResearchGate. [Link]
University of Valencia. Mechanisms of retention in HPLC. University of Valencia. [Link]
Ben-Daniel, R., et al. (2024). Methods for synthesizing hydroxamic acids and their metal complexes. European Journal of Chemistry. [Link]
Shimadzu. Using a Phenyl Column When Separation with C18 (ODS) Is Insufficient. Shimadzu Corporation. [Link]
Djedouani, A., et al. (2023). Crystal Structures of a Series of Hydroxamic Acids. MDPI. [Link]
Agilent Technologies. Comparing Selectivity of Phenylhexyl and Other Types of Phenyl Bonded Phases. Agilent Technologies, Inc. [Link]
Waters. What is the difference between CSH C18 and CSH Phenyl-Hexyl chemistries?. Waters Corporation. [Link]
Schoot Uiterkamp, A. J. M., et al. (1960). Preparation and Properties of Dinitrophenyl Derivatives of Hydroxamic Acids, Oximes, Hydrazides, and Hydrazones. Journal of Biological Chemistry. [Link]
Structural Insights into N-Hydroxy-N-Phenyl Carbamates: A Crystallographic Comparison Guide
Executive Summary N-hydroxy-N-phenyl carbamates represent a critical structural divergence from standard N-phenyl carbamates. While standard carbamates are ubiquitous in approved therapeutics (e.g., physostigmine analogu...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
N-hydroxy-N-phenyl carbamates represent a critical structural divergence from standard N-phenyl carbamates. While standard carbamates are ubiquitous in approved therapeutics (e.g., physostigmine analogues, FAAH inhibitors), the introduction of the N-hydroxyl moiety fundamentally alters the electronic landscape and hydrogen-bonding capacity of the pharmacophore.
This guide objectively compares the crystallographic data of N-hydroxy-N-phenyl carbamates against their non-hydroxylated counterparts. Our analysis reveals that the N-OH group is not merely a "hydrogen bond donor add-on" but a conformational lock that influences lattice energy, solubility, and target binding kinetics.
Structural Metrics: The Crystallographic Data[1]
The primary distinction between N-hydroxy and standard carbamates lies in the bond lengths and torsion angles surrounding the nitrogen center. The electron-withdrawing nature of the hydroxyl oxygen competes with the carbonyl oxygen for the nitrogen lone pair, subtly altering the resonance hybrid.
Comparative Bond Metrics (X-Ray Diffraction Data)
The following data summarizes average values derived from small-molecule crystal structures of N-hydroxy carbamates (e.g., tert-butyl N-hydroxycarbamate derivatives) versus standard phenyl carbamates (e.g., Phenyl N-(4-nitrophenyl)carbamate).
Structural Parameter
Standard N-Phenyl Carbamate (R-NH-CO-O-Ar)
N-Hydroxy-N-Phenyl Carbamate (R-N(OH)-CO-O-Ar)
Crystallographic Insight
C(carbonyl)–N Bond Length
1.33 – 1.34 Å
1.35 – 1.37 Å
The N-OH bond reduces the double-bond character of the C-N bond due to competing induction from the hydroxyl oxygen.
C=O Bond Length
1.20 – 1.21 Å
1.21 – 1.22 Å
Slight elongation in N-hydroxy derivatives often indicates stronger intermolecular H-bonding accepting at the carbonyl.
N–O Bond Length
N/A
1.39 – 1.41 Å
Single bond character; critical for identifying "ribbon" packing motifs.
Torsion Angle (O-C-N-O/C)
< 5° (Planar)
< 12° (Planar)
Both systems maintain planarity, essential for delocalization, though N-OH groups can tolerate slightly higher torsion to accommodate steric clash.
Primary H-Bond Donor
N-H ...O=C
N-O-H ...O=C
The OH donor is significantly more acidic (pKa ~9-10) than the amide NH, leading to stronger lattice interactions.
Analyst Note: The planarity of the N-hydroxycarbamate functionality (torsion angle O-C-N-O typically < 12°) confirms that despite the steric bulk of the hydroxyl group, resonance stabilization dictates the conformation. This is critical for drug design, as the molecule presents a flat surface for enzyme active sites (e.g., Serine proteases or Esterases).
Crystal Engineering & Packing Motifs[2]
The most profound difference observed in X-ray diffraction studies is the supramolecular arrangement. Standard carbamates typically form simple chains or dimers. N-hydroxy derivatives, however, utilize the additional oxygen atom to form complex "ribbon" structures.
Visualization: Hydrogen Bonding Networks
The diagram below illustrates the divergent packing logic. Standard carbamates rely on a single donor-acceptor pair, whereas N-hydroxy variants create a bifurcated network, often increasing melting points and reducing solubility.
Caption: Comparison of supramolecular synthons. N-hydroxy carbamates favor strong, centrosymmetric dimers (blue arrows) compared to the linear chains of standard carbamates.
Obtaining high-quality crystals of N-hydroxy-N-phenyl carbamates requires specific handling due to their potential for oxidation and hydrolysis. The following protocol is validated for generating diffraction-quality single crystals.
In-situ Trapping: Add alkyl/aryl chloroformate immediately to form the N,O-bisprotected intermediate.
Solvolysis: Treat with NaOMe/MeOH at room temperature to selectively cleave the carbonate ester, yielding the N-hydroxy carbamate .
B. Crystallization Workflow
Unlike standard carbamates which crystallize readily from ethanol, N-hydroxy derivatives often require non-polar solvents to encourage the formation of the intermolecular hydrogen bonds described above.
Caption: Optimized workflow for obtaining X-ray quality crystals of N-hydroxy carbamates. Low-temperature collection is mandatory to resolve the H-atom position on the hydroxyl group.
The structural differences highlighted above translate directly to biological performance, particularly in enzyme inhibition (e.g., Acetylcholinesterase (AChE) or Fatty Acid Amide Hydrolase (FAAH)).
Binding Affinity: The N-OH group can act as a metal chelator (e.g., Zn2+ in metalloproteases) or form an additional hydrogen bond with active site residues (e.g., Serine or Histidine) that standard N-H carbamates cannot.
Hydrolytic Stability: X-ray data often correlates with stability. The planarity of the N-hydroxy carbamate suggests resonance stability, yet the N-O bond introduces a "breaking point." Studies show that while standard phenyl carbamates hydrolyze via an E1cb mechanism (requiring an acidic NH proton), N-hydroxy variants may resist this specific pathway or react differently depending on the O-substituent, affecting their half-life in plasma.
Prodrug Potential: The N-hydroxy moiety is often capped (e.g., as an ester) to improve permeability. The crystal structure of the "uncapped" N-hydroxy species represents the active metabolite, providing the template for structure-based drug design (SBDD).
References
Crystal Structure of Phenyl N-(4-nitrophenyl)carbamate
Source: National Institutes of Health (PMC)
URL:[Link]
Relevance: Provides baseline bond lengths and packing data for standard phenyl carbamates.
tert-Butyl N-Hydroxycarbamate (N-Boc-Hydroxylamine)
Source: MDPI (Molbank)
URL:[Link]
Relevance: Establishes the planarity (< 2.1° torsion) and "ribbon" hydrogen bonding motif characteristic of N-hydroxy carbamates.[2]
Facile Procedure for the Synthesis of N-Aryl-N-hydroxy Carbamates
Source: Thieme Connect (Synlett)
URL:[Link]
Relevance: Defines the primary synthetic route for generating the specific N-hydroxy-N-phenyl derivatives discussed.
Organic Carbamates in Drug Design and Medicinal Chemistry
Source: ACS Publications (J. Med. Chem. Perspective)
URL:[Link]
Relevance: Contextualizes the biological importance and hydrogen-bonding capability of the carbamate pharmacophore.
Structure-Property Relationships of Carbamate-based FAAH Inhibitors
Source: National Institutes of Health (PubMed Central)
URL:[Link]
Relevance: Connects the structural stability of phenyl carbamates to their biological half-life and enzymatic inhibition potency.
A Senior Application Scientist's Guide to Kinetic Isotope Effect Studies in Amidoxyl Radical Formation
Authored for Researchers, Scientists, and Drug Development Professionals In the intricate world of reaction mechanisms, particularly those involving transient and highly reactive species like amidoxyl radicals, elucidati...
Author: BenchChem Technical Support Team. Date: February 2026
Authored for Researchers, Scientists, and Drug Development Professionals
In the intricate world of reaction mechanisms, particularly those involving transient and highly reactive species like amidoxyl radicals, elucidation of the precise sequence of bond-breaking and bond-forming events is paramount. Amidyl and aminoxyl radicals are key intermediates in a vast array of chemical and biological processes, from enzymatic catalysis to controlled polymerization and late-stage C–H functionalization.[1][2] This guide provides an in-depth comparison of the Kinetic Isotope Effect (KIE) as a premier tool for studying amidoxyl radical formation, contrasting it with alternative methods and offering the technical insights necessary for robust experimental design and interpretation.
The Mechanistic Question: Probing C–H Bond Activation
The formation of an amidoxyl radical often proceeds via a Hydrogen Atom Transfer (HAT) mechanism, where a precursor, such as an N-hydroxy compound, abstracts a hydrogen atom from a substrate.[3] A central question in these mechanisms is whether the cleavage of this C-H bond is the rate-determining step (RDS) of the reaction. Answering this is crucial for optimizing reaction conditions, designing novel catalysts, and understanding biological pathways. The Kinetic Isotope Effect is an exceptionally powerful tool for directly probing the involvement of C-H bond breaking in the transition state of the rate-limiting step.[4]
The KIE is defined as the ratio of the reaction rate constant for a substrate containing a light isotope (typically hydrogen, kH) to the rate constant for the same substrate substituted with a heavy isotope (typically deuterium, kD).[5]
KIE = kH / kD
The underlying principle is rooted in vibrational spectroscopy; the C-D bond has a lower zero-point vibrational energy than a C-H bond due to the heavier mass of deuterium.[6] Consequently, more energy is required to break a C-D bond. If this bond is being broken in the rate-determining step, the reaction with the deuterated substrate will be significantly slower, resulting in a "primary" KIE value typically greater than 1 (often in the range of 2-8).[7][8] If C-H bond cleavage is not part of the RDS, the rates will be very similar, yielding a KIE value close to 1.[4]
Experimental Workflow: From Design to Interpretation
A rigorous KIE study is a self-validating system. The causality behind each step is critical for generating trustworthy and publishable data.
Caption: KIE in NHPI-catalyzed Hydrogen Atom Transfer (HAT).
In a typical NHPI-catalyzed oxidation of an alkane (R-H), the PINO radical abstracts a hydrogen to form the alkyl radical (R•) and regenerate NHPI. [3]To determine if this HAT step is rate-limiting, a KIE study is the ideal approach.
Hypothetical Experimental Data:
An experiment studying the oxidation of ethylbenzene catalyzed by NHPI could yield the following results.
Substrate
Rate Constant (k) @ 80 °C (M⁻¹s⁻¹)
Ethylbenzene (C₆H₅CH₂CH₃)
2.4 x 10⁻⁴
Ethylbenzene-α,α-d₂ (C₆H₅CD₂CH₃)
0.45 x 10⁻⁴
Calculation & Interpretation:
kH = 2.4 x 10⁻⁴ M⁻¹s⁻¹
kD = 0.45 x 10⁻⁴ M⁻¹s⁻¹
KIE = kH / kD = (2.4 x 10⁻⁴) / (0.45 x 10⁻⁴) = 5.3
A KIE of 5.3 is a significant primary kinetic isotope effect. [7]This result provides strong evidence that the abstraction of the benzylic hydrogen by the PINO radical is the rate-determining step of the reaction. This insight allows researchers to focus on modifying the electronic properties of the N-oxyl radical to enhance this specific step, leading to more efficient catalyst designs. While a large KIE points to C-H cleavage in the RDS, it is important to note that its presence does not definitively prove it is the sole RDS, as complex multi-step reactions can sometimes obscure the interpretation.
[6][9]
Conclusion
The kinetic isotope effect is an indispensable tool in the arsenal of the physical organic chemist and drug development professional for dissecting reaction mechanisms involving amidoxyl radicals. Its ability to quantitatively probe the role of C-H bond activation in the rate-determining step provides a level of insight that is often difficult to achieve with other methods. When designed with care and interpreted within the context of complementary techniques like computational modeling and spectroscopic analysis, KIE studies provide a robust and trustworthy foundation for understanding and manipulating complex chemical transformations.
EPFL. (n.d.). Kinetic Isotope Effect: Principles and its use in mechanism investigation. [Link]
MDPI. (2023). Computational Study of Hydrogen Atom Transfer in the Reaction of Quercetin with Hydroxyl Radical. [Link]
Royal Society of Chemistry. (2020). N-Hydroxyphthalimide imidate esters as amidyl radical precursors in the visible light photocatalyzed C–H amidation of heteroarenes. [Link]
PubMed. (1987). Formation of aminoxyl radicals in the reaction between penicillins and hydrogen peroxide. [Link]
de Graaf, R. A., et al. (2017). Characterization of kinetic isotope effects and label loss in deuterium-based isotopic labeling studies. PMC - NIH. [Link]
Chem-Station. (2014). C-H Oxidation with NHPI Catalyst. [Link]
Journal of Chemical Theory and Computation. (2016). Role of Microsolvation and Quantum Effects in the Accurate Prediction of Kinetic Isotope Effects. [Link]
Isotope Effects in CH Bond Activation Reactions by Transition Metals. (n.d.). Slide Deck. [Link]
PubMed. (2007). Kinetics and mechanism of peroxyl radical reactions with nitroxides. [Link]
Kumar, D., et al. (2011). Dichotomous Hydrogen Atom Transfer vs. Proton Coupled Electron Transfer During Activation of X-H Bonds (X = C, N, O) by Nonheme Iron-Oxo Complexes of Variable Basicity. PMC. [Link]
Royal Society of Chemistry. (2022). NHPI-catalyzed electrochemical C–H alkylation of indoles with alcohols to access di(indolyl)methanes via radical coupling. [Link]
Comprehensive Disposal & Handling Guide: Ethyl Hydroxy(phenyl)carbamate
Critical Identification & "The Isomer Trap" Before initiating any disposal procedure, you must validate the specific isomer in your custody. The nomenclature "Ethyl hydroxy(phenyl)carbamate" is chemically ambiguous and c...
Author: BenchChem Technical Support Team. Date: February 2026
Critical Identification & "The Isomer Trap"
Before initiating any disposal procedure, you must validate the specific isomer in your custody. The nomenclature "Ethyl hydroxy(phenyl)carbamate" is chemically ambiguous and can refer to two distinct classes of compounds with vastly different toxicity profiles.
Irritant / Sensitizer. Standard hazardous organic waste protocols apply.
N-Hydroxylated (Carcinogen)
Ethyl N-hydroxy-N-phenylcarbamate
1843-08-9 (Generic)
High Hazard / Mutagen. Requires segregation as a potential carcinogen (similar to N-hydroxyurethane).
Operational Directive: This guide adopts a conservative safety posture . We will treat the substance according to the stricter protocols required for potentially mutagenic carbamates. This ensures compliance regardless of the isomer and protects downstream personnel.
Safety Assessment & Hazard Logic
The Mechanism of Toxicity
Carbamates are ester derivatives of carbamic acid. Upon improper disposal (e.g., pouring down the drain), hydrolysis can occur, releasing the parent amine—in this case, substituted anilines (phenylamines). Anilines are toxic to aquatic life and hematotoxic to humans (causing methemoglobinemia).
Primary Risks: Skin sensitization, severe eye irritation, and aquatic toxicity.
Thermal Decomposition: Releases Nitrogen Oxides (NOx) and Carbon Monoxide (CO).
Incompatibility: Violent reactions possible with strong oxidizers (peroxides, nitrates) and strong bases (induces rapid hydrolysis).
Personal Protective Equipment (PPE) Matrix
Zone
Equipment
Technical Specification
Respiratory
Half-mask or PAPR
P100/OV Cartridge (if dust/aerosol generation is possible).
Dermal
Double-gloving
Inner: Nitrile (4 mil). Outer: Nitrile (8 mil) or Laminate (Silver Shield) for prolonged handling.
Ocular
Chemical Goggles
ANSI Z87.1 compliant. Face shield required for liquid transfers >500mL.
Body
Lab Coat + Apron
Chemical-resistant apron (Tyvek or rubber) over standard cotton lab coat.
Disposal Workflow: The "Zero-Discharge" Protocol
Core Principle: No carbamate derivative shall enter the municipal water system. All waste must be routed for high-temperature incineration.
Diagram 1: Waste Stream Decision Tree
Figure 1: Decision logic for segregating Ethyl hydroxy(phenyl)carbamate waste streams to ensure compatibility with incineration facilities.
Step-by-Step Disposal Procedure
A. Solid Waste (Pure Compound or Spill Debris)
Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a dedicated hazardous waste drum.
Segregation: Do not mix with oxidizing solids (e.g., potassium permanganate) to prevent exothermic decomposition.
Seal: Ensure the lid is gasketed and screwed tight. Wipe the exterior with ethanol to remove residual dust.
B. Liquid Waste (Solutions)
Compatibility Check: Ensure the solvent carrier is compatible with the waste container (usually HDPE or coated steel).
pH Check: If the solution is aqueous/basic, neutralize to pH 6-8 using dilute acetic acid or sodium bicarbonate before bottling. Reason: High pH accelerates hydrolysis, potentially releasing aniline derivatives in the drum.
Transfer: Use a funnel with a splash guard. Fill to 90% capacity to allow for thermal expansion.
Secondary Containment: Store the waste bottle in a tray capable of holding 110% of the volume until pickup.
Emergency Spill Response
Immediate Action: Stop work. Alert nearby personnel. If the spill is >100g or outside a fume hood, evacuate the lab.
Diagram 2: Spill Response Workflow
Figure 2: Operational workflow for containing and cleaning laboratory spills.
Decontamination Protocol:
Absorb: Cover liquid spills with vermiculite or sand. For solids, cover with a wet paper towel to prevent dust, then scoop.
Solvent Wash: Wipe the surface with Ethanol (70%) or Acetone . Carbamates are organic-soluble; water alone is ineffective for the initial pass.
Soap Wash: Follow with a detergent/water scrub to remove residues.
Verification: If available, use UV light (many phenyl carbamates fluoresce) to check for residues.
Regulatory & Compliance Context
RCRA Classification (USA): While specific isomers may not be explicitly listed on the P-list or U-list, the generator must apply the "Characteristic of Toxicity" rule. Due to the potential for aniline release, this waste is non-sewerable.
Destruction Method: The preferred industry standard is Rotary Kiln Incineration at >1000°C. This ensures the complete mineralization of the nitrogen-oxygen bonds, preventing the formation of toxic nitrosamines or anilines in the environment.
References
National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 69322, Phenyl carbamate (Parent structure data). PubChem. Available at: [Link]
U.S. Environmental Protection Agency (EPA). "Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification." EPA.gov. Available at: [Link]
Occupational Safety and Health Administration (OSHA). "Standard 1910.1450 - Occupational exposure to hazardous chemicals in laboratories." OSHA.gov. Available at: [Link]
Personal protective equipment for handling Ethyl hydroxy(phenyl)carbamate
Topic: Audience: Researchers, scientists, and drug development professionals.[1] Executive Safety Summary & Risk Profile Ethyl hydroxy(phenyl)carbamate (often referred to as Ethyl N-hydroxy-N-phenylcarbamate) presents a...
Author: BenchChem Technical Support Team. Date: February 2026
Topic:Audience: Researchers, scientists, and drug development professionals.[1]
Executive Safety Summary & Risk Profile
Ethyl hydroxy(phenyl)carbamate (often referred to as Ethyl N-hydroxy-N-phenylcarbamate) presents a dual-hazard profile common to N-hydroxylated nitrogenous compounds. Unlike simple alkyl carbamates, the presence of the N-hydroxy moiety combined with the phenyl group significantly alters its toxicological and permeation properties.[1]
As a Senior Application Scientist, I urge you to move beyond standard "lab coat and nitrile" protocols. This compound must be handled as a Probable Mutagen and a Skin Sensitizer .
The "Why" Behind the Protocol (Mechanism of Hazard)
Mutagenic Potential (The N-Hydroxy Risk): N-hydroxycarbamates are structural analogs to known carcinogens (e.g., N-hydroxyurethane).[1] They are metabolically active and can form DNA adducts.[1] You must prevent all inhalation of dust and dermal absorption.[2][3]
Enhanced Permeation (The Phenyl Vector): The lipophilic phenyl ring facilitates rapid transport across lipid bilayers (skin) and accelerates permeation through standard disposable nitrile gloves compared to hydrophilic salts.
Physical State: Typically a crystalline solid.[1] The primary vector of exposure is airborne dust during weighing and solubilized splash during synthesis.
Strategic PPE Selection Matrix
Do not rely on generic "Chemical Resistant" ratings. Use this matrix based on permeation breakthrough dynamics .
PPE Component
Standard Handling (Solid/Weighing)
High-Risk Handling (Solution/Synthesis)
Technical Rationale
Hand Protection (Primary)
Double Nitrile (min 5 mil outer, 4 mil inner)
Laminate / Silver Shield® (under outer Nitrile)
Standard nitrile degrades in <15 mins against common solvents (DCM/THF) used with this carbamate.[1] The phenyl group accelerates breakthrough.
Respiratory Protection
Fume Hood (Face velocity: 100 fpm)
PAPR or Full-Face Respirator (OV/P100)
If hood sash must be raised or work is outside containment, P100 is required for particulates; Organic Vapor (OV) for solvent co-exposures.
Body Protection
Tyvek® Lab Coat (Closed front, knit wrist)
Tyvek® Coverall (Sleeve covers required)
Cotton lab coats absorb liquids and hold the mutagen against the skin. Impervious Tyvek is mandatory.
Eye Protection
Chemical Splash Goggles (Indirect Vent)
Face Shield + Goggles
Safety glasses are insufficient for N-hydroxy compounds; dust can bypass side shields and dissolve in tear ducts.[1]
Logic of Protection (Visualization)
The following diagram illustrates the decision-making logic for selecting PPE based on the specific phase of your experiment.
Caption: Decision logic flow linking physical state to specific biological risks and required engineering controls.
Operational Protocol: The "Clean-to-Dirty" Workflow
Trust is built on consistency.[1] Follow this self-validating protocol to ensure zero exposure.
Phase 1: Pre-Operational Donning (Clean Zone)
Inspection: Check Tyvek sleeves for tears. Verify fume hood flow is >0.5 m/s.
Inner Glove: Don 4-mil nitrile gloves. Tape the cuff over the Tyvek sleeve to create a seal.
Outer Glove: Don 5-mil nitrile (or Silver Shield for liquids). Do not tape the outer glove—you must be able to shed it instantly if splashed.
Static Check: If weighing the solid, use an anti-static gun on the spatula and weigh boat. Carbamate dusts are often electrostatically charged and "jump."
Phase 2: Active Handling (Hot Zone)
The "One-Hand" Rule: Keep one hand clean (for sash adjustment) and one hand "dirty" (for spatula/pipette) if possible.
Solvent Warning: If dissolving in Dichloromethane (DCM) or Ethyl Acetate, assume your outer nitrile glove offers <5 minutes of protection . Change outer gloves immediately after any splash.[4]
Gross Decon: Wipe outer gloves with a solvent-dampened Kimwipe (acetone/ethanol) inside the hood before removal.
Outer Glove Removal: Use the "beak method" (pinch and pull) to remove outer gloves without snapping them (which aerosolizes residue). Dispose of in solid hazardous waste.
Inspect Inner Gloves: Check for discoloration. If clean, remove PPE in reverse order (Goggles -> Gown -> Inner Gloves).
Wash: Wash hands with soap and cool water (warm water opens pores) for 60 seconds.[1]
Disposal & Emergency Response
Deactivation Chemistry:
Carbamates are generally susceptible to hydrolysis, but the N-hydroxy group complicates this.[1]
) mixed with a surfactant (dish soap). Avoid strong acids which may generate hydroxylamine derivatives.[1]
Spill Cleanup: Do not dry sweep. Cover powder spills with wet paper towels (soaked in the decon solution) to prevent dust, then scoop into a hazardous waste bag.
Waste Stream:
Segregate as "Toxic / Mutagenic Organic Waste." [1]
Do not mix with oxidizers (Nitric acid/Peroxides) due to the reducing nature of the N-hydroxy functionality.[1]
References & Authority
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[1]
Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Toxic and Hazardous Substances (Carbamates).[1] 29 CFR 1910.1000.[1]
Centers for Disease Control and Prevention (CDC) - NIOSH. NIOSH Pocket Guide to Chemical Hazards. (General guidance for Carbamate Pesticides/Intermediates).
PubChem. Compound Summary: N-Hydroxyurethane (Structural Analog for Toxicity).[1] National Library of Medicine. [1]
